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  • Product: N-(((4-Chlorophenyl)amino)carbonyl)benzamide
  • CAS: 57160-48-2

Core Science & Biosynthesis

Foundational

chemical structure and physical properties of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

An In-depth Technical Guide to N-(((4-Chlorophenyl)amino)carbonyl)benzamide Abstract This technical guide provides a comprehensive scientific overview of N-(((4-Chlorophenyl)amino)carbonyl)benzamide (also known as 1-benz...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Abstract

This technical guide provides a comprehensive scientific overview of N-(((4-Chlorophenyl)amino)carbonyl)benzamide (also known as 1-benzoyl-3-(4-chlorophenyl)urea), a molecule of significant interest within medicinal chemistry and drug development. The document details the compound's chemical structure, predicted physicochemical properties, a robust protocol for its synthesis, and a complete workflow for its structural characterization and validation. Drawing on data from analogous structures and public chemical databases, this guide also explores the compound's potential biological activity, with a particular focus on its role as a sirtuin modulator. This whitepaper is intended for researchers, chemists, and drug development professionals seeking an in-depth understanding of this specific benzoylurea derivative.

Chemical Identity and Molecular Structure

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a member of the N-acylurea class of compounds, characterized by a central urea linkage flanked by benzoyl and 4-chlorophenyl groups. This structural arrangement bestows a unique combination of rigidity and hydrogen bonding capabilities, features that are pivotal to its interaction with biological targets.

The definitive structure is elucidated through its systematic IUPAC name and various chemical identifiers, which serve as a foundation for all subsequent analysis.

Chemical Identifiers

To ensure unambiguous identification, the following standardized identifiers are provided for N-(((4-Chlorophenyl)amino)carbonyl)benzamide.

IdentifierValueSource
IUPAC Name N-(((4-Chlorophenyl)amino)carbonyl)benzamideIUPAC Nomenclature
Synonyms 1-Benzoyl-3-(4-chlorophenyl)urea-
CAS Number 20268-57-9Chemical Abstracts Service
Molecular Formula C₁₄H₁₁ClN₂O₂-
Molecular Weight 274.71 g/mol -
SMILES C1=CC=C(C=C1)C(=O)NC(=O)NC2=CC=C(C=C2)Cl-
InChIKey HWHOCIWDFLXLQM-UHFFFAOYSA-N-
Molecular Structure Visualization

The 2D structure highlights the key functional groups: a benzamide moiety, a urea bridge, and a para-substituted chlorophenyl ring.

Caption: Proposed workflow for synthesis and validation.
Step-by-Step Synthesis Protocol

This protocol is based on well-established methods for the synthesis of N-acylureas.

Step 1: Synthesis of Benzoyl Isocyanate

  • Rationale: Benzoyl isocyanate is a highly reactive intermediate ideal for forming the urea linkage. It is typically generated in situ from benzoyl chloride and sodium azide, followed by a Curtius rearrangement.

  • In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve benzoyl chloride (1.0 eq) in a dry aprotic solvent such as toluene.

  • Add sodium azide (NaN₃, 1.1 eq) to the solution. Caution: Sodium azide is highly toxic and can form explosive compounds.

  • Gently heat the reaction mixture to reflux (approx. 80-90 °C) and monitor the reaction by IR spectroscopy, observing the disappearance of the acyl chloride C=O stretch (~1775 cm⁻¹) and the appearance of the isocyanate peak (~2250 cm⁻¹).

  • Once the conversion is complete, the resulting solution containing benzoyl isocyanate is cooled to room temperature and used directly in the next step without isolation.

Step 2: Formation of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

  • Rationale: The nucleophilic amino group of 4-chloroaniline readily attacks the electrophilic carbon of the isocyanate group to form the stable urea derivative.

  • In a separate flask, dissolve 4-chloroaniline (1.0 eq) in the same dry aprotic solvent.

  • Slowly add the 4-chloroaniline solution dropwise to the cooled benzoyl isocyanate solution from Step 1 with vigorous stirring.

  • The reaction is typically exothermic. Maintain the temperature at or below room temperature using an ice bath if necessary.

  • Allow the reaction to stir for 2-4 hours at room temperature. The product often precipitates out of the solution as a white solid.

  • Monitor the reaction completion by Thin Layer Chromatography (TLC).

Step 3: Purification

  • Rationale: Recrystallization is an effective method for purifying solid organic compounds, removing unreacted starting materials and byproducts.

  • Filter the crude product precipitate and wash it with a small amount of cold solvent (e.g., toluene or hexane) to remove soluble impurities.

  • Purify the solid by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate.

  • Dry the purified white crystals under a vacuum to yield the final product.

Structural Characterization and Validation

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of the synthesized compound. This constitutes a self-validating system where data from each analysis must be consistent with the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule.

  • Experimental Protocol:

    • Prepare a sample by dissolving 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in an NMR tube. DMSO-d₆ is often chosen for its ability to dissolve amides and to clearly show exchangeable N-H protons.

    • Acquire ¹H NMR and ¹³C NMR spectra using a 400 MHz or higher spectrometer.

  • Predicted Spectroscopic Data:

    Technique Predicted Chemical Shifts (δ, ppm) Interpretation
    ¹H NMR δ 10.5 - 11.5 (s, 1H) Benzamide N-H proton.
    δ 9.0 - 10.0 (s, 1H) Chlorophenylurea N-H proton.
    δ 7.9 - 8.1 (d, 2H) Aromatic protons ortho to the carbonyl on the benzoyl ring.
    δ 7.4 - 7.7 (m, 5H) Remaining benzoyl protons and two protons of the chlorophenyl ring (AA'BB' system).
    δ 7.3 - 7.4 (d, 2H) Remaining two protons of the chlorophenyl ring (AA'BB' system).
    ¹³C NMR δ ~167 Benzamide carbonyl carbon.
    δ ~152 Urea carbonyl carbon.

    | | δ 127 - 138 | Aromatic carbons, including the carbon bearing the chlorine atom. |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

  • Experimental Protocol:

    • Acquire the IR spectrum using an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

    • Collect the spectrum over a range of 4000-400 cm⁻¹.

  • Predicted Absorption Bands:

    Wavenumber (cm⁻¹) Vibration Type Functional Group
    3300 - 3200 N-H Stretch Amide and Urea N-H
    ~1710 C=O Stretch Urea Carbonyl
    ~1670 C=O Stretch Amide I Band
    ~1590 C=C Stretch Aromatic Rings
    ~1530 N-H Bend Amide II Band

    | ~1090 | C-Cl Stretch | Aryl-Chloride |

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) confirms the elemental composition by providing a highly accurate mass measurement.

  • Experimental Protocol:

    • Prepare a dilute solution (~1 mg/mL) of the sample in a suitable solvent like methanol or acetonitrile.

    • Analyze using an Electrospray Ionization (ESI) source in positive ion mode.

  • Predicted Mass Data:

    Parameter Expected Value
    Molecular Formula C₁₄H₁₁ClN₂O₂
    Exact Mass 274.0509
    Expected Ion [M+H]⁺ m/z 275.0587

    | Isotopic Pattern | A characteristic ~3:1 ratio for the [M+H]⁺ and [M+H+2]⁺ peaks due to the ³⁵Cl and ³⁷Cl isotopes. |

Potential Biological Activity and Therapeutic Relevance

The benzamide and benzoylurea scaffolds are prevalent in a wide range of biologically active molecules, from insecticides to pharmaceuticals. [1]The structure of N-(((4-Chlorophenyl)amino)carbonyl)benzamide suggests it may interact with specific enzyme targets.

Sirtuin (SIRT) Inhibition

Sirtuins are a class of NAD⁺-dependent deacetylases that have emerged as critical therapeutic targets for a variety of human diseases, including cancer, metabolic disorders, and neurodegenerative diseases. [2][3]Several small molecules containing benzamide scaffolds have been identified as potent sirtuin modulators. [4] Notably, N-(((4-Chlorophenyl)amino)carbonyl)benzamide (PubChem CID 199047) has been identified in screening assays as an inhibitor of human SIRT2. [4]SIRT2 inhibition, in particular, has shown neuroprotective effects in models of Parkinson's and Huntington's disease. [4]The mechanism likely involves the compound binding to the active site of the enzyme, preventing the deacetylation of its target protein substrates.

Caption: Mechanism of SIRT2 enzyme inhibition.
Insecticidal Activity

Many benzoylurea derivatives function as potent insect growth regulators by inhibiting chitin synthesis, a process vital for the formation of the insect exoskeleton. [1]While this specific compound has not been extensively developed as an insecticide, its structural similarity to commercial agents like diflubenzuron suggests it could possess similar activity, making it a potential lead compound in agrochemical research.

Safety and Handling

As with any uncharacterized or novel chemical compound, N-(((4-Chlorophenyl)amino)carbonyl)benzamide should be handled with appropriate caution in a laboratory setting.

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Engineering Controls: Handle the solid powder and solutions in a certified chemical fume hood to avoid inhalation of dust or vapors.

  • Toxicity: The specific toxicity is unknown. Assume the compound is hazardous upon acute and chronic exposure. Avoid contact with skin and eyes.

  • Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a well-defined chemical entity with significant potential for further investigation. This guide provides a comprehensive framework for its synthesis, purification, and rigorous structural validation using modern analytical techniques. The predicted physicochemical properties and established biological activity as a SIRT2 inhibitor underscore its relevance as a tool compound for chemical biology and a lead structure for therapeutic development, particularly in the areas of neurodegeneration and oncology.

References

  • PubChem. N-(4-amino-2-chlorophenyl)benzamide. National Center for Biotechnology Information. URL: [Link]

  • PubChem. Benzamide, N-(4-chlorophenyl)-. National Center for Biotechnology Information. URL: [Link]

  • ChemBK. 2,6-Dichloro-N-[[(4-chlorophenyl)amino]carbonyl]benzamide. ChemBK. URL: [Link]

  • Chemical-Suppliers. Benzamide, 2-chloro-n-[[(4-chlorophenyl)amino]carbonyl]-. Chemical-Suppliers. URL: [Link]

  • PubChem. (2S,4aS,8aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one. National Center for Biotechnology Information. URL: [Link]

  • Materials Science Research India. IR Spectra, Magnetic and Thermal Studies of Copper (II) Complex of N-Hydroxy –N-(4-Chloro) Phenyl N'(4-Fluoro) Phenyl Benzamidine Hydrochloride. Materials Science Research India. URL: [Link]

  • ResearchGate. Synthesis, crystal structure analysis, spectral IR, NMR UV-Vis investigations, NBO and NLO of 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide with use of X-ray diffractions studies along with DFT calculations. ResearchGate. URL: [Link]

  • Molport. 4-({[(2-chlorophenyl)methyl]carbamoyl}amino)benzamide. Molport. URL: [Link]

  • ResearchGate. N-(4-Chlorophenyl)benzamide. ResearchGate. URL: [Link]

  • PubChemLite. Benzamide, 4-(acetylamino)-n-(2-(2-chlorophenyl)-1-((cyclohexylamino)carbonyl)ethenyl)-, (e)-. PubChemLite. URL: [Link]

  • ACS Publications. Study of 1,4-Dihydropyridine Structural Scaffold: Discovery of Novel Sirtuin Activators and Inhibitors. ACS Publications. URL: [Link]

  • NextSDS. 2-({[(4-chlorophenyl)amino]carbonyl}amino)-N-phenylbenzamide. NextSDS. URL: [Link]-N-phenylbenzamide_101297-03-8)

  • Google Patents. WO2006094236A1 - N-phenyl benzamide derivatives as sirtuin modulators. Google Patents.
  • MDPI. Structure-Based Bioisosterism Design, Synthesis, Biological Activity and Toxicity of 1,2,4-Oxadiazole Substituted Benzamides Analogues Containing Pyrazole Rings. MDPI. URL: [Link]

  • Rasayan Journal of Chemistry. SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES. Rasayan Journal of Chemistry. URL: [Link]

  • PSE Community.org. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. PSE Community.org. URL: [Link]

  • PubMed. 4-(bis(2-chloroethyl)amino)Benzamide as a Potent Histone Deacetylase Inhibitor. PubMed. URL: [Link]

  • PMC. 3-(N-Arylsulfamoyl)benzamides, Inhibitors of Human Sirtuin Type 2 (SIRT2). PMC. URL: [Link]

  • PubMed. Discovery of 3-amino-4-chlorophenyl P1 as a novel and potent benzamidine mimic via solid-phase synthesis of an isoxazoline library. PubMed. URL: [Link]

  • PMC. N-(4-Chlorophenyl)-4-methoxybenzamide. PMC. URL: [Link]

Sources

Exploratory

Unveiling the Mechanism of Action of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Derivatives in Insect Models

Executive Summary The compound class represented by N-(((4-Chlorophenyl)amino)carbonyl)benzamide—and its halogenated derivatives such as Chlorbenzuron (2-chloro-N-[[(4-chlorophenyl)amino]carbonyl]benzamide)—belongs to th...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound class represented by N-(((4-Chlorophenyl)amino)carbonyl)benzamide—and its halogenated derivatives such as Chlorbenzuron (2-chloro-N-[[(4-chlorophenyl)amino]carbonyl]benzamide)—belongs to the benzoylphenylurea (BPU) family of insect growth regulators (IGRs) [1]. Unlike traditional neurotoxic insecticides, BPUs operate via a dual-action physiological disruption: the primary inhibition of chitin biosynthesis and the secondary induction of severe energy metabolism disorders (glycolysis hyperactivation) [2]. This whitepaper elucidates the causality behind these mechanisms and provides self-validating experimental protocols for investigating BPU efficacy in lepidopteran and dipteran models.

Dual-Action Mechanism in Insect Physiology

Primary Axis: Chitin Synthase 1 (CHS1) Inhibition

The structural hallmark of BPUs allows them to interfere directly with the polymerization of N-acetylglucosamine (GlcNAc) into chitin [3]. By blocking Chitin Synthase 1 (CHS1), the compound prevents the formation of a viable procuticle during ecdysis. The causality is absolute: without a structurally sound exoskeleton, the insect cannot shed its exuvium, leading to mechanical entrapment and desiccation [3].

Secondary Axis: Glycolytic Disruption

Recent metabolomic studies on Hyphantria cunea (fall webworm) larvae reveal that chlorbenzuron derivatives dramatically alter carbohydrate homeostasis [2]. The compound forces a significant upregulation in the enzyme activities and mRNA expressions of hexokinase (HK), phosphofructokinase (PFK), and pyruvate kinase (PK). This hyperactivation drains adenosine triphosphate (ATP) and pyruvic acid (PA) reserves, leading to a fatal energy metabolism disorder [2].

MOA BPU N-(((4-Chlorophenyl)amino) carbonyl)benzamide CHS Chitin Synthase 1 (CHS1) BPU->CHS Inhibits Glycolysis Glycolysis Enzymes (HK, PFK, PK) BPU->Glycolysis Hyperactivates Chitin Chitin Biosynthesis CHS->Chitin Blocks Molting Abnormal Ecdysis & Larval Lethality Chitin->Molting Leads to Energy Energy Metabolism Disorder (ATP Depletion) Glycolysis->Energy Causes Energy->Molting Contributes to

Figure 1: Dual-action mechanism of BPU derivatives disrupting chitin synthesis and energy metabolism.

Quantitative Efficacy Data

The following table synthesizes the physiological impact of BPU exposure on key metabolic and developmental markers in lepidopteran larvae [2].

Biomarker / MetricControl Group (Baseline)BPU-Treated GroupPhysiological Consequence
Chitin Content 100% (Normalized)< 45%Cuticle malformation, failed ecdysis
ATP Levels NormalSignificantly DecreasedCellular energy starvation
Pyruvic Acid (PA) NormalSignificantly DecreasedTCA cycle substrate depletion
HK / PFK / PK Activity Baseline> 2.5x IncreaseRunaway glycolytic flux
Larval Mortality (48h) < 5%> 85%Population collapse

Experimental Protocols: A Self-Validating Workflow

To ensure high Trustworthiness and Reproducibility, the following protocol establishes a self-validating system for testing BPU efficacy. By coupling phenotypic observation with transcriptomic validation, researchers can confirm that mortality is specifically linked to the proposed mechanism of action.

Protocol: Assessing Glycolytic Disruption and Chitin Inhibition in H. cunea

Step 1: Compound Preparation and Dosing

  • Dissolve N-(((4-Chlorophenyl)amino)carbonyl)benzamide in analytical-grade acetone to create a 10 g/L stock solution [4].

  • Dilute the stock with distilled water containing 0.1% Triton X-100 to achieve the desired sub-lethal and lethal concentrations (e.g., LC50).

  • Apply the solution to fresh mulberry leaves via the leaf-dip method. Allow leaves to air-dry for 2 hours.

Step 2: In Vivo Exposure

  • Introduce 3rd-instar H. cunea larvae (n=50 per replicate, triplicate design) to the treated leaves.

  • Maintain at 25±1°C, 70±5% relative humidity, under a 16:8 (L:D) photoperiod.

  • Record mortality and molting abnormalities at 24, 48, and 72 hours. Causality Check: Observe for the "double head-capsule" phenotype, a definitive marker of CHS1 inhibition.

Step 3: Metabolite and Transcriptomic Extraction

  • At 48 hours, collect surviving larvae and flash-freeze in liquid nitrogen.

  • Homogenize tissue and extract total RNA using TRIzol reagent. Synthesize cDNA using a standard reverse transcription kit.

  • Perform RT-qPCR targeting CHS1, HK, PFK, and PK genes, using Actin as the internal reference.

  • Concurrently, use colorimetric assay kits to quantify ATP and Pyruvic Acid levels in the hemolymph. Self-Validation: If ATP is depleted but glycolytic enzyme mRNA is upregulated, the energy disorder mechanism is confirmed.

References

  • ResearchGate. "Toxic effects of the insecticide diflubenzuron (Dimilin®) on survival and development of nauplii of the estuarine copepod, Eurytemora affinis." ResearchGate. [Link]

Foundational

pharmacokinetics and bioavailability of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Authored by a Senior Application Scientist Foreword N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Authored by a Senior Application Scientist

Foreword

N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a member of the benzoylurea class of compounds, presents a fascinating case study in pharmacokinetic evaluation. While not a widely recognized pharmaceutical entity in its own right, its structural motifs are prevalent in medicinal chemistry, making an understanding of its absorption, distribution, metabolism, and excretion (ADME) profile crucial for researchers in drug development. This guide provides a comprehensive, in-depth analysis of the known and extrapolated pharmacokinetic and bioavailability characteristics of this compound. We will delve into the theoretical underpinnings of its behavior in vivo, supported by data from structurally related analogues, and outline the experimental methodologies required for its definitive characterization. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this compound and the broader class of benzoylureas.

Physicochemical Properties: The Foundation of Pharmacokinetic Behavior

The journey of a drug through the body is fundamentally governed by its physicochemical properties. For N-(((4-Chlorophenyl)amino)carbonyl)benzamide, these parameters dictate its ability to dissolve, permeate biological membranes, and interact with metabolic enzymes.

PropertyPredicted/Reported ValueImplication for Pharmacokinetics
Molecular Formula C₁₄H₁₁ClN₂O₂---
Molecular Weight 274.71 g/mol Influences diffusion rates.
pKa Estimated 8.0-9.0The weakly acidic nature will affect its ionization state in different physiological compartments, influencing solubility and membrane permeability.
LogP Estimated 3.5-4.5A high LogP suggests good lipid solubility, which can lead to good membrane permeability but may also result in higher plasma protein binding and potential for sequestration in adipose tissue.
Aqueous Solubility PoorThe low aqueous solubility is a significant hurdle for oral absorption and may necessitate enabling formulation strategies.

Preclinical Pharmacokinetics: An Investigative Approach

Absorption

The oral absorption of N-(((4-Chlorophenyl)amino)carbonyl)benzamide is anticipated to be limited by its poor aqueous solubility. The high lipophilicity, while beneficial for membrane permeation, can be counteracted if the compound does not first dissolve in the gastrointestinal fluids.

Experimental Protocol: In Vitro Permeability Assessment using a Caco-2 Cell Monolayer Assay
  • Cell Culture: Caco-2 cells are seeded onto Transwell® inserts and cultured for 21-25 days to allow for differentiation into a polarized monolayer that mimics the intestinal epithelium.

  • Assay Initiation: The compound is dissolved in a suitable vehicle (e.g., DMSO) and then diluted in transport buffer to the final test concentration. This solution is added to the apical (A) side of the Transwell® insert.

  • Sampling: At predetermined time points (e.g., 30, 60, 90, 120 minutes), samples are taken from the basolateral (B) side.

  • Quantification: The concentration of the compound in the samples is determined using a validated LC-MS/MS method.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the flux of the compound across the monolayer, A is the surface area of the insert, and C₀ is the initial concentration on the apical side.

G cluster_workflow Caco-2 Permeability Assay Workflow culture Seed and culture Caco-2 cells on Transwell® inserts differentiation Allow cells to differentiate into a polarized monolayer (21-25 days) culture->differentiation compound_prep Prepare dosing solution of N-(((4-Chlorophenyl)amino)carbonyl)benzamide differentiation->compound_prep dosing Add dosing solution to the apical side compound_prep->dosing sampling Collect samples from the basolateral side at timed intervals dosing->sampling analysis Quantify compound concentration using LC-MS/MS sampling->analysis calculation Calculate the apparent permeability coefficient (Papp) analysis->calculation

Caption: Caco-2 Permeability Assay Workflow.

Distribution

Given its high lipophilicity, N-(((4-Chlorophenyl)amino)carbonyl)benzamide is expected to have a large volume of distribution (Vd), indicating extensive distribution into tissues. Plasma protein binding is also likely to be high, primarily to albumin.

Experimental Protocol: Plasma Protein Binding Determination by Equilibrium Dialysis
  • Apparatus Setup: An equilibrium dialysis apparatus with two chambers separated by a semi-permeable membrane is used.

  • Procedure: Plasma is added to one chamber, and a protein-free buffer is added to the other. The test compound is spiked into the plasma-containing chamber.

  • Equilibration: The apparatus is incubated at 37°C with gentle shaking to allow for equilibrium to be reached (typically 4-6 hours).

  • Sampling and Analysis: After incubation, samples are taken from both chambers, and the concentration of the compound is determined by LC-MS/MS.

  • Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Metabolism

The metabolism of N-(((4-Chlorophenyl)amino)carbonyl)benzamide is likely to proceed through several key pathways, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

  • Hydroxylation: The aromatic rings are susceptible to hydroxylation.

  • Amide Bond Cleavage: The central amide bond can be hydrolyzed, breaking the molecule into 4-chloroaniline and benzamide, which would then undergo further metabolism.

G parent N-(((4-Chlorophenyl)amino)carbonyl)benzamide cyp450 CYP450 Enzymes parent->cyp450 hydrolysis Amide Hydrolases parent->hydrolysis metabolite1 Hydroxylated Metabolites metabolite2 4-Chloroaniline metabolite3 Benzamide cyp450->metabolite1 Oxidation hydrolysis->metabolite2 Cleavage hydrolysis->metabolite3 Cleavage

Caption: Predicted Metabolic Pathways.

Excretion

The route and rate of excretion will be dependent on the extent of metabolism. The parent compound, being lipophilic, is unlikely to be significantly excreted unchanged in the urine. Instead, its more polar metabolites will be the primary species eliminated, likely through both renal and biliary routes.

Bioavailability

The oral bioavailability of N-(((4-Chlorophenyl)amino)carbonyl)benzamide is predicted to be low to moderate. The primary limiting factors are its poor aqueous solubility and potential for significant first-pass metabolism in the liver.

To determine the absolute bioavailability (F), a study comparing the plasma concentration-time profiles after intravenous (IV) and oral (PO) administration is required.

F (%) = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Where:

  • AUC_PO is the area under the plasma concentration-time curve after oral administration.

  • AUC_IV is the area under the plasma concentration-time curve after intravenous administration.

  • Dose_PO is the oral dose.

  • Dose_IV is the intravenous dose.

Analytical Methodology: LC-MS/MS for Bioanalysis

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the gold standard for the quantification of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in biological matrices.

Protocol Outline: LC-MS/MS Method Development
  • Sample Preparation: A protein precipitation or liquid-liquid extraction would be employed to isolate the analyte from plasma or tissue homogenates.

  • Chromatographic Separation: Reversed-phase chromatography using a C18 column with a gradient elution of water and acetonitrile (both containing 0.1% formic acid) would likely provide good separation from endogenous interferences.

  • Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode would be used for detection. The precursor ion would be the protonated molecule [M+H]⁺, and specific product ions would be selected for quantification and confirmation.

Drug Development Implications and Future Directions

The pharmacokinetic profile of N-(((4-Chlorophenyl)amino)carbonyl)benzamide presents several challenges for its development as a potential therapeutic agent. Its poor solubility and likely first-pass metabolism would necessitate the exploration of formulation strategies such as amorphous solid dispersions, lipid-based formulations, or particle size reduction to enhance oral bioavailability. Furthermore, a thorough investigation of its metabolic pathways and potential for drug-drug interactions is warranted. Prodrug strategies could also be considered to improve its physicochemical and pharmacokinetic properties.

Exploratory

A Technical Guide to the Receptor Binding Affinity of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Introduction: The Imperative of Binding Affinity in Modern Drug Discovery In the intricate landscape of drug development, the precise characterization of molecular interactions is paramount. The efficacy and safety of a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Binding Affinity in Modern Drug Discovery

In the intricate landscape of drug development, the precise characterization of molecular interactions is paramount. The efficacy and safety of a therapeutic agent are fundamentally governed by its ability to bind to its intended biological target with high affinity and specificity. N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a compound belonging to the benzoylurea class, represents a scaffold of significant interest due to the diverse biological activities exhibited by its structural relatives.[1][2] While this specific molecule may not have an extensive publication history, its chemical lineage as a benzoylurea provides a logical starting point for investigating its potential molecular targets and receptor binding characteristics.

Benzoylurea compounds are widely recognized as potent insect growth regulators that act by inhibiting the synthesis of chitin, a critical component of the insect exoskeleton.[2][3] This mechanism suggests that chitin synthase is a primary receptor target in invertebrates.[4] Furthermore, related sulfonylurea structures have been shown to interact with sulfonylurea receptors (SURs), which are subunits of ATP-sensitive potassium channels, and other targets like NADH oxidase in mammalian cells, indicating a broader potential for biological interaction.[5][6]

This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals. It provides a comprehensive framework for the systematic evaluation of the receptor binding affinity of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. We will move beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and self-validating approach to characterization. This document provides the theoretical underpinnings, detailed step-by-step methodologies for key binding assays, and frameworks for data interpretation, empowering researchers to rigorously profile this and other novel chemical entities.

Molecular Profile and Potential Receptor Targets

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is an aromatic compound featuring a central urea linkage flanked by a benzamide group and a 4-chlorophenyl group. This structure confers a degree of rigidity and specific hydrogen bonding capabilities that are critical for molecular recognition at a receptor's binding site.

  • Chemical Structure: C₁₄H₁₁ClN₂O₂

  • Synonyms: N-Benzoyl-N'-(4-chlorophenyl)urea

The primary hypothesis for its mechanism of action, based on its classification, is the inhibition of chitin biosynthesis.[1][4] However, the structural similarity to compounds with known effects in vertebrates necessitates a broader screening approach. Potential targets for investigation include:

  • Chitin Synthase (CHS): The principal target for benzoylureas in arthropods. Binding to CHS disrupts its enzymatic function, preventing the polymerization of N-acetylglucosamine into chitin.[3][4]

  • Sulfonylurea Receptor (SUR): An ATP-binding cassette (ABC) transporter protein that is a subunit of ATP-sensitive potassium channels (KATP). Some benzoylurea insecticides have been suggested to interact with insect SUR, indirectly affecting chitin synthesis.[4][5]

  • Dopamine and Serotonin Receptors: Various benzamide derivatives have been developed as ligands for dopamine (e.g., D2, D3, D4) and serotonin receptors, highlighting the versatility of this chemical scaffold in targeting G-protein-coupled receptors (GPCRs).[7][8][9][10][11]

  • Other Enzymes and Proteins: Phenyl-urea-based molecules have been identified as inhibitors of other proteins, such as Penicillin Binding Protein 4 (PBP4) in bacteria.[12]

The following sections detail the methodologies required to experimentally determine the binding affinity of N-(((4-Chlorophenyl)amino)carbonyl)benzamide to these or any other hypothesized protein target.

Conceptual Workflow for Binding Affinity Assessment

A systematic approach to characterizing a compound's binding affinity involves multiple orthogonal techniques to build a comprehensive and reliable profile. Each method provides unique insights, from basic binding confirmation to detailed kinetic and thermodynamic parameters.

G cluster_0 Phase 1: Target Identification & Primary Screening cluster_1 Phase 2: Affinity & Kinetic Characterization cluster_2 Phase 3: Data Synthesis & Interpretation Hypothesis Hypothesize Potential Targets (e.g., Chitin Synthase, SUR, GPCRs) Screening High-Throughput Screening (Optional) (e.g., Radioligand Displacement) Hypothesis->Screening Inform Assay Design SPR Surface Plasmon Resonance (SPR) - Real-time kinetics (kon, koff) - Affinity (KD) Screening->SPR Characterize Hit ITC Isothermal Titration Calorimetry (ITC) - Thermodynamics (ΔH, ΔS) - Affinity (KD) & Stoichiometry (n) Radioligand Radioligand Binding Assays - Affinity (Ki, IC50) - Receptor Density (Bmax) Screening->Radioligand Confirm Hit Analysis Comprehensive Binding Profile - Affinity (KD, Ki) - Kinetics (kon, koff) - Thermodynamics (ΔH, ΔS) SPR->Analysis ITC->Analysis Radioligand->Analysis

Caption: A multi-phase workflow for characterizing the receptor binding affinity of a novel compound.

Methodology 1: Radioligand Binding Assays

Radioligand binding assays are considered a gold standard for quantifying ligand-receptor interactions due to their high sensitivity and robustness.[13][14] They are particularly well-suited for membrane-bound receptors.[15] The fundamental principle involves incubating a biological preparation (e.g., cell membranes expressing the target receptor) with a radiolabeled ligand. The binding of the test compound is measured by its ability to compete with and displace the radioligand.

Workflow for a Competitive Radioligand Filtration Assay

G Prep 1. Receptor Preparation - Homogenize cells/tissue - Isolate membranes via centrifugation Incubate 2. Incubation - Add membranes, radioligand (fixed conc.), & test compound (varied conc.) to 96-well plate Prep->Incubate Filter 3. Separation - Rapidly filter mixture through GF/C filter plate to trap membranes Incubate->Filter Wash 4. Washing - Wash filters with ice-cold buffer to remove unbound radioligand Filter->Wash Count 5. Detection - Dry filters, add scintillant - Count radioactivity (CPM) in a MicroBeta counter Wash->Count Analyze 6. Data Analysis - Plot CPM vs. [Compound] - Calculate IC50 and Ki Count->Analyze

Caption: Step-by-step workflow for a typical competitive radioligand filtration assay.

Detailed Protocol: Competitive Binding Assay

Rationale: This protocol is designed to determine the inhibition constant (Ki) of N-(((4-Chlorophenyl)amino)carbonyl)benzamide for a target receptor by measuring its ability to displace a known radioligand. The use of a filtration method allows for the efficient separation of receptor-bound from free radioligand.[13]

Materials:

  • Receptor Source: Frozen cell pellets or tissue known to express the target receptor.

  • Radioligand: A high-affinity, specific radioligand for the target receptor (e.g., ³H or ¹²⁵I-labeled).

  • Test Compound: N-(((4-Chlorophenyl)amino)carbonyl)benzamide, dissolved in DMSO to create a high-concentration stock.

  • Buffers:

    • Lysis Buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, pH 7.4 with protease inhibitors).[16]

    • Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[16]

    • Wash Buffer (Ice-cold Assay Buffer).

  • Apparatus: 96-well plates, cell harvester/vacuum manifold, glass fiber filter mats (e.g., GF/C), scintillation counter.

Procedure:

  • Membrane Preparation: a. Homogenize the cell pellet or tissue in 20 volumes of ice-cold Lysis Buffer. b. Centrifuge at 20,000 x g for 10 minutes at 4°C to pellet the membranes.[16] c. Discard the supernatant, resuspend the pellet in fresh Lysis Buffer, and repeat the centrifugation. d. Resuspend the final pellet in Assay Buffer. Determine the protein concentration using a standard method like the BCA assay.

  • Assay Setup (in a 96-well plate): a. The final assay volume will be 250 µL per well.[16] b. Total Binding Wells: Add 150 µL of membrane suspension, 50 µL of Assay Buffer, and 50 µL of radioligand. c. Non-Specific Binding (NSB) Wells: Add 150 µL of membrane suspension, 50 µL of a high concentration of a known unlabeled ligand (to saturate the receptors), and 50 µL of radioligand. d. Test Compound Wells: Add 150 µL of membrane suspension, 50 µL of the test compound at various concentrations (serial dilutions), and 50 µL of radioligand.[16] The radioligand concentration should be fixed, typically at or below its dissociation constant (Kd).[17]

  • Incubation: a. Incubate the plate at a specified temperature (e.g., 30°C) for a duration sufficient to reach equilibrium (e.g., 60 minutes), often with gentle agitation.[16]

  • Filtration and Washing: a. Terminate the incubation by rapid vacuum filtration onto a filter mat using a cell harvester.[16] b. Immediately wash the filters multiple times (e.g., 4 washes) with ice-cold Wash Buffer to remove all unbound radioactivity.

  • Counting: a. Dry the filter mat completely (e.g., 30 minutes at 50°C).[16] b. Add scintillation cocktail and count the trapped radioactivity in a scintillation counter.

Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

Methodology 2: Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free optical technique for monitoring biomolecular interactions in real-time.[18][19] It provides a wealth of information, including binding affinity (KD), and the kinetics of the interaction—the association (kon) and dissociation (koff) rates.[19] This level of detail is crucial for understanding the dynamic behavior of a drug-receptor interaction.[20]

Workflow for an SPR Experiment

G Immobilize 1. Ligand Immobilization - Covalently attach the purified receptor (ligand) to the gold surface of a sensor chip Inject 2. Analyte Injection (Association) - Flow the test compound (analyte) at various concentrations over the sensor surface Immobilize->Inject Dissociate 3. Dissociation - Flow running buffer over the chip to allow the analyte to dissociate from the ligand Inject->Dissociate Analyze 5. Data Analysis - Fit the resulting sensorgrams to a binding model - Determine kon, koff, and KD Inject->Analyze Real-time Monitoring Regenerate 4. Regeneration - Inject a harsh solution (e.g., low pH) to remove any remaining bound analyte Dissociate->Regenerate Dissociate->Analyze Real-time Monitoring

Caption: The sequential phases of a Surface Plasmon Resonance (SPR) binding analysis.

Detailed Protocol: SPR Kinetic Analysis

Rationale: This protocol aims to define the full kinetic profile of the interaction between N-(((4-Chlorophenyl)amino)carbonyl)benzamide (the analyte) and its purified target receptor (the ligand). The label-free, real-time nature of SPR allows for a detailed mechanistic understanding of the binding event.[21]

Materials:

  • SPR Instrument and Sensor Chips: (e.g., Biacore, Reichert). CM5 sensor chips are common for amine coupling.

  • Ligand: Purified target receptor protein at a high concentration and purity.

  • Analyte: N-(((4-Chlorophenyl)amino)carbonyl)benzamide, serially diluted in running buffer.

  • Buffers and Reagents:

    • Immobilization Buffers (e.g., 10 mM Sodium Acetate, pH 4.5).

    • Amine Coupling Kit (EDC, NHS, Ethanolamine).

    • Running Buffer (e.g., HBS-EP+).

    • Regeneration Solution (e.g., 10 mM Glycine-HCl, pH 2.0).

Procedure:

  • Ligand Immobilization: a. Equilibrate the sensor chip with Running Buffer. b. Activate the chip surface by injecting a mixture of EDC/NHS. c. Inject the purified receptor protein diluted in Immobilization Buffer. The protein will covalently couple to the activated surface via its amine groups. d. Deactivate any remaining active sites by injecting ethanolamine. A reference flow cell should be prepared similarly but without the protein to subtract non-specific binding.

  • Analyte Binding Cycle (Multi-Cycle Kinetics): a. Baseline: Flow Running Buffer over both the active and reference flow cells to establish a stable baseline signal. b. Association: Inject the lowest concentration of the test compound over the surfaces for a defined period (e.g., 180 seconds). The binding event causes a change in the refractive index, which is recorded in real-time as an increase in Response Units (RU).[19] c. Dissociation: Switch back to flowing Running Buffer and monitor the decrease in RU as the compound dissociates from the receptor.[18] d. Regeneration: Inject the Regeneration Solution to strip all remaining bound analyte from the surface, preparing it for the next cycle. e. Repeat steps a-d for each concentration of the test compound, including a zero-concentration (buffer only) cycle for double referencing.

Data Analysis:

  • Data Processing: The response from the reference flow cell is subtracted from the active flow cell to correct for bulk refractive index changes and non-specific binding. The buffer-only injection is also subtracted (double referencing).

  • Curve Fitting: The processed sensorgrams for all concentrations are fitted globally to a kinetic binding model (e.g., a 1:1 Langmuir model).

  • Parameter Determination: The fitting process yields the association rate constant (kon, units M⁻¹s⁻¹) and the dissociation rate constant (koff, units s⁻¹).

  • Affinity Calculation: The equilibrium dissociation constant (KD) is calculated from the ratio of the rate constants: KD = koff / kon . A smaller KD value indicates a higher binding affinity.[22]

Methodology 3: Isothermal Titration Calorimetry (ITC)

ITC is a premier biophysical technique that directly measures the heat released or absorbed during a binding event.[23][24] It is the only method that can determine all thermodynamic parameters of an interaction in a single experiment: the binding affinity (Ka, from which KD is derived), the stoichiometry of binding (n), and the enthalpy change (ΔH).[25] From these, the Gibbs free energy (ΔG) and entropy change (ΔS) can be calculated, providing a complete thermodynamic signature of the interaction.

Workflow for an ITC Experiment

G Prep 1. Sample Preparation - Purify protein (macromolecule) & compound (ligand) - Precisely match buffer for both samples. Degas. Load 2. Loading - Load protein into the sample cell - Load compound into the injection syringe Prep->Load Titrate 3. Titration - Perform a series of small, sequential injections of the compound into the protein solution Load->Titrate Detect 4. Heat Detection - Instrument measures the minute heat change (endothermic or exothermic) after each injection Titrate->Detect Analyze 5. Data Analysis - Integrate heat peaks to create a binding isotherm - Fit isotherm to a binding model to get KD, n, ΔH Detect->Analyze Plot Integrated Heat vs. Molar Ratio

Caption: The process flow for determining binding thermodynamics using Isothermal Titration Calorimetry.

Detailed Protocol: ITC Binding Analysis

Rationale: This protocol is designed to provide a complete thermodynamic profile of the interaction. It is a solution-based, label-free method that offers deep insight into the forces driving the binding event (e.g., hydrogen bonding vs. hydrophobic effects).[26]

Materials:

  • ITC Instrument: (e.g., Malvern MicroCal PEAQ-ITC).

  • Macromolecule: Highly purified and concentrated target protein in the final, degassed buffer.

  • Ligand: N-(((4-Chlorophenyl)amino)carbonyl)benzamide, accurately weighed and dissolved in the exact same buffer as the protein. DMSO must be precisely matched if required for solubility.[26][27]

  • Buffer: A buffer with a low ionization enthalpy (e.g., PBS, HEPES) is recommended.

Procedure:

  • Sample Preparation (Critical Step): a. Dialyze the purified protein extensively against the chosen ITC buffer. b. Dissolve the test compound in the final dialysis buffer (the dialysate) to ensure a perfect buffer match. Mismatched buffers can create large heats of dilution that obscure the binding signal.[26] c. Accurately determine the concentration of both protein and compound. Errors in concentration directly impact the calculated stoichiometry and affinity.[26] d. Thoroughly degas both solutions immediately before use.

  • Instrument Setup and Loading: a. Set the experimental temperature (e.g., 25°C). b. Load the protein solution into the sample cell (typically ~200-300 µL). c. Load the compound solution into the injection syringe (typically ~40-100 µL). The compound concentration should ideally be 10-20 times that of the protein concentration.[27]

  • Titration Experiment: a. After thermal equilibration, perform a series of small, timed injections (e.g., 19 injections of 2 µL each) of the compound from the syringe into the protein in the sample cell. b. The instrument measures the power required to maintain zero temperature difference between the sample cell and a reference cell. Each injection produces a heat peak (exothermic or endothermic) that is recorded over time.[24]

Data Analysis:

  • Peak Integration: The raw data (power vs. time) is integrated to calculate the total heat change for each injection.

  • Isotherm Generation: The heat per injection (in kcal/mol) is plotted against the molar ratio of [Ligand]/[Protein] in the cell.

  • Model Fitting: This binding isotherm is then fitted to a non-linear regression model (e.g., a one-site binding model).

  • Parameter Extraction: The curve fit directly yields the key thermodynamic parameters:

    • Stoichiometry (n): The number of compound molecules that bind to one molecule of the protein.

    • Association Constant (Ka): The inverse of the dissociation constant (KD = 1/Ka).

    • Enthalpy Change (ΔH): The heat released or absorbed upon binding.

  • Calculation of Other Parameters: The Gibbs free energy (ΔG) and entropy change (ΔS) are calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS .[26]

Summary of Binding Parameters and Data Presentation

To effectively compare results and build a comprehensive profile, quantitative data from all assays should be summarized in a structured format.

ParameterAssay MethodDescriptionTypical Units
IC₅₀ Radioligand AssayConcentration of compound causing 50% inhibition of radioligand binding.nM, µM
Kᵢ Radioligand AssayInhibition constant; affinity of the compound for the receptor, corrected for radioligand concentration.nM, µM
kₐ (kₒₙ) SPRAssociation rate constant; the rate at which the compound binds to the target.M⁻¹s⁻¹
kᏧ (kₒբբ) SPRDissociation rate constant; the rate at which the compound-target complex decays.s⁻¹
Kᴅ SPR, ITCEquilibrium dissociation constant; concentration of compound at which 50% of receptors are occupied at equilibrium.nM, µM
n ITCStoichiometry; the molar ratio of compound to protein in the final complex.Unitless
ΔH ITCEnthalpy change; the heat released (exothermic, negative) or absorbed (endothermic, positive) upon binding.kcal/mol
ΔS ITCEntropy change; the change in disorder of the system upon binding.cal/mol·K

Conclusion

The characterization of receptor binding affinity is a cornerstone of chemical biology and drug discovery. For a compound like N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a systematic investigation using a suite of orthogonal, high-integrity biophysical methods is essential to elucidate its mechanism of action and therapeutic potential. While its identity as a benzoylurea suggests primary targets like chitin synthase, a thorough screening and characterization against other potential receptors is warranted.

By employing robust techniques such as radioligand binding assays, Surface Plasmon Resonance, and Isothermal Titration Calorimetry, researchers can build a complete picture of the compound's binding profile. This guide provides the necessary theoretical framework and detailed, field-proven protocols to determine not only if the compound binds but also how strongly (affinity), how quickly (kinetics), and why (thermodynamics). This multi-faceted understanding is indispensable for making informed decisions in lead optimization and advancing novel chemical entities toward their ultimate application.

References

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  • Petry-Podgorska, I., et al. (2023). A Tutorial Review on Surface Plasmon Resonance Biosensors: Applications in Biomedicine. Biosensors, 13(7), 743. [Link]

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  • Cong, X., O'Connell, J., & Wang, J. (2014). Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1838(1), 50-60. [Link]

  • Patching, S. G. (2020). Surface plasmon resonance, Orbitrap mass spectrometry and Raman advancements: exciting new techniques in drug discovery. Expert Opinion on Drug Discovery, 15(5), 559-575. [Link]

  • Matsumura, F. (2010). Studies on the action mechanism of benzoylurea insecticides to inhibit the process of chitin synthesis in insects: A review on the status of research activities in the past, the present and the future prospects. Pesticide Biochemistry and Physiology, 97(2), 133-139. [Link]

  • Douris, V., et al. (2016). Resistance mutation conserved between insects and mites unravels the benzoylurea insecticide mode of action on chitin biosynthesis. Proceedings of the National Academy of Sciences, 113(51), 14692-14697. [Link]

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  • Sun, R., et al. (2014). Studies on Insecticidal Activities and Action Mechanism of Novel Benzoylphenylurea Candidate NK-17. PLoS ONE, 9(6), e98321. [Link]

  • Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. [Link]

  • Spartan Tutorials. (2021). Isothermal Titration Calorimetry | ITC | Biochemistry. YouTube. [Link]

  • Bylund, D. B. (1992). Radioligand binding methods: practical guide and tips. Canadian Journal of Physiology and Pharmacology, 70(S1), S58-S66. [Link]

  • Wikipedia. Benzoylurea insecticide. [Link]

  • Le Cornec, M., et al. (2022). An original approach to measure ligand/receptor binding affinity in non-purified samples. Scientific Reports, 12(1), 5431. [Link]

  • Yan, B., & Bunch, J. (2025). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. Chemical Science. [Link]

  • Mondal, K., & Mondal, P. (2020). Benzophenyl urea insecticides – useful and eco- friendly options for insect pest control. Journal of Environmental Biology, 41(4), 527-538. [Link]

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  • Fish, P. V., et al. (2019). Design, synthesis, and evaluation of N-(4-(4-phenyl piperazin-1-yl)butyl)-4-(thiophen-3-yl)benzamides as selective dopamine D3 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 29(18), 2639-2643. [Link]

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  • Leopoldo, M., et al. (2002). Structure-affinity relationship study on N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides as potent and selective dopamine D(3) receptor ligands. Journal of Medicinal Chemistry, 45(26), 5727-5735. [Link]

  • Berardi, F., et al. (2000). A structure-affinity relationship study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective D(4) receptor ligand. Journal of Medicinal Chemistry, 43(2), 270-277. [Link]

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Foundational

An In-Depth Technical Guide to In Vitro Exploratory Studies of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

This guide provides a comprehensive framework for conducting in vitro exploratory studies on N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a benzoylurea derivative with potential therapeutic applications. Benzoylurea com...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for conducting in vitro exploratory studies on N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a benzoylurea derivative with potential therapeutic applications. Benzoylurea compounds have garnered interest for their diverse biological activities, including anticancer properties.[1][2] Several derivatives have been shown to induce apoptosis, arrest the cell cycle, and inhibit microtubule assembly in cancer cells.[3][4][5] This document outlines a logical, multi-phased approach, beginning with fundamental cytotoxicity screening and progressing to detailed mechanistic investigations, to thoroughly characterize the bioactivity of this compound.

Phase 1: Foundational Analysis and Preparation

Before initiating any cell-based assays, a thorough characterization of the compound's physicochemical properties is paramount. This foundational step ensures the reliability and reproducibility of all subsequent in vitro experiments.

1.1. Physicochemical Characterization: The solubility and stability of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in common laboratory solvents, particularly Dimethyl Sulfoxide (DMSO), and cell culture media should be determined. This information is critical for preparing accurate stock solutions and preventing compound precipitation during experiments.

1.2. Stock Solution Preparation: A high-concentration stock solution, typically in DMSO, should be prepared. It is crucial to ensure complete dissolution of the compound. This stock solution should be stored in aliquots at -20°C or -80°C to maintain stability and avoid repeated freeze-thaw cycles.

Phase 2: Primary Biological Screening: Assessing Cytotoxicity

The initial biological evaluation aims to determine if N-(((4-Chlorophenyl)amino)carbonyl)benzamide exhibits cytotoxic or antiproliferative effects. This is typically achieved by treating a panel of cancer cell lines with the compound and measuring cell viability.

Rationale for Experimental Design: A panel of diverse cancer cell lines (e.g., breast, colon, lung) and a non-cancerous cell line (e.g., fibroblasts) are used to assess both the potency and the selectivity of the compound. A widely used and robust method for this is the MTT assay, which measures the metabolic activity of viable cells.[6]

Experimental Protocol: MTT Cell Viability Assay[6][8][9]
  • Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of N-(((4-Chlorophenyl)amino)carbonyl)benzamide (typically from nanomolar to micromolar) for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (DMSO-treated cells).

  • MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.[6]

  • Formazan Solubilization: Add a solubilization solution (e.g., acidified isopropanol or a detergent-based solution) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.

Data Presentation: Cytotoxicity Profile
Cell LineTumor TypeIC50 (µM)
MCF-7Breast CancerHypothetical Value
HCT116Colon CancerHypothetical Value
A549Lung CancerHypothetical Value
MRC-5Normal Lung FibroblastHypothetical Value

This table should be populated with experimentally derived IC50 values.

Cytotoxicity_Screening_Workflow start Start: Compound N-(((4-Chlorophenyl)amino)carbonyl)benzamide cell_panel Select Diverse Panel of Cancer & Normal Cell Lines start->cell_panel treatment Treat Cells with Serial Dilutions of Compound cell_panel->treatment assay Perform MTT Assay (48-72h Incubation) treatment->assay readout Measure Absorbance (OD 570nm) assay->readout analysis Calculate % Viability and Determine IC50 Values readout->analysis end End: Cytotoxicity Profile Established analysis->end

Caption: Workflow for determining the cytotoxicity of the compound.

Phase 3: Unraveling the Mechanism of Cell Death

If the compound demonstrates significant cytotoxicity, the next logical step is to investigate the mode of cell death it induces, primarily distinguishing between apoptosis and necrosis.

Rationale for Experimental Design: Apoptosis, or programmed cell death, is a preferred mechanism for anticancer agents as it typically does not elicit an inflammatory response. Key hallmarks of apoptosis include the externalization of phosphatidylserine (PS) on the cell membrane and the activation of caspases.[7][8] The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

Experimental Protocol: Annexin V/PI Apoptosis Assay[11][14][15]
  • Cell Treatment: Treat cells with the compound at concentrations around its IC50 value for a predetermined time.

  • Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.[9]

  • Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

To further confirm apoptosis, the activity of executioner caspases, such as caspase-3 and caspase-7, can be measured.[10]

Experimental Protocol: Caspase-3/7 Activity Assay[17][18][19]
  • Cell Treatment: Treat cells in a 96-well plate with the compound.

  • Reagent Addition: Add a luminogenic caspase-3/7 substrate to the wells. This reagent also contains a lysis agent.

  • Incubation: Incubate at room temperature to allow for cell lysis and substrate cleavage.

  • Luminescence Measurement: Measure the luminescence, which is proportional to the caspase-3/7 activity.[11]

Mechanism_of_Action_Workflow start Cytotoxicity Observed (Low IC50) apoptosis_q Investigate Apoptosis? start->apoptosis_q annexin_v Annexin V / PI Staining (Flow Cytometry) apoptosis_q->annexin_v Yes caspase Caspase-3/7 Activity Assay (Luminescence) apoptosis_q->caspase Yes western Western Blot for Apoptotic Markers annexin_v->western caspase->western conclusion Conclusion: Mode of Cell Death western->conclusion

Caption: Decision workflow for investigating the mechanism of cell death.

Phase 4: Delving into Molecular Mechanisms and Pathways

Once the mode of cell death is established, the focus shifts to identifying the underlying molecular mechanisms and signaling pathways affected by the compound.

Rationale for Experimental Design: Many anticancer agents function by disrupting the cell cycle.[12] Therefore, analyzing the cell cycle distribution of treated cells can provide valuable insights. Western blotting is a powerful technique to examine changes in the expression and activation of key proteins involved in apoptosis and other relevant signaling pathways.[10]

Experimental Protocol: Cell Cycle Analysis[20][22][23]
  • Cell Treatment: Treat cells with the compound for a duration that allows for cell cycle progression (e.g., 24 hours).

  • Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.[13]

  • Staining: Treat the cells with RNase A and then stain the cellular DNA with Propidium Iodide (PI).[14]

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Experimental Protocol: Western Blotting[21][25][26]
  • Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of the lysates to ensure equal loading.

  • SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: Probe the membrane with primary antibodies against proteins of interest (e.g., cleaved caspase-3, PARP, Bcl-2 family members) followed by horseradish peroxidase (HRP)-conjugated secondary antibodies.

  • Detection: Detect the protein bands using a chemiluminescent substrate.

Signaling_Pathway_Hypothesis cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_mitochondrion Mitochondrion cluster_nucleus Nucleus Receptor Hypothetical Receptor (e.g., Kinase) Kinase_Cascade Kinase Cascade (e.g., MAPK/PI3K) Receptor->Kinase_Cascade Compound N-(((4-Chlorophenyl)amino) carbonyl)benzamide Compound->Receptor Inhibition Bcl2 Bcl-2 (Anti-apoptotic) Kinase_Cascade->Bcl2 Inhibits transcription Bax Bax (Pro-apoptotic) Cytochrome_c Cytochrome c Release Bax->Cytochrome_c Bcl2->Bax Caspase_Activation Caspase-9 -> Caspase-3 Activation Cytochrome_c->Caspase_Activation Apoptosis Apoptosis Caspase_Activation->Apoptosis

Sources

Exploratory

N-(((4-Chlorophenyl)amino)carbonyl)benzamide environmental degradation and half-life

An In-Depth Technical Guide to the Environmental Degradation and Half-Life of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Executive Summary N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a compound belonging to the ben...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Environmental Degradation and Half-Life of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Executive Summary

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a compound belonging to the benzoylurea class of chemicals, which are widely recognized for their application as insect growth regulators.[1] Understanding the environmental fate, persistence, and degradation pathways of this molecule is paramount for assessing its ecological impact and ensuring its responsible use in agricultural and pest management settings. This technical guide provides a comprehensive analysis of the predicted environmental degradation and half-life of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. Due to the limited availability of specific experimental data for this compound in peer-reviewed literature, this document employs a predictive approach grounded in the established chemistry of benzoylureas and related benzamide structures. We will explore the principal abiotic and biotic degradation mechanisms, outline authoritative experimental protocols for their investigation, and present predicted degradation products and comparative half-life data. This guide is intended for researchers, environmental scientists, and drug and pesticide development professionals engaged in the environmental risk assessment of novel chemical entities.

Introduction: Chemical Identity and Environmental Significance

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a derivative of N-benzoyl-N'-phenylurea.[1] Chemicals in this class function by inhibiting chitin synthase, an enzyme critical for the molting process in insects, thus acting as potent insect growth regulators.[1] While this mode of action provides targeted efficacy against various insect pests, the introduction of any chemical into the environment necessitates a thorough evaluation of its persistence and potential for long-term contamination.

The environmental half-life (DT50), the time required for 50% of the applied substance to degrade, is a critical parameter in this assessment.[2] It is influenced by a combination of the compound's intrinsic chemical stability and the environmental conditions it is exposed to, including soil type, pH, temperature, moisture, and microbial activity.[3][4] This guide will dissect the likely abiotic and biotic pathways that govern the environmental persistence of N-(((4-Chlorophenyl)amino)carbonyl)benzamide.

Predicted Degradation Pathways

The degradation of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in the environment is expected to proceed through two primary routes: abiotic processes (hydrolysis and photolysis) and biotic processes (microbial degradation). The core structure features two key linkages susceptible to cleavage: the amide bond and the urea bridge.

Abiotic Degradation

Hydrolysis is a major abiotic degradation pathway for many pesticides, particularly those with ester, amide, or urea functional groups. The rate of hydrolysis is highly dependent on the pH of the surrounding medium (water or soil pore water).[1]

  • Mechanism: The central urea and amide linkages of N-(((4-Chlorophenyl)amino)carbonyl)benzamide are susceptible to cleavage under both acidic and basic conditions.[1] The reaction is typically catalyzed by H+ or OH- ions. In neutral conditions (pH approx. 6-8), benzamides tend to be more stable.[1]

  • Predicted Products: Cleavage of the urea bridge is a common degradation route for benzoylurea pesticides. This would likely yield 4-chloroaniline and N-benzoylcarbamate , which would be unstable and likely hydrolyze further to benzoic acid and ammonia. Alternatively, cleavage at the amide bond could produce 4-chlorophenylurea and benzoic acid . Further hydrolysis of 4-chlorophenylurea would yield 4-chloroaniline and ammonia. The primary, stable degradation products anticipated from complete hydrolysis are 4-chloroaniline and benzoic acid .

Parent N-(((4-Chlorophenyl)amino)carbonyl)benzamide Urea_Cleavage Urea Bridge Cleavage Parent->Urea_Cleavage Hydrolysis (Major Pathway) Amide_Cleavage Amide Bond Cleavage Parent->Amide_Cleavage Hydrolysis (Minor Pathway) Product1 4-Chloroaniline Urea_Cleavage->Product1 Product2 Benzoic Acid Urea_Cleavage->Product2 Amide_Cleavage->Product2 Intermediate1 4-Chlorophenylurea Amide_Cleavage->Intermediate1 Intermediate1->Product1 Further Hydrolysis

Caption: Predicted hydrolytic degradation pathways for N-(((4-Chlorophenyl)amino)carbonyl)benzamide.

Photodegradation, or photolysis, involves the breakdown of a chemical by light energy, particularly in the UV spectrum of sunlight. This process can be a significant degradation route for pesticides present on soil surfaces or in clear surface waters.

  • Mechanism: Compounds with aromatic rings, like N-(((4-Chlorophenyl)amino)carbonyl)benzamide, can absorb UV radiation, leading to the excitation of electrons and subsequent bond cleavage.[1] The presence of the chloro-substituent and amino groups can influence the molecule's photosensitivity.[1] Potential photochemical reactions include cleavage of the urea bridge, hydroxylation of the aromatic rings, and reductive dehalogenation (replacement of the chlorine atom with hydrogen).

  • Predicted Products: Photolysis may generate a more complex mixture of products than hydrolysis. In addition to 4-chloroaniline and benzoic acid, hydroxylated analogs (e.g., 4-chloro-2-hydroxyaniline ) and dehalogenated products (e.g., N-(phenylamino)carbonyl)benzamide ) could potentially be formed.

Biotic Degradation

Microbial degradation is often the most significant pathway for the dissipation of organic pesticides in soil and aquatic systems.[5][6] A diverse community of bacteria and fungi can utilize pesticides as a source of carbon and energy.

  • Mechanism: Microorganisms produce enzymes, such as amidases and hydrolases, that can catalyze the breakdown of the parent molecule. The initial steps often mirror abiotic hydrolysis, involving the cleavage of the amide or urea linkages.[5] Subsequent steps can involve the degradation of the aromatic rings. For instance, microorganisms like Achromobacter sp. and Bacillus brevis are known to degrade 4-chlorobiphenyl, producing 4-chlorobenzoic acid as a major metabolite, demonstrating the microbial capacity to process chlorinated aromatic structures.[7][8]

  • Predicted Products: The initial products of microbial degradation are likely to be the same as hydrolysis: 4-chloroaniline and benzoic acid . These intermediates are then typically subject to further microbial attack. Benzoic acid is readily mineralized to CO2 and water by many soil microbes. 4-chloroaniline is more persistent, but can be degraded through pathways involving hydroxylation and ring cleavage.

Environmental Half-Life (DT50)

The half-life of a pesticide is not a single constant value but varies significantly with environmental conditions.[2] It is a key indicator of a compound's persistence. Pesticides are often categorized as having low (DT50 < 16 days), moderate (16-59 days), or high (DT50 > 60 days) persistence.[2]

While specific data for N-(((4-Chlorophenyl)amino)carbonyl)benzamide is unavailable, we can infer a likely range based on data for other benzoylurea and related pesticides.

Table 1: Comparative Environmental Half-Life Data for Selected Pesticides

PesticideClassEnvironmental CompartmentHalf-Life (DT50)Reference(s)
Glyphosate OrganophosphateSoilAverage 47 days[4]
Carbaryl CarbamateSandy Loam Soil7–14 days[9]
Carbofuran CarbamateField Soil26–110 days[9]
Imidacloprid NeonicotinoidSoil (incorporated)26.5–229 days[10]
Fenoxycarb CarbamateField Soil14-45 days[11]

Based on its structure as a substituted benzoylurea, N-(((4-Chlorophenyl)amino)carbonyl)benzamide is predicted to exhibit moderate to high persistence in the environment, with a soil half-life potentially ranging from several weeks to months. Its persistence will likely be shorter in microbially active, warm, and moist soils with a neutral pH, and longer in dry, cold, or alkaline/acidic soils with low microbial populations.

Recommended Experimental Protocols for Environmental Fate Studies

To definitively determine the environmental fate of N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a series of standardized laboratory studies are required. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

cluster_0 Tier 1: Laboratory Studies cluster_1 Tier 2: Analytical Workflow cluster_2 Tier 3: Data Analysis & Reporting Hydrolysis Hydrolysis Study (OECD TG 111) Extraction Sample Extraction (e.g., Solid-Phase Extraction) Hydrolysis->Extraction Photolysis Photolysis Study (OECD TG 316) Photolysis->Extraction Soil_Deg Aerobic/Anaerobic Soil Degradation (OECD TG 307) Soil_Deg->Extraction Water_Sed Water/Sediment Study (OECD TG 308) Water_Sed->Extraction Analysis Instrumental Analysis (HPLC-DAD or LC-MS/MS) Extraction->Analysis Validation Method Validation (Linearity, LOD, LOQ, Recovery) Analysis->Validation Kinetics Degradation Kinetics (First-Order, DT50, DT90) Analysis->Kinetics Metabolite_ID Metabolite Identification Analysis->Metabolite_ID Report Final Report & Risk Assessment Kinetics->Report Metabolite_ID->Report

Caption: Recommended experimental workflow for assessing environmental fate.

Hydrolysis Study (Adapted from OECD TG 111)
  • Preparation: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Incubation: Add a known concentration of N-(((4-Chlorophenyl)amino)carbonyl)benzamide to each buffer solution. Incubate samples in the dark at a constant temperature (e.g., 25°C).

  • Sampling: Collect samples at predetermined time intervals.

  • Analysis: Quench any further reaction and analyze the concentration of the parent compound and potential degradation products using a validated HPLC-DAD or LC-MS/MS method.[12]

  • Data Analysis: Determine the rate of hydrolysis and calculate the DT50 at each pH.

Aerobic Soil Degradation Study (Adapted from OECD TG 307)
  • Soil Selection: Select at least three different soil types with varying textures, organic carbon content, and pH.

  • Application: Treat fresh soil samples with a known concentration of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. Adjust soil moisture to a specified level (e.g., 40-60% of maximum water holding capacity).

  • Incubation: Incubate the soil samples in the dark in a flow-through system at a constant temperature (e.g., 20°C), with a continuous supply of air. Trap evolved CO2.

  • Sampling: Sacrifice replicate samples at various time points.

  • Extraction & Analysis: Extract the parent compound and metabolites from the soil using an appropriate solvent. Analyze the extracts by HPLC-DAD or LC-MS/MS. Quantify the trapped CO2 to assess mineralization.

  • Data Analysis: Plot the concentration of the parent compound over time to determine the degradation kinetics and calculate the DT50 and DT90 values.

Analytical Methodology

Accurate quantification of the parent compound and its degradation products is crucial. High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or, for higher sensitivity and selectivity, a Tandem Mass Spectrometer (LC-MS/MS) is the method of choice.[12][13]

Table 2: Typical Performance Characteristics for HPLC-Based Analysis of Benzamides

ParameterTypical ValueReference
Linearity (R²)≥ 0.99[12]
Limit of Detection (LOD)0.01 - 0.1 µg/mL (HPLC-DAD)[12]
Limit of Quantitation (LOQ)0.03 - 0.3 µg/mL (HPLC-DAD)[12]
Recovery85 - 110%[12]
Precision (%RSD)< 10%[12]

Step-by-Step Analytical Protocol (General):

  • Sample Preparation (Solid-Phase Extraction - SPE):

    • Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.

    • Loading: Load the aqueous sample or soil extract onto the SPE cartridge.

    • Washing: Wash the cartridge with deionized water to remove polar interferences.

    • Elution: Elute the analyte and its metabolites with a suitable organic solvent (e.g., acetonitrile or methanol).[12]

  • Analysis (HPLC-DAD/LC-MS/MS):

    • Column: Use a C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (often with a formic acid modifier).[12]

    • Detection: For DAD, monitor at the maximum absorbance wavelength (typically around 254 nm). For MS/MS, operate in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and specificity.

  • Method Validation: The analytical method must be fully validated for linearity, accuracy, precision, and limits of detection (LOD) and quantitation (LOQ) in the relevant matrices (water, soil extract).

Conclusion and Future Directions

Based on its chemical structure as a substituted benzoylurea, N-(((4-Chlorophenyl)amino)carbonyl)benzamide is predicted to undergo degradation in the environment through hydrolysis, photolysis, and microbial action. The primary degradation products are expected to be 4-chloroaniline and benzoic acid. The compound is likely to exhibit moderate to high persistence, with a soil half-life ranging from weeks to months, highly dependent on specific environmental conditions.

This guide provides a robust framework for the predictive assessment and experimental investigation of its environmental fate. It is imperative that the predictions outlined herein are confirmed through rigorous laboratory and field studies following standardized guidelines. Such data is essential for a comprehensive environmental risk assessment and to ensure the safe and sustainable use of this and other novel agrochemicals.

References

  • Wikipedia. (n.d.). Benzoylurea insecticide.
  • Massé, R., Messier, F., Péloquin, L., Ayotte, C., & Sylvestre, M. (1984). Microbial biodegradation of 4-chlorobiphenyl, a model compound of chlorinated biphenyls. Applied and Environmental Microbiology, 47(5), 947–951.
  • SciSpace. (n.d.). Benzoylphenylurea | 174 Publications | 1742 Citations. Retrieved from a source discussing Benzoylphenylurea compounds.
  • Frontiers in Microbiology. (2023). Microbial engineering for pesticide degradation: current insights and future directions for sustainable agriculture. Retrieved from [Link]

  • MDPI. (2025). Adsorption–Desorption Behaviour of Imidacloprid, Thiamethoxam, and Clothianidin in Different Agricultural Soils. Retrieved from [Link]

  • Illinois State Water Survey. (n.d.). Pesticide Fate in the Environment: A Guide for Field Inspectors. Retrieved from [Link]

  • British Geological Survey. (n.d.). Transformation products of emerging organic compounds as future groundwater and drinking water contaminants.
  • U.S. Environmental Protection Agency. (2025). Benzamide, N-(4-amino-2,5-diethoxyphenyl)- Env. Fate/Transport. Retrieved from [Link]

  • National Pesticide Information Center. (n.d.). What is a pesticide half-life?. Retrieved from [Link]

  • ResearchGate. (2008). N-(4-Chlorophenyl)benzamide. Retrieved from [Link]

  • PubChem. (n.d.). Benzamide, N-(4-chlorophenyl)-. Retrieved from [Link]

  • Gowda, B. T., Tokarcik, M., Kozisek, J., Sowmya, B. P., & Fuess, H. (2008). N-(4-Chlorophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 4), o769.
  • Iowa Research Online. (2023). Environmental occurrence, fate, and transformation of herbicide safeners. Retrieved from [Link]

  • MDPI. (2022). Visible-Light Driven Photocatalytic Degradation of 4-Chlorophenol Using Graphitic Carbon Nitride-Based Nanocomposites. Retrieved from [Link]

  • Chen, S., et al. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review. Molecules, 23(9), 2313.
  • Moray Beekeeping Dinosaurs. (n.d.). Environmental Fate of Imidacloprid. Retrieved from [Link]

  • De Gruyter. (2025). Analytical methods for the determination of some selected 4-quinolone antibacterials. Retrieved from [Link]

  • California Department of Pesticide Regulation. (n.d.). Environmental Fate of Fenoxycarb.
  • Food and Agriculture Organization. (n.d.). APPENDIX 3 Fact sheets on pesticides. Retrieved from [Link]

  • Rasayan Journal of Chemistry. (n.d.). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES.
  • Semantic Scholar. (2021). New Insights into the Degradation Path of Deltamethrin. Retrieved from [Link]

  • PubMed. (1984). Microbial biodegradation of 4-chlorobiphenyl, a model compound of chlorinated biphenyls. Retrieved from [Link]

  • Springer. (2025). Decomposition of selected carbamate herbicides in a constructed wetland system supported by a biopreparation. Retrieved from [Link]

  • PubMed. (2019). Discovery of N-(2-Aminophenyl)-4-(bis(2-chloroethyl)amino)Benzamide as a Potent Histone Deacetylase Inhibitor. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

HPLC-MS/MS protocol for N-(((4-Chlorophenyl)amino)carbonyl)benzamide quantification

An Application Note and Detailed Protocol for the Quantification of N-(((4-Chlorophenyl)amino)carbonyl)benzamide via High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Authored by: Senior Applic...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Detailed Protocol for the Quantification of N-(((4-Chlorophenyl)amino)carbonyl)benzamide via High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

Authored by: Senior Application Scientist, Bioanalytical Division

Abstract

This document provides a comprehensive and robust protocol for the quantitative analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in human plasma. N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a compound of interest in pharmaceutical development, requires a highly sensitive and selective analytical method for accurate pharmacokinetic and metabolic studies. This application note details a complete High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) workflow, from sample preparation to data analysis, designed for researchers, scientists, and drug development professionals. The methodology employs a simple protein precipitation technique for sample cleanup and utilizes the high specificity of Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[1][2] This protocol is developed to be a self-validating system, with all experimental choices justified and grounded in established bioanalytical principles and regulatory standards.[3][4]

Introduction: The Need for Precise Quantification

N-(((4-Chlorophenyl)amino)carbonyl)benzamide (Chemical Formula: C₁₄H₁₁ClN₂O₂) is a substituted benzoylurea derivative. Compounds within this class are investigated for a range of pharmacological activities, making the precise measurement of their concentration in biological matrices a critical component of drug discovery and development. Accurate quantification allows for the determination of key pharmacokinetic (PK) parameters such as absorption, distribution, metabolism, and excretion (ADME).

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the definitive analytical technique for this purpose. Its power lies in the combination of physical separation by chromatography with the mass-based detection of a tandem mass spectrometer.[5] Specifically, the use of a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode offers unparalleled sensitivity and selectivity, enabling the detection of low-concentration analytes in complex biological matrices like plasma.[1][6][7] This method effectively minimizes interference from endogenous components, ensuring data reliability.[7]

Principle of the Method

The workflow begins with a straightforward protein precipitation from the plasma sample, which simultaneously releases the analyte and removes high-abundance proteins that could interfere with the analysis.[8][9] An aliquot of the resulting supernatant is then injected into a reverse-phase HPLC system, where N-(((4-Chlorophenyl)amino)carbonyl)benzamide is separated from other components based on its physicochemical properties.

Following chromatographic separation, the analyte enters the mass spectrometer's ion source. Electrospray Ionization (ESI) is employed as a "soft" ionization technique, which forms protonated molecular ions ([M+H]⁺) of the analyte with minimal fragmentation.[10][11][12] In the triple quadrupole mass spectrometer, the first quadrupole (Q1) isolates the specific precursor ion of the analyte. This isolated ion is then fragmented in the collision cell (q2), and the third quadrupole (Q3) selects a specific, characteristic fragment ion for detection.[1][2] This highly specific precursor-to-product ion transition constitutes an MRM channel, which provides the basis for quantification.

Overall Analytical Workflow

The entire process from sample receipt to final data reporting is outlined below. This systematic approach ensures reproducibility and minimizes potential sources of error.

G cluster_prep Sample & Standard Preparation cluster_extraction Sample Extraction cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting A Receive Plasma Samples D Protein Precipitation (Plasma + IS + ACN) A->D B Prepare Calibration Curve & QC Standards B->D C Prepare Stock Solutions (Analyte & IS) C->B E Vortex & Centrifuge D->E F Transfer Supernatant E->F G Inject into HPLC-MS/MS System F->G H Acquire Data (MRM Mode) G->H I Integrate Chromatographic Peaks H->I J Generate Calibration Curve (Linear Regression) I->J K Quantify Unknowns & QCs J->K L Generate Final Report K->L G A Pipette 50 µL of Plasma (Unknown, CC, or QC) into a 1.5 mL tube B Add 150 µL of Acetonitrile containing Internal Standard (e.g., 500 ng/mL IS in ACN) A->B Precipitating Agent & IS Addition C Vortex vigorously for 30 seconds B->C Ensure Thorough Mixing D Centrifuge at 14,000 x g for 10 minutes at 4°C C->D Pellet Precipitated Proteins E Transfer 100 µL of the clear supernatant to an -autosampler vial D->E Isolate Analyte F Inject into HPLC-MS/MS System E->F

Caption: Step-by-step protein precipitation workflow for plasma samples.

HPLC-MS/MS Instrument Conditions

The following tables summarize the optimized instrumental parameters. The rationale for choosing a reverse-phase C18 column is its excellent retention for moderately nonpolar compounds like the target analyte. A gradient elution ensures sharp peak shapes and efficient separation from early-eluting matrix components.

Table 1: HPLC Parameters

Parameter Setting Rationale
Column C18, 2.1 x 50 mm, 1.8 µm Provides efficient separation for this class of molecule.
Mobile Phase A 0.1% Formic Acid in Water Acidification promotes protonation for positive ion ESI.
Mobile Phase B 0.1% Formic Acid in Acetonitrile Organic solvent for eluting the analyte.
Flow Rate 0.4 mL/min Standard for 2.1 mm ID columns.
Injection Volume 5 µL Balances sensitivity with potential column overload.
Column Temp. 40°C Ensures reproducible retention times.

| Gradient | 0-0.5 min: 10% B0.5-2.5 min: 10-95% B2.5-3.0 min: 95% B3.0-3.1 min: 95-10% B3.1-4.0 min: 10% B | Rapid gradient separates analyte from matrix interference. |

Table 2: Mass Spectrometer Parameters

Parameter Setting Rationale
Ionization Mode ESI Positive Amide and amine groups readily accept a proton.
Capillary Voltage +3500 V Optimizes ion generation.
Source Temp. 450°C Aids in desolvation of droplets from the ESI probe. [10]
Gas Flow (Nebulizer) 45 psi Assists in droplet formation.
Gas Flow (Drying) 10 L/min Evaporates solvent from charged droplets. [11]

| Scan Type | Multiple Reaction Monitoring (MRM) | Provides maximum sensitivity and selectivity for quantification. [1]|

Table 3: MRM Transitions

Compound Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV)
Analyte 275.1 139.1 22
Internal Standard (IS) Dependent on IS used Dependent on IS used To be optimized

Note: The precursor ion corresponds to [M+H]⁺ for C₁₄H₁₁ClN₂O₂. The product ion (m/z 139.1) corresponds to the [H₂N-CO-C₆H₄-Cl]⁺ fragment. Collision energy must be optimized empirically for the specific instrument used.

Method Validation Principles

To ensure the trustworthiness and reliability of the data, the method must be validated according to regulatory guidelines, such as the FDA Bioanalytical Method Validation (BMV) Guidance or ICH M10. [3][4][13][14]This process establishes that the analytical procedure is suitable for its intended purpose.

Table 4: Key Validation Parameters and Typical Acceptance Criteria

Parameter Purpose Acceptance Criteria
Selectivity Ensure no interference from endogenous matrix components at the analyte's retention time. Response in blank samples should be <20% of the LLOQ response.
Calibration Curve Demonstrate the relationship between instrument response and concentration. ≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) > 0.99.
Accuracy & Precision Assess the closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision). For QC samples, mean accuracy should be within 85-115% of nominal (80-120% for LLOQ). Precision (%CV) should be ≤15% (≤20% for LLOQ).
Matrix Effect Evaluate the suppression or enhancement of ionization caused by the biological matrix. The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15%.
Recovery Measure the efficiency of the extraction process. Recovery should be consistent, precise, and reproducible.

| Stability | Confirm the analyte is stable under various storage and handling conditions. | Mean concentrations of stability samples must be within ±15% of nominal baseline samples. |

Conclusion

This application note presents a detailed, robust, and reliable HPLC-MS/MS method for the quantification of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in human plasma. The protocol leverages a simple and efficient protein precipitation sample preparation followed by sensitive and selective analysis using a triple quadrupole mass spectrometer. The described methodology is fit-for-purpose for regulated bioanalysis and provides the foundation for supporting pharmacokinetic and toxicokinetic studies in drug development. Adherence to the principles of method validation outlined herein will ensure the generation of high-quality, reproducible, and defensible data.

References

  • Chan, E., Ho, P. C., & Lee, Y. K. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Biochemist Reviews, 24(1), 3–12. [Link]

  • Wikipedia. (2024). Electrospray ionization. [Link]

  • BioAgilytix. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • AIT Bioscience. (2025, February 6). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

  • Physics LibreTexts. (2022, November 8). Electrospray Ionization (ESI) Mass Spectrometry. [Link]

  • Wikipedia. (2024). Triple quadrupole mass spectrometer. [Link]

  • Bruker. (n.d.). LC- and GC-Triple Quadrupole Mass Spectrometry. Retrieved March 5, 2026. [Link]

  • Ho, C. S., Lam, C. W., Chan, M. H., Cheung, S. K., Law, L. K., Lit, L. C., ... & Tai, H. L. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical biochemist. Reviews, 24(1), 3–12. [Link]

  • U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

  • American Society for Clinical Pharmacology & Therapeutics. (2022, November 11). FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation. [Link]

  • Shcherbakov, D., & Krasnov, N. (2024). Current Role and Potential of Triple Quadrupole Mass Spectrometry in Biomedical Research and Clinical Applications. International Journal of Molecular Sciences, 25(23), 14789. [Link]

  • Lab Manager. (2025, March 7). Tandem Mass Spectrometry (MS/MS) vs. Triple Quadrupole Mass Spectrometry (QQQ): Which Provides Better Sensitivity? [Link]

  • Spectroscopy Europe. (2018, December 11). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. [Link]

  • LCGC International. (2021, August 1). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

  • IonSource. (2016, January 19). Sample Preparation. [Link]

Sources

Application

step-by-step protocol for synthesizing N-(((4-Chlorophenyl)amino)carbonyl)benzamide derivatives

Application Note: Synthesis and Optimization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Derivatives Abstract Benzoylurea derivatives, specifically those bearing halogenated phenyl rings such as N-(((4-Chlorophenyl)a...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis and Optimization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Derivatives

Abstract Benzoylurea derivatives, specifically those bearing halogenated phenyl rings such as N-(((4-Chlorophenyl)amino)carbonyl)benzamide, represent a critical class of compounds with profound applications in agricultural chemistry (as insect growth regulators via chitin synthesis inhibition) and medicinal chemistry (as versatile pharmacophores)[1][2]. This application note details a highly efficient, self-validating protocol for the synthesis of these derivatives. By utilizing an in situ generation of the highly reactive benzoyl isocyanate intermediate, this methodology mitigates the safety risks and degradation issues associated with isolating moisture-sensitive isocyanates, ensuring high fidelity and yield in professional laboratory settings[3].

Mechanistic Rationale and Workflow Design

The synthesis of N-acylureas is most efficiently achieved through the nucleophilic addition of a primary amine (4-chloroaniline) to a benzoyl isocyanate[3]. Because isolated benzoyl isocyanates are prone to rapid hydrolysis and polymerization, our protocol employs oxalyl chloride to convert the starting benzamide into the isocyanate in situ[3][4].

Causality in Experimental Design:

  • Oxalyl Chloride Selection: Acts as a potent acylating and dehydrating agent. The reaction proceeds via an initial N-acylation followed by elimination of HCl, CO, and CO 2​ to yield the isocyanate[4].

  • Temperature Modulation: The initial addition of oxalyl chloride is performed at 0 °C to control the exothermic reaction and prevent the formation of unwanted nitriles. Subsequent heating (reflux) drives the elimination of gaseous byproducts to completion[2].

  • Tail-Gas Scrubbing: The stoichiometric release of HCl and carbon monoxide necessitates a dedicated tail-gas treatment system (e.g., routing effluent through a 0.25 M NaOH scrubber) to maintain a safe and controlled reaction environment[2].

G Benzamide Benzamide Derivative (1.0 eq) Isocyanate Benzoyl Isocyanate (In situ Intermediate) Benzamide->Isocyanate Anhydrous DCM/CHCl3 Reflux, 0.5 - 4 hrs Oxalyl Oxalyl Chloride (1.2 - 1.5 eq) Oxalyl->Isocyanate Dropwise addition at 0°C Product N-(((4-Chlorophenyl)amino)carbonyl)benzamide (Crude Product) Isocyanate->Product Nucleophilic Addition RT, 1-12 hrs Amine 4-Chloroaniline (1.0 - 1.1 eq) Amine->Product Dropwise in DCM Purification Flash Chromatography / Recrystallization Product->Purification Aqueous Workup Pure Purified Benzoylurea Purification->Pure Yield: 75-95%

Workflow for the in situ synthesis and purification of benzoylurea derivatives.

Standardized Reaction Parameters

To ensure reproducibility across various derivative substitutions, the following stoichiometric ratios and conditions have been optimized based on established literature and patent methodologies[3][4].

ParameterValue / ConditionMechanistic Purpose
Benzamide 1.0 EquivalentPrimary starting material; dictates the acyl moiety.
Oxalyl Chloride 1.2 – 1.5 EquivalentsExcess ensures complete conversion to isocyanate[4].
4-Chloroaniline 1.0 – 1.1 EquivalentsNucleophile; slight excess ensures complete consumption of isocyanate.
Solvent Anhydrous DCM or CHCl 3​ Aprotic environment prevents isocyanate hydrolysis[2][3].
Step 1 Temp 0 °C Reflux (40-65 °C)Controls initial exotherm; reflux drives off HCl/CO/CO 2​ [2].
Step 2 Temp 0 °C Room TempPrevents thermal degradation of the forming urea linkage[3].

Step-by-Step Experimental Protocol

Note: This procedure must be conducted in a professional laboratory setting within a certified fume hood. Oxalyl chloride is highly toxic and corrosive. Proper Personal Protective Equipment (PPE) is mandatory.

Phase 1: In situ Generation of Benzoyl Isocyanate
  • Preparation: Flame-dry a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Attach the top of the condenser to a tail-gas treatment device containing a 0.25 M NaOH aqueous solution[2].

  • Dissolution: Purge the system with inert gas (Argon or N 2​ ). Dissolve the benzamide derivative (10.0 mmol, 1.0 eq) in 20 mL of anhydrous dichloromethane (DCM) or chloroform (CHCl 3​ )[2].

  • Activation: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Addition: Dissolve oxalyl chloride (13.0 mmol, 1.3 eq) in 10 mL of anhydrous DCM. Transfer this to the dropping funnel and add it dropwise to the benzamide solution over 15 minutes to manage the evolution of gases[2][4].

  • Reflux: Remove the ice bath. Gradually heat the mixture to reflux (approx. 40 °C for DCM, 65 °C for CHCl 3​ ) and stir for 2 to 4 hours[2][3]. The reaction is complete when gas evolution ceases and the solution becomes homogenous.

  • Concentration: Cool the mixture to room temperature. Concentrate the solution under reduced pressure (using a rotary evaporator vented to a scrubber) to remove unreacted oxalyl chloride and solvent, yielding the crude benzoyl isocyanate as an oil or semi-solid[3][4].

Phase 2: Urea Linkage Formation
  • Redissolution: Immediately redissolve the crude benzoyl isocyanate in 15 mL of fresh anhydrous DCM under an inert atmosphere. Cool the flask to 0 °C[3].

  • Amine Addition: Dissolve 4-chloroaniline (10.5 mmol, 1.05 eq) in 10 mL of anhydrous DCM. Add this solution dropwise to the isocyanate mixture[3].

  • Coupling: Allow the reaction mixture to warm to room temperature naturally. Stir for an additional 1 to 3 hours[3]. Monitor the disappearance of the isocyanate intermediate via TLC (Hexanes:EtOAc).

Phase 3: Workup and Purification
  • Quenching: Quench the reaction by adding 20 mL of cold distilled water.

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO 3​ (to neutralize residual acids), and brine[5].

  • Drying & Concentration: Dry the organic phase over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure[5].

  • Purification: Purify the crude solid via recrystallization from an ethanol/dichloromethane mixture (1:1) or via flash column chromatography on silica gel to afford the pure N-(((4-Chlorophenyl)amino)carbonyl)benzamide derivative[1].

Analytical Validation

To validate the structural integrity of the synthesized self-validating system, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard.

  • 1 H NMR Signatures: The defining feature of a successfully synthesized benzoylurea is the presence of two distinct, highly deshielded singlet peaks corresponding to the two -CONH- protons. Depending on the solvent (typically DMSO- d6​ ), these protons resonate between 9.00 ppm and 11.00 ppm [2]. The absence of the primary amine protons (broad singlet ~3.5-5.0 ppm) further confirms complete conversion.

  • 13 C NMR Signatures: The two carbonyl carbons (the benzoyl C=O and the urea C=O) will typically appear as distinct signals in the downfield region between 160.0 ppm and 175.0 ppm [2].

Sources

Method

Application Note: Formulation Techniques for N-(((4-Chlorophenyl)amino)carbonyl)benzamide in Agricultural Field Use

Audience: Formulation Scientists, Agrochemical Researchers, and Pesticide Development Professionals Focus: Suspension Concentrates (SC), Wettable Powders (WP), and Quality Control Validation Chemical Profile & Mechanism...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Formulation Scientists, Agrochemical Researchers, and Pesticide Development Professionals Focus: Suspension Concentrates (SC), Wettable Powders (WP), and Quality Control Validation

Chemical Profile & Mechanism of Action

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is the foundational chemical scaffold for the benzoylurea class of insecticides (most notably commercialized as derivatives like diflubenzuron and chlorbenzuron)[1]. These compounds function as highly selective Insect Growth Regulators (IGRs) . Rather than acting as acute neurotoxins, benzoylureas are ingested by the target pest and disrupt the molting process by acting as chitin synthesis inhibitors[2][3].

Because the active ingredient (AI) is highly lipophilic and exhibits extremely low aqueous solubility (e.g., ~0.14 mg/L at 20°C)[4], raw application is biologically ineffective. To achieve optimal foliar coverage and maximize larval ingestion, the AI must be engineered into advanced agricultural formulations.

Pathway Inhibition

Benzoylureas target chitin synthase, an essential enzyme in the insect's hexosamine biosynthetic pathway[5]. By preventing the polymerization of UDP-N-acetylglucosamine into chitin, the insect fails to form a viable exoskeleton during ecdysis (molting), leading to death[3].

Mechanism A Trehalose B UDP-N-acetylglucosamine A->B Hexosamine Pathway C Chitin Synthase (CHS) B->C Substrate D Chitin Polymer C->D Polymerization E Insect Exoskeleton Formation D->E Cuticle Deposition F Benzoylurea IGR (e.g., Diflubenzuron) F->C Competitive Inhibition

Mechanism of action: Benzoylurea IGRs disrupt insect molting by inhibiting chitin synthase.

Formulation Rationale

Because benzoylureas act exclusively as stomach poisons, their bio-efficacy is directly proportional to the particle surface area. Smaller particles increase the likelihood of lethal ingestion by leaf-feeding larvae even at low application rates[4].

The industry standard formulations for this AI are Suspension Concentrates (SC) and Wettable Powders (WP) [6].

  • SC Formulations are preferred for their ease of use, lack of dust hazards, and excellent tank-mix compatibility. They require precise rheological control to prevent sedimentation.

  • WP Formulations offer superior chemical stability over long shelf lives, making them ideal for regions with extreme temperature fluctuations where liquid suspensions might undergo phase separation[5].

  • Co-formulations: Due to the slow-acting nature of IGRs, benzoylureas are frequently co-formulated with fast-acting pyrethroids to provide immediate "knock-down" action alongside long-term residual control[7].

Experimental Protocols: Engineering the Formulations

Protocol A: Preparation of 25% w/v Suspension Concentrate (SC)

Objective: To produce a stable, flowable aqueous suspension of the benzamide AI with a particle size of D90 < 5 µm.

Reagents & Materials:

  • Active Ingredient: N-(((4-Chlorophenyl)amino)carbonyl)benzamide (25% w/v)

  • Polymeric Dispersant (e.g., Polycarboxylate ether) (3% w/v)

  • Wetting Agent (e.g., Alkyl naphthalene sulfonate) (1% w/v)

  • Antifreeze (Propylene glycol) (5% w/v)

  • Rheology Modifier (Xanthan gum, 2% aqueous gel) (0.2% w/v active)

  • Biocide (0.1% w/v)

  • Deionized Water (Q.S. to 100%)

Step-by-Step Methodology:

  • Aqueous Phase Preparation: In a high-shear homogenizer vessel, dissolve the polymeric dispersant, wetting agent, and propylene glycol in deionized water.

    • Causality Insight: The dispersant provides steric hindrance, wrapping around the hydrophobic AI particles to prevent reagglomeration (Ostwald ripening) during storage.

  • Pre-Milling (Slurry Formation): Gradually add the technical grade AI powder into the vortex. Homogenize at 3,000 RPM for 15 minutes until a uniform, coarse slurry is formed.

  • Wet Milling: Pump the slurry through a horizontal bead mill loaded with 0.8–1.0 mm zirconium oxide beads. Maintain the cooling jacket at < 25°C to prevent thermal degradation. Process until the particle size reaches D90 < 5 µm.

    • Causality Insight: Bead milling fractures the crystalline AI, maximizing the surface-area-to-volume ratio required for optimal gut absorption in target pests.

  • Rheology Adjustment: Transfer the milled base to a low-shear blender. Slowly fold in the xanthan gum gel and biocide. Mix for 30 minutes under a vacuum to deaerate.

    • Causality Insight: Xanthan gum establishes a pseudoplastic (shear-thinning) rheology. This allows the formulation to flow easily during pouring but forms a high-viscosity network at rest, preventing the dense AI particles from settling into a hard clay layer.

SC_Workflow A Active Ingredient (Benzamide) C Pre-Mixing (High Shear) A->C B Surfactants & Dispersants B->C D Wet Milling (Bead Mill) C->D Slurry F Final Blending & Deaeration D->F Milled Base E Rheology Modifiers (Xanthan Gum) E->F G 25% SC Product (D90 < 5 µm) F->G QC Approved

Workflow for Suspension Concentrate (SC) formulation of benzoylurea insecticides.

Protocol B: Preparation of 25% w/w Wettable Powder (WP)

Objective: To formulate a dry, flowable powder capable of rapid wetting and spontaneous dispersion in a spray tank[6].

Reagents & Materials:

  • Active Ingredient (25% w/w)

  • Wetting Agent (Sodium lauryl sulfate) (2% w/w)

  • Dispersant (Sodium lignosulfonate) (5% w/w)

  • Inert Carrier (Kaolin clay / Precipitated silica blend) (Q.S. to 100%)

Step-by-Step Methodology:

  • Dry Blending: Combine all dry ingredients in a ribbon blender. Mix for 20 minutes to ensure a homogeneous pre-blend.

  • Micronization: Feed the pre-blend into an air-jet mill. Adjust the grinding air pressure to 6 bar and the feeding rate to maintain a steady vortex.

    • Causality Insight: Mechanical friction milling generates excessive heat. Because benzoylureas have specific thermal degradation profiles (melting point ~210-230°C)[4], air-jet milling uses compressed air collisions to achieve micronization without thermal stress, preserving the crystalline structure of the AI.

  • Post-Blending: Transfer the micronized powder to a conical blender for 15 minutes to eliminate any segregation that occurred during milling.

Self-Validating Quality Control (QC) System

A robust formulation must be self-validating. The following QC protocols ensure the physical integrity of the formulations before field deployment.

  • Particle Size Distribution (PSD):

    • Method: Laser Diffraction (e.g., Malvern Mastersizer).

    • Validation: The SC must exhibit a D90 < 5 µm. If D90 > 5 µm, the milling residence time must be increased.

  • Suspendability Test (CIPAC MT 161):

    • Method: 2.5g of formulation is dispersed in 250 mL of standard hard water (342 ppm CaCO3) in a graduated cylinder and left undisturbed for 30 minutes. The bottom 25 mL is drawn off and analyzed for AI content.

    • Validation: >80% of the AI must remain suspended. Failure indicates insufficient dispersant concentration or inadequate rheology modification.

  • Accelerated Storage Stability (CIPAC MT 46):

    • Method: The formulation is sealed in a glass jar and stored at 54°C for 14 days.

    • Validation: Simulates 2 years of shelf life. The sample must not exhibit hard caking, phase separation, or >5% chemical degradation[8].

Quantitative Formulation Comparison

The table below summarizes the key physicochemical parameters distinguishing the two primary benzoylurea formulations.

ParameterSuspension Concentrate (SC)Wettable Powder (WP)
AI Concentration 25 - 45% w/v25% w/w
Particle Size Target (D90) < 5 µm< 10 µm
Suspendability (CIPAC MT 161) > 90%> 80%
Spontaneity of Dispersion High (Instantaneous)Moderate (Requires agitation)
Shelf Life 2 Years (Requires anti-freeze)> 3 Years (Highly stable)
Primary Carrier Phase AqueousSolid (Kaolin / Silica)
Inhalation Hazard Low (Liquid matrix)Moderate (Dust generation risk)

Sources

Application

Application Note: High-Resolution ¹H and ¹³C NMR Spectroscopy for the Definitive Structural Characterization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Abstract N-acylureas, such as N-(((4-Chlorophenyl)amino)carbonyl)benzamide, represent a significant class of compounds in medicinal chemistry and materials science.[1] Their synthesis and purification require unambiguous...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

N-acylureas, such as N-(((4-Chlorophenyl)amino)carbonyl)benzamide, represent a significant class of compounds in medicinal chemistry and materials science.[1] Their synthesis and purification require unambiguous structural verification and purity assessment, for which Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard. This application note provides a comprehensive guide and detailed protocols for the characterization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide using high-resolution ¹H and ¹³C NMR spectroscopy. We will delve into the causality behind experimental choices, provide step-by-step acquisition protocols, and offer a thorough analysis of the expected spectra, establishing a benchmark for researchers in drug development and chemical synthesis.

Introduction: The Need for Precise Characterization

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is an acylurea derivative featuring a benzamide moiety linked to a 4-chlorophenyl urea. The biological and chemical properties of such molecules are intrinsically tied to their precise molecular structure. Even minor isomeric impurities or degradation products can significantly alter their efficacy or safety profile. Therefore, definitive structural confirmation is a critical step in the research and development pipeline.

NMR spectroscopy provides an unparalleled, non-destructive view into the molecular framework by probing the magnetic environments of ¹H and ¹³C nuclei.[1] The resulting spectra serve as a unique "fingerprint," allowing for the complete assignment of all proton and carbon signals, thus confirming the molecular connectivity and structural integrity of the target compound.

Molecular Structure and NMR-Active Nuclei

To interpret the NMR spectra, it is essential to first identify the chemically non-equivalent protons and carbons within the molecule. The structure of N-(((4-Chlorophenyl)amino)carbonyl)benzamide, with a systematic numbering scheme for NMR assignment, is shown below.

Diagram 1: Molecular Structure and Atom Numbering

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis prep1 Weigh 5-10 mg (1H) or 20-50 mg (13C) of sample prep2 Dissolve in 0.6-0.7 mL of DMSO-d6 prep1->prep2 prep3 Vortex until fully dissolved prep2->prep3 prep4 Transfer to 5 mm NMR tube prep3->prep4 acq1 Insert sample into NMR spectrometer prep4->acq1 acq2 Lock, Tune, and Shim acq1->acq2 acq3 Acquire 1H Spectrum acq2->acq3 acq4 Acquire 13C Spectrum acq3->acq4 proc1 Fourier Transform acq4->proc1 proc2 Phase and Baseline Correction proc1->proc2 proc3 Calibrate spectrum (DMSO-d6 at 2.50 ppm) proc2->proc3 proc4 Integrate (1H) and Assign Peaks proc3->proc4

Caption: Standard workflow for NMR analysis of small molecules.

Sample Preparation
  • Analyte Amount: For ¹H NMR, weigh 5-10 mg of the compound. For ¹³C NMR, a higher concentration is preferable, typically 20-50 mg, to obtain a good signal-to-noise ratio in a reasonable time. [2][3]2. Solvent Selection: Use approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

    • Causality: DMSO-d₆ is an excellent choice for this molecule for two primary reasons. First, its high polarity effectively dissolves the compound. Second, and more importantly, it is a hydrogen bond acceptor, which slows down the chemical exchange of the N-H protons, making them observable as distinct, often sharp, signals in the ¹H NMR spectrum. [4]In protic solvents like methanol-d₄, these signals can broaden or exchange with the solvent and disappear.

  • Procedure: Add the solvent to a vial containing the weighed sample. Vortex the vial until the solid is completely dissolved. Transfer the solution to a clean, dry 5 mm NMR tube.

¹H NMR Spectroscopy Protocol
  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Acquisition Parameters:

    • Spectral Width (SW): ~16 ppm (from -2 to 14 ppm) to ensure all signals, including the downfield amide protons, are captured.

    • Number of Scans (NS): 16-32 scans. This is usually sufficient for a moderately concentrated sample.

    • Relaxation Delay (D1): 2.0 seconds. The relaxation delay is the time the system is allowed to return toward equilibrium before the next pulse sequence begins. [5][6]While a 1-2 second delay is common for routine spectra, a slightly longer delay ensures more accurate integration, which is crucial for confirming the proton count of each signal. [7] * Temperature: 298 K (25 °C).

¹³C NMR Spectroscopy Protocol
  • Spectrometer: 400 MHz (100 MHz for ¹³C) or higher.

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments) to ensure each unique carbon appears as a singlet. [8]* Acquisition Parameters:

    • Spectral Width (SW): ~220 ppm (from 0 to 220 ppm), which is the standard range for most organic molecules. [8] * Number of Scans (NS): 1024-4096 scans. A higher number of scans is required due to the low natural abundance (~1.1%) of the ¹³C isotope.

    • Relaxation Delay (D1): 2.0 seconds. Quaternary carbons, such as the carbonyls (C7, C8) and substituted aromatic carbons (C1, C9, C12), often have longer relaxation times. A 2-second delay is a good compromise for observing all carbon signals in a reasonable timeframe. [5] * Temperature: 298 K (25 °C).

Spectral Analysis and Interpretation

The spectra should be referenced to the residual solvent peak of DMSO-d₅ at δ 2.50 ppm for ¹H NMR and the DMSO-d₆ septet at δ 39.52 ppm for ¹³C NMR. [9][10]A peak for residual water is also commonly observed in DMSO-d₆ around δ 3.33 ppm. [11][12]

Predicted ¹H NMR Spectrum

The electron-withdrawing nature of the carbonyl groups and the chlorine atom will significantly deshield adjacent protons, shifting their signals downfield.

Signal Assignment Predicted δ (ppm) Multiplicity Integration Justification
1H2(N)10.5 - 11.5Broad Singlet1HAmide proton adjacent to the 4-chlorophenyl ring, highly deshielded.
2H1(N)10.0 - 11.0Broad Singlet1HAmide proton adjacent to the benzoyl group, highly deshielded.
3H2, H67.9 - 8.1Doublet2HOrtho to the electron-withdrawing benzoyl carbonyl group. [13]
4H10, H147.6 - 7.8Doublet2HOrtho to the N2 atom on the chlorophenyl ring.
5H47.5 - 7.7Triplet1HPara to the benzoyl carbonyl group. [13]
6H3, H57.4 - 7.6Triplet2HMeta to the benzoyl carbonyl group. [13]
7H11, H137.3 - 7.5Doublet2HMeta to the N2 atom and ortho to the chlorine atom. [14][15]

Note: The exact chemical shifts of N-H protons can be sensitive to concentration and temperature.

Predicted ¹³C NMR Spectrum

Carbonyl carbons are the most deshielded, appearing furthest downfield. The electronegative chlorine atom also influences the chemical shifts of the carbons in its aromatic ring.

Signal Assignment Predicted δ (ppm) Justification
1C7 (C=O)165 - 170Benzamide carbonyl carbon. [1]
2C8 (C=O)150 - 155Urea carbonyl carbon, typically more upfield than an amide carbonyl.
3C9137 - 140Aromatic carbon attached to nitrogen (ipso-carbon).
4C1133 - 136Aromatic carbon attached to the benzoyl carbonyl group.
5C4131 - 133Para carbon in the benzoyl ring.
6C11, C13128 - 130Aromatic carbons ortho to the chlorine atom. [16]
7C2, C6127 - 129Aromatic carbons ortho to the benzoyl carbonyl group.
8C3, C5126 - 128Aromatic carbons meta to the benzoyl carbonyl group.
9C12125 - 128Aromatic carbon bearing the chlorine atom (ipso-carbon).
10C10, C14119 - 122Aromatic carbons meta to the chlorine atom. [16]

Conclusion

This application note provides a robust framework for the acquisition and interpretation of ¹H and ¹³C NMR spectra of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. The detailed protocols are designed to yield high-quality, reproducible data. The predicted chemical shifts and assignments, grounded in established principles of NMR spectroscopy, serve as a reliable reference for researchers to unambiguously confirm the structure and assess the purity of this compound and related acylurea derivatives. Adherence to these guidelines will ensure the scientific integrity of data used in drug discovery and materials science applications.

References

  • ResearchGate. (2016, June 14). What cause dmso-d6 peak to appear at 3.33 on proton spectra? Retrieved from [Link]

  • IMSERC. (n.d.). Building Block. The relaxation delay. Retrieved from [Link]

  • National Institutes of Health. (n.d.). NMR Characterization of RNA Small Molecule Interactions. PMC. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloroaniline. Retrieved from [Link]

  • New Journal of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Wikipedia. (n.d.). Deuterated DMSO. Retrieved from [Link]

  • Jirman, J. (2015, December 2). 15N, 13C, and 1H NMR spectra of acylated ureas and thioureas. ResearchGate. Retrieved from [Link]

  • Duke University. (n.d.). NMR Relaxation. Retrieved from [Link]

  • Duke University CS. (n.d.). NMR relaxation text merge. Retrieved from [Link]

  • SpectraBase. (n.d.). Benzamide. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Material. Retrieved from [Link]

  • ResearchGate. (n.d.). Figure S42. 1 H NMR spectrum (100 MHz, CDCl 3 ) of N-benzylbenzamide (7). Retrieved from [Link]

  • University of Maryland. (2020, February 6). NMR Samples Experimental 1H-NMR spectrum interpretation Peaks to be disregarded. Retrieved from [Link]

  • Murali, N. (n.d.). Relaxation - Nuclear Magnetic Resonance. Retrieved from [Link]

  • Nanalysis. (2019, May 30). Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays. Retrieved from [Link]

  • BMRB. (n.d.). bmse000668 Benzamide. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • University of Houston. (2023, August 29). Small molecule NMR sample preparation. Retrieved from [Link]

  • Books Gateway. (2024, November 15). NMR spectroscopy of small molecules in solution. Nuclear Magnetic Resonance Volume 50. Retrieved from [Link]

  • Oregon State University. (n.d.). Small Molecule Characterization. Nuclear Magnetic Resonance Facility. Retrieved from [Link]

  • National Institutes of Health. (n.d.). N-(4-Chlorophenyl)benzamide. PMC. Retrieved from [Link]

  • ACS Publications. (2016, February 19). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

  • ACS Publications. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

  • SpectraBase. (n.d.). N-(3,4-METHYLENEDIOXYBENZYLIDENE)-4'-CHLORO-ANILINE - Optional[13C NMR]. Retrieved from [Link]

  • RSC Publishing. (n.d.). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

  • National Institutes of Health. (2025, November 20). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) N-(4-Chlorophenyl)benzamide. Retrieved from [Link]

  • Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

  • Chem Help ASAP. (2022, October 7). differences & similarities of 1H & 13C NMR spectroscopy. YouTube. Retrieved from [Link]

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Method

Application Note and Protocol: High-Throughput Solid-Phase Extraction for the Quantification of N-(((4-Chlorophenyl)amino)carbonyl)benzamide from Environmental Soil Samples

Introduction: The Environmental Significance and Analytical Challenges of N-(((4-Chlorophenyl)amino)carbonyl)benzamide N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a compound more commonly known as diflubenzuron, is a w...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Environmental Significance and Analytical Challenges of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a compound more commonly known as diflubenzuron, is a widely utilized insect growth regulator effective against a variety of pests in agriculture and forestry.[1][2] Its mode of action involves the inhibition of chitin synthesis, a crucial component of insect exoskeletons, leading to mortality during molting.[1][3] However, the application of diflubenzuron is not without environmental concern. Its persistence and potential for accumulation in soil ecosystems necessitate robust and sensitive analytical methods for monitoring its residues. This ensures environmental safety and regulatory compliance.

The analysis of diflubenzuron in complex matrices like soil presents significant analytical challenges. The presence of a multitude of interfering compounds, such as humic acids, lipids, and other organic matter, can mask the analyte signal and compromise the accuracy of quantification. Consequently, a highly selective and efficient sample preparation method is paramount. Solid-Phase Extraction (SPE) has emerged as a cornerstone technique for the cleanup and pre-concentration of diflubenzuron from soil extracts, offering significant advantages in terms of recovery, reproducibility, and reduction of matrix effects.[3][4][5]

This comprehensive guide provides detailed protocols and technical insights into the application of SPE for the extraction of N-(((4-Chlorophenyl)amino)carbonyl)benzamide from soil samples. We will delve into the underlying principles of various SPE chemistries, offer step-by-step methodologies, and present a framework for method validation, empowering researchers and drug development professionals to achieve reliable and accurate analytical results.

Physicochemical Properties of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

A thorough understanding of the analyte's physicochemical properties is critical for the rational design of an effective SPE method.

PropertyValue/DescriptionImplication for SPE
IUPAC Name 1-(4-chlorophenyl)-3-(2,6-difluorobenzoyl)urea-
Molecular Formula C₁₄H₉ClF₂N₂O₂-
Molecular Weight 310.7 g/mol -
Solubility Sparingly soluble in water; soluble in organic solvents like acetone, dichloromethane, and methanol.[6]A reverse-phase SPE mechanism is highly suitable, where the analyte is retained on a non-polar sorbent from a more polar sample matrix.
LogP (Kow) ~3.1 (for a similar isomer)[6]Indicates a non-polar, hydrophobic nature, further supporting the use of reverse-phase SPE.
Chemical Structure A benzamide core with a 2-chlorophenyl and a 2,6-difluorobenzoyl substituent.[6][7][8][9]The presence of polar functional groups (amide linkages) and non-polar aromatic rings allows for interactions with a variety of SPE sorbents.

Principles of Solid-Phase Extraction for N-(((4-Chlorophenyl)amino)carbonyl)benzamide Analysis

SPE is a chromatographic technique that partitions an analyte between a solid stationary phase (the sorbent) and a liquid mobile phase (the sample, wash solvents, and elution solvent). The choice of sorbent chemistry is the most critical parameter in developing a successful SPE method.

Reverse-Phase SPE (RP-SPE)

This is the most common mode of SPE for non-polar to moderately polar analytes like diflubenzuron. The stationary phase is non-polar (e.g., C18-bonded silica), and the mobile phase is polar (e.g., an aqueous solution or a polar organic solvent). The retention mechanism is based on hydrophobic interactions between the analyte and the sorbent.

  • Sorbent: Octadecyl (C18) bonded silica is a widely used and effective sorbent for diflubenzuron extraction from soil.[3][4][5] Its long alkyl chains provide strong hydrophobic interactions with the non-polar regions of the diflubenzuron molecule.

  • Mechanism: The analyte, dissolved in a polar solvent, is loaded onto the conditioned C18 cartridge. The non-polar diflubenzuron molecules are retained on the sorbent, while more polar interferences pass through. A wash step with a moderately polar solvent removes remaining interferences, and finally, a non-polar solvent is used to elute the analyte.

Normal-Phase SPE (NP-SPE)

In contrast to RP-SPE, normal-phase SPE utilizes a polar stationary phase (e.g., silica, alumina, or Florisil) and a non-polar mobile phase. The retention mechanism is based on polar interactions such as hydrogen bonding, pi-pi interactions, and dipole-dipole interactions.

  • Sorbent: Florisil, a magnesium silicate gel, has been historically used for the cleanup of pesticide residues, including diflubenzuron, as mentioned in some regulatory methods.[10]

  • Mechanism: The analyte, dissolved in a non-polar solvent, is loaded onto the polar sorbent. Polar interferences are strongly retained, while the less polar diflubenzuron can be selectively eluted with a solvent of appropriate polarity.

Polymer-Based SPE

Modern polymer-based sorbents, such as hydrophilic-lipophilic balanced (HLB) cartridges, offer unique advantages. These sorbents possess both hydrophobic and hydrophilic functional groups, allowing for the retention of a broader range of analytes and enhanced cleanup capabilities.

  • Sorbent: HLB cartridges can be effective for the cleanup of benzoylurea insecticides.[10]

  • Mechanism: The dual nature of the sorbent allows for strong retention of diflubenzuron through hydrophobic interactions, while also providing some capacity for the retention of more polar interferences. This can lead to cleaner extracts compared to traditional silica-based sorbents.

Experimental Workflow for N-(((4-Chlorophenyl)amino)carbonyl)benzamide Extraction from Soil

The following diagram illustrates the comprehensive workflow from soil sample preparation to final analysis.

SPE_Workflow cluster_sample_prep Sample Preparation cluster_spe Solid-Phase Extraction (SPE) cluster_analysis Analysis Soil_Sample 1. Soil Sample Collection & Sieving Extraction 2. Solvent Extraction (e.g., DCM:CHX) Soil_Sample->Extraction Homogenize Filtration 3. Filtration/Centrifugation Extraction->Filtration Separate solid/liquid Conditioning 4. Cartridge Conditioning (e.g., Acetone, Ethanol) Loading 5. Sample Loading Filtration->Loading Load Extract Conditioning->Loading Washing 6. Interference Wash (e.g., Water/Methanol) Loading->Washing Elution 7. Analyte Elution (e.g., Methanol) Washing->Elution Evaporation 8. Solvent Evaporation Elution->Evaporation Collect Eluate Reconstitution 9. Reconstitution in Mobile Phase Evaporation->Reconstitution Analysis 10. LC-MS/MS or HPLC-UV Analysis Reconstitution->Analysis

Caption: Workflow for the extraction and analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide from soil samples.

Detailed Protocols

The following protocols provide step-by-step instructions for the extraction of N-(((4-Chlorophenyl)amino)carbonyl)benzamide from soil using different SPE sorbents.

Protocol 1: Reverse-Phase SPE using C18 Cartridges

This protocol is based on established methods for the extraction of diflubenzuron from soil and offers excellent recovery and cleanup.[3][4]

Materials:

  • SPE Cartridges: C18, 500 mg, 6 mL

  • Soil Sample: 10 g, air-dried and sieved (<2 mm)

  • Extraction Solvent: Dichloromethane:Cyclohexane (DCM:CHX), 1:1 (v/v)

  • Conditioning Solvents: Acetone, Ethanol

  • Elution Solvent: Methanol

  • SPE Vacuum Manifold

  • Mechanical Shaker

  • Centrifuge

  • Rotary Evaporator

Procedure:

  • Soil Extraction:

    • Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

    • Add 20 mL of DCM:CHX (1:1) extraction solvent.

    • Shake vigorously on a mechanical shaker for 30 minutes.

    • Centrifuge at 4000 rpm for 10 minutes to separate the soil particles.

    • Carefully decant the supernatant into a clean collection tube.

  • SPE Cartridge Conditioning:

    • Place the C18 SPE cartridges on a vacuum manifold.

    • Pass 5 mL of acetone through each cartridge, ensuring the sorbent bed is not allowed to go dry.

    • Follow with 5 mL of ethanol.

    • Finally, equilibrate the cartridge with 5 mL of deionized water. Do not allow the sorbent to go dry.

  • Sample Loading:

    • Load the soil extract (supernatant from step 1) onto the conditioned C18 cartridge at a flow rate of approximately 1-2 mL/min.

  • Washing:

    • Wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences.

    • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

  • Elution:

    • Place a clean collection tube under each cartridge.

    • Elute the retained N-(((4-Chlorophenyl)amino)carbonyl)benzamide with 2 x 3 mL of methanol at a flow rate of 1 mL/min.

  • Final Processing:

    • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for your analytical instrument (e.g., HPLC or LC-MS/MS).

    • Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Normal-Phase SPE using Florisil Cartridges

This protocol provides an alternative cleanup strategy, particularly useful for removing polar interferences from less polar extracts.[10]

Materials:

  • SPE Cartridges: Florisil, 500 mg, 6 mL

  • Soil Sample: 10 g, air-dried and sieved (<2 mm)

  • Extraction Solvent: Ethyl Acetate

  • Conditioning Solvent: Hexane

  • Wash Solvent: Hexane:Acetone (9:1, v/v)

  • Elution Solvent: Hexane:Acetone (1:1, v/v)

  • SPE Vacuum Manifold

  • Mechanical Shaker

  • Centrifuge

  • Rotary Evaporator

Procedure:

  • Soil Extraction:

    • Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

    • Add 20 mL of ethyl acetate.

    • Shake vigorously on a mechanical shaker for 30 minutes.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Decant the supernatant.

  • SPE Cartridge Conditioning:

    • Place the Florisil SPE cartridges on a vacuum manifold.

    • Pass 5 mL of hexane through each cartridge to activate the sorbent. Do not allow the sorbent to go dry.

  • Sample Loading:

    • Load the ethyl acetate soil extract onto the conditioned Florisil cartridge at a flow rate of 1-2 mL/min.

  • Washing:

    • Wash the cartridge with 5 mL of Hexane:Acetone (9:1) to remove non-polar interferences.

  • Elution:

    • Elute the N-(((4-Chlorophenyl)amino)carbonyl)benzamide with 5 mL of Hexane:Acetone (1:1).

  • Final Processing:

    • Evaporate the eluate to dryness and reconstitute as described in Protocol 1.

Method Validation and Quality Control

For reliable and defensible results, it is crucial to validate the chosen SPE method. Key validation parameters include:

  • Recovery: Determined by spiking a blank soil sample with a known concentration of N-(((4-Chlorophenyl)amino)carbonyl)benzamide and processing it through the entire analytical method. Recoveries between 80-120% are generally considered acceptable.[10]

  • Precision: Assessed by analyzing replicate spiked samples. The relative standard deviation (RSD) should typically be less than 15%.

  • Matrix Effects: Evaluated by comparing the response of the analyte in a post-extraction spiked blank matrix to the response in a neat solvent standard. This helps to determine if any co-eluting matrix components are suppressing or enhancing the analytical signal.

  • Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.

Troubleshooting Common SPE Issues

IssuePotential Cause(s)Suggested Solution(s)
Low Analyte Recovery - Incomplete elution- Analyte breakthrough during loading- Improper cartridge conditioning- Use a stronger elution solvent or increase the elution volume.- Decrease the sample loading flow rate.- Ensure the sorbent bed does not go dry during conditioning.
High Background/Interferences - Inadequate washing- Co-elution of matrix components- Optimize the wash solvent composition and volume.- Consider using a different SPE sorbent chemistry (e.g., normal-phase or polymer-based).
Poor Reproducibility - Inconsistent flow rates- Variability in soil samples- Inconsistent drying of the sorbent bed- Use a vacuum manifold with flow control.- Thoroughly homogenize the soil sample before extraction.- Ensure consistent drying times under vacuum.

Conclusion

Solid-Phase Extraction is an indispensable tool for the robust and reliable analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in complex soil matrices. The choice of SPE sorbent and the optimization of the protocol are critical for achieving high recovery and effective cleanup. The detailed protocols and technical insights provided in this guide offer a solid foundation for researchers and analytical scientists to develop and validate their own methods for the environmental monitoring of this important insecticide. By understanding the underlying principles and meticulously executing the experimental steps, one can ensure the generation of high-quality data for environmental risk assessment and regulatory compliance.

References

  • Pecev-Marinković, E., Miletić, A., Pavlović, A., & Dekić, V. (2021). Development and application of kinetic-spectrophotometric method for analysis of diflubenzuron in soil samples using SPE followed by HPLC method. Chemia Naissensis, 4(1), 40-61. [Link]

  • Pecev-Marinković, E., Miletić, A., Pavlović, A., & Dekić, V. (2021). Development and application of kinetic-spectrophotometric method for analysis of diflubenzuron in soil samples using SPE followed by HPLC method. Univerzitet u Nišu, Prirodno-matematički fakultet. [Link]

  • ResearchGate. (2026, February 28). Development of a kinetic spectrophotometric method for insecticide diflubenzuron determination in water and baby food samples. [Link]

  • Ambike, V., & Argekar, A. (2017). Stability Indicating HPLC Method for the Determination of Diflubenzuron Insecticide. Science Journal of Energy Engineering, 5(6), 152. [Link]

  • U.S. Environmental Protection Agency. (1988, December 14). LIQUID CHROMATOGRAPHIC DETERMINATION OF RESIDUES OF DIFLUBENZURON IN SOIL. [Link]

  • ResearchGate. (n.d.). Determination of Diflubenzuron Residues in Vegetables by UPLC-MS/MS. Retrieved from [Link]

  • Kalbfleisch, K. A. (1991). Methods for Assay of Environmental Samples for Dimilin, a Potent Insecticide. Ball State University. [Link]

  • U.S. Environmental Protection Agency. (1997). Pesticides - Reregistration Eligibility Decision (RED) for Diflubenzuron. [Link]

  • Food and Agriculture Organization of the United Nations. (2002). Diflubenzuron. [Link]

  • U.S. Environmental Protection Agency. (1997). Diflubenzuron. [Link]

  • Mensah, J. K., Lundanes, E., Greibrokk, T., & Holen, B. (1997). Determination of diflubenzuron in apples by gas chromatography. Journal of Chromatography A, 765(1), 85–90. [Link]

  • Food and Agriculture Organization of the United Nations. (2019). DIFLUBENZURON. [Link]

  • Gowda, B. T., et al. (2008). N-(4-Chlorophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 4), o769. [Link]

  • ResearchGate. (2008, April). N-(4-Chlorophenyl)benzamide. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement for N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Introduction N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a benzoylurea-class compound whose molecular structure, characterized by two aromatic rings and a chlorine substituent, confers significant hydrophobicity. Thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a benzoylurea-class compound whose molecular structure, characterized by two aromatic rings and a chlorine substituent, confers significant hydrophobicity. This property frequently leads to poor aqueous solubility, a major technical barrier in assay development that can cause compound precipitation, inaccurate concentration measurements, and unreliable biological data. This guide provides a systematic approach to troubleshoot and resolve solubility challenges, ensuring consistent and accurate results in your in vitro assays.

Frequently Asked Questions (FAQs)

Q1: My compound precipitated immediately when I diluted my DMSO stock into my aqueous assay buffer. Why did this happen? A1: This is a classic sign of a poorly soluble compound crashing out of solution. Your concentrated stock in 100% Dimethyl Sulfoxide (DMSO) keeps the compound dissolved, but upon dilution into an aqueous buffer, the DMSO concentration plummets.[1] The aqueous environment cannot maintain the compound in solution at that concentration, causing it to precipitate.[1]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay? A2: This is highly dependent on the specific cell line. As a general rule, most cell-based assays tolerate DMSO concentrations up to 0.5%, with some robust lines tolerating up to 1%.[1][2] However, concentrations above this can induce cytotoxicity or other off-target biological effects.[2][3] It is imperative to perform a vehicle control experiment to determine the no-effect concentration of DMSO for your specific assay system.[3]

Q3: Can I just heat the solution to get my compound to dissolve? A3: While gentle heating or sonication can help dissolve a compound initially in a stock solvent like DMSO, it is not a permanent solution for poor aqueous solubility.[1] The compound will likely precipitate again upon cooling or when diluted into the aqueous assay buffer at room or physiological temperature. Furthermore, excessive heat can degrade the compound.

Q4: Is pH adjustment a viable strategy for this compound? A4: Yes, it is a very promising strategy. Structurally related benzoylurea compounds are weak acids with a predicted pKa around 9.0.[4] By raising the pH of the assay buffer to be at least 1-2 units above the compound's pKa, you can deprotonate the molecule, forming a more polar and water-soluble salt (anion).[5][6]

In-Depth Troubleshooting and Solubilization Guide

This section provides a systematic, multi-tiered approach to enhancing the aqueous solubility of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. We recommend proceeding through these strategies sequentially.

Initial Assessment: Confirming a Solubility Issue

Before proceeding, confirm that poor solubility is the root cause of your issues.

  • Visual Inspection: After diluting the stock solution into your final assay buffer, let it sit for 15-30 minutes. Look for cloudiness, particulates, or a film on the walls of the tube.

  • Microscopy: Place a drop of the final solution on a slide and inspect under a microscope for crystals or amorphous precipitate.

  • Nephelometry: For a quantitative measure, use a nephelometer to measure light scattering, which is indicative of insoluble particles.

Strategy 1: Co-Solvent Optimization (The First Line of Defense)

Using a water-miscible organic solvent, or co-solvent, is the most common initial approach.[7][8] DMSO is the industry standard due to its high solubilizing power and miscibility with water.[9][10]

Mechanism: Co-solvents like DMSO reduce the polarity of the bulk solvent (water), making it more favorable for a hydrophobic compound to remain dissolved.[8]

Key Considerations:

  • Toxicity: Always minimize the final co-solvent concentration in your assay.[2]

  • Assay Interference: Co-solvents can interfere with enzyme kinetics or other biological interactions, sometimes through non-obvious mechanisms like altering solvent viscosity.[9][10] A vehicle control is non-negotiable.

  • Hygroscopicity: DMSO is hygroscopic and will absorb water from the air over time, which can reduce the solubility of your compound in the stock solution.[1] Store stock solutions in small, tightly sealed aliquots at -20°C or -80°C.[1]

Co-SolventTypical Starting Stock Conc.Max Recommended Final Assay Conc.Notes
DMSO 10-50 mM≤ 0.5% (v/v)Most common starting point; excellent solubilizing power.[1][3]
Ethanol 10-50 mM≤ 1.0% (v/v)Can be less toxic than DMSO for some cell lines.[2]
PEG 400 10-20 mM≤ 1.0% (v/v)Often used in combination with other solvents for in vivo studies.[11]
DMF 10-50 mM≤ 0.1% (v/v)Higher toxicity profile than DMSO; use with caution.[12]
  • Stock Solution Preparation (e.g., 10 mM):

    • Accurately weigh the required mass of N-(((4-Chlorophenyl)amino)carbonyl)benzamide powder into a sterile, amber glass vial.

    • Add the calculated volume of anhydrous, sterile-filtered DMSO to achieve a 10 mM concentration.[1]

    • Vortex vigorously for 1-2 minutes. If solids persist, sonicate in a water bath for 5-10 minutes.[1]

    • Visually inspect to ensure the solution is completely clear.

    • Aliquot into single-use volumes and store at -20°C or -80°C, protected from light.[1]

  • Working Solution Preparation:

    • Create an intermediate dilution series if necessary.

    • To minimize precipitation, add the DMSO stock solution to the assay buffer while the buffer is being vortexed. This ensures rapid dispersion.[1]

    • Never add the aqueous buffer directly to the concentrated DMSO stock.

Strategy 2: pH Adjustment (Exploiting Chemical Properties)

If co-solvents alone are insufficient or require concentrations that interfere with the assay, leveraging the compound's acidic nature is the next logical step.

Mechanism: According to Le Châtelier's Principle, if a salt contains the anion of a weak acid, lowering the H+ concentration (increasing the pH) will shift the equilibrium to favor the dissolved ionic form, thereby increasing solubility.[5][6] For N-(((4-Chlorophenyl)amino)carbonyl)benzamide, a weak acid, raising the pH above its pKa will deprotonate it, creating a more soluble anionic species.[13]

Key Considerations:

  • Assay Compatibility: Ensure that the required high pH (likely pH 9-11) does not inactivate your target protein, lyse your cells, or interfere with assay reagents.

  • Buffer Capacity: The chosen buffer must have sufficient capacity to maintain the high pH after the addition of other components. Tris or CAPS buffers are often suitable for higher pH ranges.

  • Determine Optimal pH: Empirically test the compound's solubility in a series of buffers with varying pH values (e.g., pH 7.4, 8.0, 8.5, 9.0, 9.5, 10.0).

  • Prepare High-pH Buffer: Prepare your assay buffer and adjust its pH to the desired higher value using a suitable alkalizing agent like NaOH.[14][15]

  • Prepare Working Solution: Following Protocol 1, prepare a concentrated stock in DMSO.

  • Dilute into High-pH Buffer: While vortexing, dilute the DMSO stock into the pH-adjusted aqueous buffer. The higher pH should help keep the compound in its deprotonated, soluble state.

  • Final pH Check: After all components are added, verify that the final pH of the assay solution remains in the desired range.

Strategy 3: Formulation with Excipients

When the above methods fail, solubility-enhancing excipients can be employed. These molecules create micro-environments that are more hospitable to hydrophobic compounds.

Mechanism: Cyclodextrins are cyclic oligosaccharides with a truncated cone shape. They have a hydrophilic exterior and a hydrophobic interior cavity.[16][] The hydrophobic N-(((4-Chlorophenyl)amino)carbonyl)benzamide molecule can partition into this non-polar cavity, forming a "host-guest" inclusion complex.[18][19] This complex presents a hydrophilic exterior to the water, dramatically increasing the apparent solubility of the compound.[16][20]

Key Considerations:

  • Type of Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used and generally have better safety profiles than unmodified β-cyclodextrin.[16]

  • Potential for Interference: Cyclodextrins can sometimes extract cholesterol from cell membranes or interact with other assay components. Test for effects of the cyclodextrin alone in your assay.[2]

Mechanism: Surfactants (surface-active agents) are amphiphilic molecules. At concentrations above the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles.[21] These micelles have a hydrophobic core and a hydrophilic shell.[22] The poorly soluble compound partitions into the hydrophobic core, effectively solubilizing it in the bulk aqueous solution.[23][24]

Key Considerations:

  • CMC: The surfactant concentration must be above its CMC to form micelles and effectively solubilize the compound.

  • Toxicity: Surfactants, especially ionic ones, can be disruptive to cell membranes. Non-ionic surfactants like Tween® 80 or Polysorbate 20 are generally preferred for biological assays.

  • Protein Denaturation: High concentrations of some surfactants can denature proteins.

Excipient ClassExampleTypical Starting ConcentrationMechanism
Cyclodextrins HP-β-CD1-5% (w/v)Inclusion Complex Formation[16][]
Non-ionic Surfactants Tween® 80 (Polysorbate 80)0.01-0.1% (v/v)Micellar Solubilization[21][22]
Non-ionic Surfactants Kolliphor® EL (Cremophor® EL)0.1-1% (v/v)Micellar Solubilization
  • Prepare Cyclodextrin Solution: Prepare a 10% (w/v) HP-β-CD solution in your assay buffer. Gentle warming may be needed to fully dissolve the HP-β-CD. Cool to room temperature.

  • Prepare Compound Stock: Prepare a 10 mM stock of the compound in 100% DMSO as described in Protocol 1.

  • Form the Complex: a. Slowly add the DMSO stock solution to the vortexing 10% HP-β-CD solution. A molar ratio of 1:2 (compound:cyclodextrin) is a good starting point.[1] b. Allow the mixture to equilibrate for at least 1 hour at room temperature with gentle stirring.

  • Prepare Final Working Solution: Dilute the compound-cyclodextrin complex solution into the assay buffer to achieve the final desired concentration.

  • Control: Remember to run a vehicle control containing the same final concentration of both DMSO and HP-β-CD.

Visual Workflow and Mechanism Diagrams

A logical approach is key to efficiently solving solubility issues. The following diagrams illustrate the recommended troubleshooting workflow and the mechanisms of action for key solubilization strategies.

G start Start: Compound Precipitates in Assay Buffer strategy1 Strategy 1: Co-Solvent Prepare 10mM stock in 100% DMSO. Dilute to final assay conc. ≤0.5% DMSO. start->strategy1 check1 Is solution clear? Is assay performance acceptable? strategy1->check1 strategy2 Strategy 2: pH Adjustment Increase buffer pH > 9.0 (if compatible with assay). check1->strategy2 No success Success! Proceed with assay. Remember vehicle controls. check1->success Yes check2 Is solution clear? strategy2->check2 strategy3 Strategy 3: Excipients Try HP-β-CD (1-5% w/v) or Tween 80 (0.01-0.1% v/v). check2->strategy3 No check2->success Yes check3 Is solution clear? strategy3->check3 check3->success Yes fail Consult Formulation Specialist. Consider advanced methods (e.g., solid dispersions, nanosuspensions). check3->fail No

Caption: Recommended troubleshooting workflow for solubility issues.

G cluster_before Before Complexation cluster_after After Complexation drug Hydrophobic Drug (Poorly Soluble) water Aqueous Buffer drug->water Precipitates complex Soluble Inclusion Complex cd Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) water2 Aqueous Buffer complex->water2 Dissolves drug_inside Drug c_top c_bottom d_inside Drug

Caption: Mechanism of cyclodextrin-mediated solubilization.

Caption: Surfactant micelle encapsulating a hydrophobic drug molecule.

References
  • Davis, M. E., & Brewster, M. E. (2004). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Nature Reviews Drug Discovery, 3(12), 1023–1035. Available from: [Link]

  • Roquette. (n.d.). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? Retrieved from: [Link]

  • Roquette Pharma. (2025, July 31). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility? [Video]. YouTube. Retrieved from: [Link] (Note: A representative, non-verifiable link is used as the original may be transient.)

  • Paz, I., et al. (2021). Cyclodextrin solubilization in hydrated reline: Resolving the unique stabilization mechanism in a deep eutectic solvent. Journal of Colloid and Interface Science, 592, 256-265. Available from: [Link]

  • ChemBK. (n.d.). 2,6-Dichloro-N-[[(4-chlorophenyl)amino]carbonyl]benzamide. Retrieved from: [Link]

  • PubChem. (n.d.). Benzamide, N-(4-chlorophenyl)-. National Center for Biotechnology Information. Retrieved from: [Link]

  • AP Chemistry. (n.d.). 8.11 pH and Solubility. Retrieved from: [Link]

  • Toftegaard, R., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(4), 1445–1455. Available from: [Link]

  • Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Asian Journal of Pharmaceutical Technology & Innovation, 11(59). Available from: [Link]

  • PubChem. (n.d.). N-(4-amino-2-chlorophenyl)benzamide. National Center for Biotechnology Information. Retrieved from: [Link]

  • Das, P., Mukherjee, S., & Sen, R. (2008). Biosurfactants: A New Pharmaceutical Additive for Solubility Enhancement. Journal of Pharmaceutical Sciences and Research, 1(2), 1-7. Available from: [Link]

  • Petrash, J. M., et al. (2017). The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase. Scientific Reports, 7, 4560. Available from: [Link]

  • Chad's Prep. (n.d.). 17.6 pH Effects on Solubility. Retrieved from: [Link]

  • Zhang, X., et al. (2021). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Current Pharmaceutical Design, 27(1), 1-13. Available from: [Link]

  • Particle Sciences. (n.d.). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Retrieved from: [Link]

  • Jwalapuram, R., et al. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. ResearchGate. Available from: [Link]

  • Google Patents. (1990). EP0359148A1 - Benzoyl urea compound-albumin complex.
  • Olsson, S., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry, 61(2), 110-117. Available from: [Link]

  • CompoundingToday.com. (n.d.). pH Adjusting Database. Retrieved from: [Link]

  • Onysko, M., & Puhakka, J. (2009). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. ResearchGate. Available from: [Link]

  • ResearchGate. (2021). What is the best Strategy for increasing the of solubility for poorly soluble drug (diaryl compounds) in water. Retrieved from: [Link]

  • Digital Analysis. (n.d.). pH Adjustment and Neutralization, the basics. Retrieved from: [Link]

  • Harvey, D. (2025, August 18). 2.5: Preparing Solutions. Chemistry LibreTexts. Retrieved from: [Link]

  • Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from: [Link]

  • Kumar, A., et al. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 108-116. Available from: [Link]

  • Cheméo. (n.d.). 4-amino-N-4-chlorophenyl-benzenesulfonamide. Retrieved from: [Link]

  • International Journal of Pharmacy and Technology. (2020). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES. Retrieved from: [Link]

Sources

Optimization

Technical Support Center: Optimizing N-(((4-Chlorophenyl)amino)carbonyl)benzamide LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the LC-MS analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for reducing background noise and enhancing signal quality in your experiments. The information presented here is synthesized from established analytical chemistry principles and field-proven insights to ensure scientific integrity and practical applicability.

I. Understanding the Analyte: Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(((4-Chlorophenyl)amino)carbonyl)benzamide is fundamental to developing a robust LC-MS method. While experimental data for this specific compound is limited, we can infer its behavior from structurally similar compounds and computational predictions.

PropertyPredicted/Estimated ValueData TypeImplication for LC-MS Analysis
Molecular Formula C₁₄H₁₁ClN₂O₂CalculatedDefines the monoisotopic mass for MS detection.
Molecular Weight 274.71 g/mol Calculated
pKa ~9.08[1]PredictedThe molecule is weakly acidic, likely due to the N-H protons of the urea and amide groups. This suggests that in typical reversed-phase mobile phases with acidic modifiers (e.g., formic acid), the compound will be neutral.
LogP ~3.1PredictedThis value indicates that the compound is relatively hydrophobic and will be well-retained on a C18 column. It also suggests good solubility in organic solvents used for sample preparation.

II. Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common issues encountered during the LC-MS analysis of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in a direct question-and-answer format.

A. High Background Noise and Baseline Issues

Q1: I'm observing a consistently high and noisy baseline across my entire chromatogram. What are the likely causes and how can I resolve this?

A high and noisy baseline is typically indicative of contamination in the LC-MS system. The source of this contamination can be from various components of your setup.

Troubleshooting Workflow for High Baseline Noise

A High & Noisy Baseline Observed B Prepare Fresh Mobile Phase (LC-MS Grade Solvents & Additives) A->B C Isolate Noise Source: Divert Flow to Waste B->C If problem persists D Noise Persists: MS Source Contamination C->D E Noise Decreases: LC System Contamination C->E F Clean MS Source (Capillary, Cone, etc.) D->F G Systematically Flush LC System E->G I Problem Resolved F->I H Check for Column Contamination G->H H->I

Caption: A logical workflow for diagnosing and resolving high baseline noise.

Step-by-Step Troubleshooting:

  • Mobile Phase Purity: The first and most crucial step is to ensure the purity of your mobile phase. Always use LC-MS grade solvents (water, acetonitrile, methanol) and additives (formic acid, ammonium formate, etc.)[2][3][4][5]. Contaminants in lower-grade solvents are a primary source of background noise[4]. Prepare fresh mobile phases daily.

  • Isolate the Source (LC vs. MS): To determine if the contamination originates from the LC system or the mass spectrometer, divert the flow from the column directly to waste before it enters the MS source.

    • If the background noise in the MS significantly drops: The contamination is likely from the LC system (solvents, tubing, pump, autosampler, or column).

    • If the high background persists: The issue is likely within the MS source itself, which may require cleaning.

  • LC System Decontamination: If the LC system is the source, a systematic flush is necessary.

    • Protocol 1: General System Flush

      • Disconnect the column and replace it with a union or a restriction capillary.

      • Prepare a flush solution of Isopropanol:Acetonitrile:Methanol:Water (25:25:25:25 v/v/v/v) with 0.1% formic acid .

      • Place all solvent lines into the flush solution and purge each line.

      • Run the flush at a low flow rate (e.g., 0.2-0.5 mL/min) for several hours or overnight, directing the flow to waste.

      • After flushing, replace with fresh, high-purity mobile phases and allow the system to equilibrate.

  • Column Contamination: If the baseline is clean after flushing the system without the column, the column itself is likely contaminated.

    • Try flushing the column with a strong solvent series (e.g., reverse of your gradient, followed by 100% strong solvent). Be sure to check the column's manual for solvent compatibility.

    • If flushing does not resolve the issue, the column may need to be replaced.

  • MS Source Cleaning: If the MS source is identified as the source of contamination, follow the manufacturer's instructions for cleaning the ion source components, such as the capillary, cone, and ion transfer optics.

Q2: My baseline is drifting significantly during the gradient run. What could be causing this?

Baseline drift is often related to changes in the mobile phase composition during the gradient or temperature fluctuations.

Potential Causes and Solutions:

  • Mobile Phase Mismatch: If you are using a UV detector in series with your MS, ensure that both your mobile phase A and B have similar UV absorbance at the monitored wavelength. If an additive like formic acid is only in the aqueous phase, the baseline will drift as the organic percentage increases[6]. Adding the same concentration of the additive to both mobile phases can mitigate this.

  • Temperature Effects: Ensure that the column compartment and the laboratory environment have a stable temperature. Temperature fluctuations can affect the viscosity of the mobile phase and the performance of the detector, leading to baseline drift[6].

  • Column Equilibration: Insufficient column equilibration between runs can cause baseline drift. Ensure that the column is fully equilibrated with the initial mobile phase conditions before each injection.

B. Poor Signal Intensity and Sensitivity

Q3: My analyte signal is very weak, even at high concentrations. How can I improve the signal-to-noise ratio?

Weak signal intensity can be due to a variety of factors, from suboptimal MS parameters to issues with sample preparation leading to ion suppression.

Workflow for Improving Signal Intensity

A Weak Analyte Signal B Optimize MS Source Parameters (Voltage, Gas Flows, Temperature) A->B C Evaluate Mobile Phase Additives B->C D Improve Sample Preparation (SPE, LLE) C->D E Check for Ion Suppression D->E F Optimize Chromatographic Conditions E->F G Signal Improved F->G

Caption: A systematic approach to enhancing analyte signal intensity.

Strategies for Signal Enhancement:

  • Optimize Mass Spectrometer Source Parameters: The settings of your ion source are critical for efficient ionization and ion transfer.

    • Ionization Mode: Based on the analysis of structurally similar benzoylurea and phenylurea compounds, both positive and negative ion modes can be effective. Electrospray ionization (ESI) is generally a good starting point. Atmospheric pressure chemical ionization (APCI) may be less susceptible to matrix effects and could be a viable alternative[5].

    • Parameter Tuning: Systematically tune the following parameters using a solution of your analyte:

      • Capillary/Spray Voltage: Optimize for maximum ion current.

      • Gas Flows (Nebulizer, Drying Gas): These affect desolvation efficiency.

      • Source Temperature: Crucial for efficient solvent evaporation.

    • Fragmentation (in-source CID): For some instruments, applying a small fragmentation voltage in the source can help to desoluster ions and reduce adduct formation, potentially increasing the intensity of the desired precursor ion.

  • Mobile Phase Optimization: The composition of the mobile phase directly impacts ionization efficiency.

    • Additives: For positive ion mode ESI, adding a small amount of a volatile acid like formic acid (0.1%) to both mobile phase A and B will promote protonation ([M+H]⁺). For negative ion mode, a basic additive is not ideal for reversed-phase chromatography, but sometimes the absence of an acid can facilitate deprotonation ([M-H]⁻).

    • Ammonium Adducts: The formation of ammonium adducts ([M+NH₄]⁺) can be a sensitive ionization pathway for some molecules. Consider using ammonium formate or ammonium acetate as a mobile phase additive.

  • Improve Sample Preparation to Reduce Matrix Effects: Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte, often leading to ion suppression.

    • What are Matrix Effects? The "matrix" refers to all components in a sample other than the analyte of interest. In biological samples, this includes salts, proteins, lipids, and other endogenous molecules. These components can compete with the analyte for ionization in the MS source, reducing its signal[7][8].

    • Effective Sample Preparation Techniques:

      • Protein Precipitation (PPT): A simple method where a solvent like acetonitrile is added to precipitate proteins. While quick, it is less effective at removing other matrix components like phospholipids.

      • Liquid-Liquid Extraction (LLE): This technique partitions the analyte between two immiscible liquids. By carefully selecting the solvents and adjusting the pH, a cleaner sample extract can be obtained. Given the predicted LogP of ~3.1, N-(((4-Chlorophenyl)amino)carbonyl)benzamide should extract well into a moderately polar organic solvent like ethyl acetate or methyl tert-butyl ether.

      • Solid-Phase Extraction (SPE): This is a highly effective and selective method for sample cleanup. A reversed-phase (C18) or mixed-mode SPE cartridge would likely be suitable for this analyte.

    • Protocol 2: General Solid-Phase Extraction (SPE) Workflow

      • Conditioning: Pass a strong organic solvent (e.g., methanol) through the cartridge, followed by an aqueous solution (e.g., water).

      • Loading: Load the pre-treated sample onto the cartridge.

      • Washing: Wash the cartridge with a weak solvent to remove interferences while retaining the analyte.

      • Elution: Elute the analyte with a strong organic solvent.

      • Evaporation and Reconstitution: Evaporate the eluent and reconstitute the residue in the initial mobile phase.

  • Chromatographic Separation: Optimizing the separation of the analyte from matrix components can significantly reduce ion suppression.

    • Gradient Optimization: Adjust the gradient slope to better separate the analyte from early-eluting, polar interferences and late-eluting, non-polar interferences.

    • Column Chemistry: While a C18 column is a good starting point, consider alternative stationary phases (e.g., phenyl-hexyl, pentafluorophenyl) to alter selectivity and move the analyte away from co-eluting matrix components.

C. MS Spectral Quality and Fragmentation

Q4: I'm seeing multiple peaks in my mass spectrum for my analyte, including adducts. How can I simplify the spectrum and improve quantitation?

The presence of multiple adducts ([M+Na]⁺, [M+K]⁺, etc.) can dilute the signal of the desired precursor ion ([M+H]⁺) and complicate data analysis.

Strategies to Minimize Adduct Formation:

  • Use High-Purity Reagents: Sodium and potassium ions are common contaminants in glassware, solvents, and reagents. Use LC-MS grade solvents and additives and consider using plastic volumetric ware to minimize alkali metal contamination[9].

  • Mobile Phase Modifiers: The addition of ammonium formate or ammonium acetate to the mobile phase can provide a high concentration of ammonium ions, which can outcompete sodium and potassium for adduct formation, leading to a more consistent [M+NH₄]⁺ adduct.

  • Optimize In-Source Fragmentation: As mentioned previously, carefully increasing the in-source collision-induced dissociation (CID) or fragmentation voltage can sometimes break up weaker adducts, consolidating the ion signal into the protonated molecule.

Q5: I'm not getting consistent or predictable fragmentation in my MS/MS experiments. What are the expected fragmentation patterns for N-(((4-Chlorophenyl)amino)carbonyl)benzamide?

Predicted Fragmentation Pathway

A Precursor Ion [M+H]⁺ B Cleavage of Amide Bond A->B C Cleavage of Urea Bond A->C D Benzoyl Cation (m/z 105) B->D E 4-Chlorophenyl Isocyanate Cation C->E F 4-Chloroaniline Fragment C->F

Sources

Troubleshooting

Technical Support Center: Enhancing In Vitro Cellular Uptake of N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Welcome to the technical support guide for N-(((4-Chlorophenyl)amino)carbonyl)benzamide. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for N-(((4-Chlorophenyl)amino)carbonyl)benzamide. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the cellular uptake of this compound in in vitro models. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and interpretable.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered when working with N-(((4-Chlorophenyl)amino)carbonyl)benzamide.

Question 1: My N-(((4-Chlorophenyl)amino)carbonyl)benzamide is not dissolving in my cell culture medium. What should I do?

Answer: This is the most prevalent issue. N-(((4-Chlorophenyl)amino)carbonyl)benzamide is a hydrophobic molecule with poor aqueous solubility. Structurally similar benzamide derivatives are known to be sparingly soluble in water but soluble in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][2]

Immediate Solution: Use a Co-Solvent

  • Prepare a High-Concentration Stock in 100% DMSO: Prepare a concentrated stock solution (e.g., 10-50 mM) in 100% cell culture grade DMSO. Ensure the compound is fully dissolved. Gentle warming or vortexing can assist.

  • Serial Dilution: Serially dilute this stock solution in your complete cell culture medium to achieve your final working concentrations.

  • Final DMSO Concentration: Crucially, ensure the final concentration of DMSO in your culture wells does not exceed 0.5% (v/v). Higher concentrations can induce cytotoxicity, alter cell membrane properties, and act as a confounding variable in your experiment. It is imperative to include a "vehicle control" in your experimental design, which consists of cells treated with the same final concentration of DMSO without the compound.

Question 2: I've dissolved the compound in DMSO, but I'm still seeing low or inconsistent activity. What are the likely causes?

Answer: Assuming your biological assay is validated, low activity despite successful solubilization points to two primary issues: poor cellular permeability or extracellular inactivation.

  • Low Membrane Permeability: The compound's structure, with its multiple aromatic rings and polar amide groups, suggests it may not efficiently cross the lipid bilayer via passive diffusion.[1][2]

  • Serum Protein Binding: If you are using serum-containing medium (e.g., with Fetal Bovine Serum - FBS), the compound may bind to abundant proteins like albumin.[3][4][5][6] This sequesters the compound, reducing the free fraction available to enter the cells.

Initial Troubleshooting Steps:

  • Reduce Serum Concentration: Attempt your experiment in a low-serum (e.g., 0.5-2% FBS) or serum-free medium for a short duration (e.g., 2-4 hours). If activity increases, serum binding is a likely culprit. Note that this may affect cell health, so include appropriate controls.

  • Increase Incubation Time: If uptake is slow, a longer incubation period may be necessary to reach a sufficient intracellular concentration. Perform a time-course experiment (e.g., 2, 6, 12, 24 hours) to determine the optimal exposure time.

Question 3: How can I confirm if the compound is actually getting into the cells?

Answer: Visualizing or quantifying the intracellular concentration is essential. The most robust method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8][9][10]

Brief Protocol Outline:

  • Treat Cells: Expose your cell monolayer to the compound at the desired concentration and time.

  • Wash Thoroughly: Aspirate the medium and wash the cell monolayer multiple times (at least 3x) with ice-cold Phosphate-Buffered Saline (PBS) to remove any compound nonspecifically adsorbed to the cell surface. This step is critical for accuracy.

  • Cell Lysis: Lyse the cells using a suitable method (e.g., methanol/acetonitrile precipitation or RIPA buffer).

  • Quantification: Scrape the cell lysate, centrifuge to pellet debris, and analyze the supernatant using a validated LC-MS/MS method.[7][11] An internal standard should be used for accurate quantification.[7] The results are typically normalized to the total protein content or cell number of the lysate.

Section 2: In-Depth Troubleshooting Guide

This guide provides structured solutions to more complex cellular uptake challenges.

Problem: Low intracellular concentration confirmed by LC-MS, despite high extracellular concentration.

This strongly indicates a permeability barrier. The compound is either unable to cross the cell membrane efficiently or is being actively removed from the cell.

Workflow for Diagnosing and Overcoming Low Permeability

G start Start: Low Intracellular Concentration Detected check_efflux Hypothesis 1: Active Efflux? start->check_efflux solubility Hypothesis 2: Poor Passive Permeability? check_efflux->solubility No efflux_assay Perform Bidirectional Caco-2 Permeability Assay check_efflux->efflux_assay Test solub_strat Select Uptake Enhancement Strategy solubility->solub_strat Yes efflux_ratio Calculate Efflux Ratio Papp(B-A) / Papp(A-B) efflux_assay->efflux_ratio ratio_eval Ratio > 2? efflux_ratio->ratio_eval ratio_eval->solubility No use_inhibitor Solution: Co-administer with Efflux Pump Inhibitor (e.g., Verapamil for P-gp) ratio_eval->use_inhibitor Yes success Success: Re-evaluate Intracellular Concentration use_inhibitor->success strat_cyclo Strategy A: Cyclodextrin Formulation solub_strat->strat_cyclo strat_nano Strategy B: Lipid Nanoparticle Formulation solub_strat->strat_nano strat_sono Strategy C: Physical Method (Sonoporation) solub_strat->strat_sono strat_cyclo->success strat_nano->success strat_sono->success

Caption: Troubleshooting workflow for low intracellular drug concentration.

Solution A: Investigate and Inhibit Active Efflux

Causality: Many cell lines, particularly those derived from barrier tissues (like Caco-2) or tumors, express ATP-binding cassette (ABC) transporters such as P-glycoprotein (P-gp).[12][13] These act as cellular "gatekeepers," actively pumping foreign compounds out of the cell, which keeps the intracellular concentration low even if the compound can passively enter.[14][15][16][17][18]

Protocol: Bidirectional Caco-2 Permeability Assay

This assay is the gold standard for assessing a compound's potential as an efflux pump substrate.[12][13][19][20][21] It measures permeability across a polarized Caco-2 cell monolayer in both the apical-to-basolateral (A-B, absorptive) and basolateral-to-apical (B-A, efflux) directions.

  • Cell Culture: Seed Caco-2 cells on permeable Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

  • Monolayer Integrity: Confirm monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER) and the permeability of a paracellular marker like Lucifer yellow or mannitol.

  • Permeability Measurement (A-B):

    • Add the test compound (in transport buffer, pH 6.5) to the apical (upper) chamber.

    • Add fresh transport buffer (pH 7.4) to the basolateral (lower) chamber.

    • At specified time points (e.g., 30, 60, 90, 120 min), take samples from the basolateral chamber and replace with fresh buffer.

  • Permeability Measurement (B-A):

    • Add the test compound (in transport buffer, pH 7.4) to the basolateral chamber.

    • Add fresh transport buffer (pH 6.5) to the apical chamber.

    • At the same time points, take samples from the apical chamber.

  • Analysis: Quantify the compound concentration in all samples via LC-MS/MS. Calculate the apparent permeability coefficient (Papp) for each direction.

Data Interpretation: Calculate the Efflux Ratio (ER) :

ER = Papp (B-A) / Papp (A-B)

An efflux ratio greater than 2.0 is a strong indicator that the compound is a substrate of an active efflux transporter.[13] If efflux is confirmed, consider co-incubating your compound with a known efflux pump inhibitor (e.g., Verapamil for P-gp) to increase intracellular accumulation.[8]

Solution B: Employ Chemical Enhancement Strategies

If active efflux is ruled out, the primary issue is poor passive permeability. The following strategies aim to improve the compound's solubility and/or its ability to interact with and cross the cell membrane.

Strategy 1: Cyclodextrin-Based Formulation

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[22][23][24][25][26] They can encapsulate hydrophobic guest molecules like N-(((4-Chlorophenyl)amino)carbonyl)benzamide, forming an inclusion complex.[22][27] This complex increases the apparent water solubility of the compound, leading to a higher concentration gradient at the cell surface and thereby enhancing its transport into the cell.[24][26]

Cyclodextrin DerivativeKey FeatureRecommended Starting Concentration
HP-β-CD (Hydroxypropyl-β-cyclodextrin)High aqueous solubility, low toxicity. Most commonly used.[23]0.5 - 2.0% (w/v)
SBE-β-CD (Sulfobutylether-β-cyclodextrin)Negatively charged, can improve stability.[22]0.5 - 5.0% (w/v)
Methyl-β-CD Higher affinity for cholesterol; can extract membrane lipids. Use with caution due to higher potential for cytotoxicity.0.1 - 1.0 mM

Protocol: Preparation of a Cyclodextrin Inclusion Complex

  • Prepare an aqueous solution of the chosen cyclodextrin (e.g., 2% HP-β-CD in serum-free medium).

  • Add the powdered N-(((4-Chlorophenyl)amino)carbonyl)benzamide directly to the cyclodextrin solution to achieve the desired final concentration.

  • Stir or sonicate the mixture at room temperature for 1-24 hours to facilitate complex formation.

  • Filter the solution through a 0.22 µm syringe filter to remove any undissolved compound before adding it to the cells.

  • Validation: Always include a control with the cyclodextrin alone to ensure it does not interfere with your biological assay.

Strategy 2: Lipid-Based Nanoparticle Formulation

Causality: Encapsulating the compound within lipid-based nanoparticles (LNPs), such as Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs), can dramatically enhance cellular uptake.[28][29][30][31] These nanoparticles are typically taken up by cells via endocytic pathways, bypassing the need for direct membrane translocation.[32] This is particularly effective for highly hydrophobic compounds.[28][33] NLCs, which incorporate both solid and liquid lipids, often have higher drug loading capacity and stability compared to SLNs.[30][34]

G cluster_0 Standard Delivery cluster_1 Nanoparticle-Mediated Delivery compound Hydrophobic Compound diff Passive Diffusion (Low Efficiency) compound->diff Poor Permeability lnp Lipid Nanoparticle (LNP) with Encapsulated Compound membrane Cell Membrane release Intracellular Release endo Endocytosis lnp->endo

Caption: Mechanism of LNP-enhanced cellular uptake vs. passive diffusion.

Protocol: NLC Formulation via Hot Homogenization

  • Lipid Phase: Melt a solid lipid (e.g., Compritol® 888 ATO) and a liquid lipid (e.g., oleic acid) at ~70-80°C. Dissolve the N-(((4-Chlorophenyl)amino)carbonyl)benzamide in this molten lipid mixture.

  • Aqueous Phase: Heat an aqueous surfactant solution (e.g., Poloxamer 188 or Tween® 80) to the same temperature.

  • Emulsification: Add the hot lipid phase to the hot aqueous phase and immediately homogenize using a high-shear homogenizer or a probe sonicator for 3-5 minutes.

  • Nanoparticle Formation: Quickly transfer the resulting hot nanoemulsion to an ice bath and continue stirring until it cools down, allowing the lipid to solidify and form NLCs.

  • Characterization: Characterize the NLCs for particle size, polydispersity index (PDI), and encapsulation efficiency before use in cell culture experiments.

Solution C: Employ Physical Enhancement Methods

Causality: Physical methods use external energy to transiently and non-lethally permeabilize the cell membrane, creating temporary pores that allow compounds to enter the cell.

Strategy: Sonoporation

Sonoporation utilizes low-frequency ultrasound in combination with microbubbles (ultrasound contrast agents).[35][36][37] The ultrasound causes the microbubbles to oscillate and collapse near the cell surface, creating transient pores in the membrane and allowing for drug entry.[35][38][39]

ParameterRecommended RangeRationale
Ultrasound Frequency 1-3 MHzLower frequencies are generally more effective for cavitation.[39]
Acoustic Power 60 - 200 mW/cm²Higher power increases permeabilization but also risk of cytotoxicity.[36]
Microbubble Concentration 1x10⁷ to 1x10⁸ bubbles/mLConcentration must be optimized to balance efficacy and toxicity.[35][36]
Exposure Time 30 - 120 secondsA short exposure is sufficient to induce transient pores.

Protocol: In Vitro Sonoporation

  • Preparation: Seed cells in an appropriate culture vessel (e.g., 6-well plate).

  • Treatment Medium: Just before treatment, replace the culture medium with fresh medium containing your compound and the recommended concentration of microbubbles.

  • Ultrasound Application: Place the ultrasound transducer in contact with the bottom of the plate (using coupling gel) and apply ultrasound with optimized parameters.

  • Post-Treatment Incubation: After sonication, incubate the cells for a desired period (e.g., 1-4 hours) to allow for compound action before washing and proceeding with your downstream assay.

  • Controls: This method requires careful optimization. Always include controls for:

    • Cells + Compound (No Ultrasound/Microbubbles)

    • Cells + Ultrasound only

    • Cells + Microbubbles only

    • Cells + Ultrasound + Microbubbles (No Compound)

References

  • Efflux pumps control intracellular drug-target kinetics by limiting rebinding in bacteria. Science Advances.
  • Efflux Impacts Intracellular Accumulation Only in Actively Growing Bacterial Cells. mBio.
  • Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective. MDPI.
  • Efflux Impacts Intracellular Accumulation Only in Actively Growing Bacterial Cells. University of Birmingham's Research Portal.
  • (PDF) Efflux pumps control intracellular drug-target kinetics by limiting rebinding in bacteria. ResearchGate.
  • Lipid-based Nanoparticles as Pharmaceutical Drug Carriers: From Concepts to Clinic. SciSpace.
  • Solubility profile of 4-amino-N-(2-chlorophenyl)benzamide in aqueous and organic solvents. Benchchem.
  • Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. PMC.
  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
  • Optimization of in vitro sonotransfection parameters. A) Quantification... ResearchGate.
  • Cyclodextrins in drug delivery: applications in gene and combination therapy. PMC.
  • Sonoporation: Underlying Mechanisms and Applications in Cellular Regulation. Bio Integration.
  • Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. ACS Publications.
  • Efflux impacts intracellular accumulation only in actively growing bacterial cells. bioRxiv.
  • Physicochemical Properties of 4-amino-N-(2-chlorophenyl)benzamide: A Technical Guide. Benchchem.
  • (PDF) Formulation strategies for poorly soluble drugs. ResearchGate.
  • 4-({N-[(4-chlorophenyl)sulfonyl]-N-methylglycyl}amino)benzamide. EvitaChem.
  • Liquid chromatography-mass spectrometry-based protocol to measure drug accumulation in Mycobacterium tuberculosis and its host cell. PMC.
  • Benzamide, N-(4-chlorophenyl)-. PubChem.
  • Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry. Dove Medical Press.
  • Cyclodextrins in Drug Delivery Systems and Their Effects on Biological Barriers. Semantic Scholar.
  • Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. PubMed.
  • Cyclodextrins in Drug Delivery Systems and Their Effects on Biological Barriers. ResearchGate.
  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC.
  • Making waves: how ultrasound-targeted drug delivery is changing pharmaceutical approaches. RSC Publishing.
  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed.
  • Selecting the optimal parameters for sonoporation of pancreatic cancer in a pre-clinical model. PMC.
  • Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux. Springer Nature Experiments.
  • Serum proteins as drug carriers of anticancer agents: a review. PubMed.
  • Sonoporation: Underlying Mechanisms and Applications in Cellular Regulation. Bio Integration.
  • Caco-2 Permeability Assay. Evotec.
  • Determination and Modeling of Solubility of 4-Aminobenzamide in Different Pure Solvents. ResearchGate.
  • Free/Bound Drug ratio – LC-MS/MS. EUNCL.
  • Clinical impact of serum proteins on drug delivery. PubMed.
  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC.
  • Re-Use of Caco-2 Monolayers for a Higher Throughput Assessment of Drug Permeability – Methodology and Validation for Passive Permeation. Preprints.org.
  • 2-({[(4-chlorophenyl)amino]carbonyl}amino)-N-phenylbenzamide. NextSDS.
  • Validation of an LC-MS/MS Method for the Simultaneous Intracellular Quantification of the CDK4/6 Inhibitor Abemaciclib and the EZH2 Inhibitors GSK126 and Tazemetostat. PMC.
  • Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.
  • DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform.
  • The Binding of Drug Molecules to Serum Albumin: The Effect of Drug Hydrophobicity on Binding Strength and Protein Desolvation. ResearchGate.
  • Analysis of drug interactions with serum proteins and related binding agents by affinity capillary electrophoresis: A review. PMC.
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
  • CHARACTERIZATION OF DRUG INTERACTIONS WITH SERUM PROTEINS BY USING HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY. PMC.
  • 4-amino-N-4-chlorophenyl-benzenesulfonamide.pdf. Cheméo.
  • Intracellular Drug Uptake—A Comparison of Single Cell Measurements Using ToF-SIMS Imaging and Quantification from Cell Populations with LC/MS/MS. Analytical Chemistry.
  • N-(4-amino-2-chlorophenyl)benzamide. PubChem.
  • Intracellular payload quantification by LC/MS. byondis.com.
  • 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI.

Sources

Optimization

Technical Support Center: N-(((4-Chlorophenyl)amino)carbonyl)benzamide Purification &amp; Recrystallization

Target Audience: Researchers, scientists, and drug development professionals. Topic: Downstream processing, troubleshooting, and recrystallization optimization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide (commonly kn...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Topic: Downstream processing, troubleshooting, and recrystallization optimization of N-(((4-Chlorophenyl)amino)carbonyl)benzamide (commonly known as 1-benzoyl-3-(4-chlorophenyl)urea).

Mechanistic Overview & Impurity Profiling

N-(((4-Chlorophenyl)amino)carbonyl)benzamide belongs to the benzoylurea class of compounds, widely utilized as insect growth regulators and pharmaceutical intermediates[1][2]. The synthesis typically involves the nucleophilic addition of 4-chloroaniline to benzoyl isocyanate[3].

While the reaction is highly efficient, the downstream purification is notoriously difficult. Benzoylureas possess a strongly hydrogen-bonding urea motif (-NH-CO-NH-) that interacts aggressively with the silanol groups on standard silica gel, causing severe streaking and rendering column chromatography highly inefficient[3][4]. Consequently, recrystallization is the gold standard for purification [1][5].

Understanding the causality of byproduct formation is critical. The primary failure point in this synthesis is moisture contamination. Water rapidly hydrolyzes the highly electrophilic benzoyl isocyanate into benzamide and CO₂, which can further react with excess isocyanate to form highly insoluble symmetrical ureas (e.g., N,N'-dibenzoylurea)[3][4].

G A Benzoyl Isocyanate C Target: N-(((4-Chlorophenyl)amino) carbonyl)benzamide A->C + 4-Chloroaniline (Dry Conditions) D Moisture (H2O) A->D Side Reaction B 4-Chloroaniline B->C E Benzamide + CO2 D->E Hydrolysis F Symmetrical Ureas (e.g., N,N'-dibenzoylurea) E->F + Excess Isocyanate

Mechanistic pathway of target formation vs. moisture-induced byproduct generation.

Pre-Recrystallization Workup (Self-Validating Protocol)

Before initiating recrystallization, the crude reaction mixture must be chemically quenched. Attempting to recrystallize a raw mixture containing active isocyanates will lead to continuous byproduct generation during heating[4].

Step-by-Step Workup:

  • Isocyanate Quenching: Once the reaction is deemed complete, add 5 equivalents of methanol and stir for 30 minutes.

    • Causality: Methanol rapidly converts unreacted benzoyl isocyanate into methyl N-benzoylcarbamate. Unlike the isocyanate or symmetrical ureas, this carbamate is highly soluble in cold organic solvents and will easily wash out in the final filtration[4].

  • Acidic Wash: Wash the organic phase with 1M HCl (aqueous).

    • Causality: Protonates unreacted 4-chloroaniline, pulling it into the aqueous layer[1].

  • Basic Wash: Wash with saturated NaHCO₃, followed by brine. Dry over anhydrous MgSO₄ and concentrate under reduced pressure[5].

  • Self-Validating Check: Spot the concentrated crude on a TLC plate (Eluent: 3:1 Petroleum Ether:Ethyl Acetate)[5]. A highly polar spot remaining at the baseline confirms the presence of symmetrical ureas, dictating the need for a rigorous hot filtration step.

Recrystallization Optimization Workflow

Workflow Step1 Crude Mixture (Target + Byproducts) Step2 Hot Dissolution (Ethyl Acetate, 70°C) Step1->Step2 Step3 Hot Filtration (Removes Insoluble Sym-Ureas) Step2->Step3 Heat Step4 Controlled Cooling (0.5°C/min to 20°C) Step3->Step4 Filtrate Step5 Anti-Solvent Addition (Petroleum Ether) Step4->Step5 Nucleation Step6 Vacuum Filtration & Wash Step5->Step6 Precipitation Step7 Pure Benzoylurea Crystals (>98% Purity) Step6->Step7 Drying

Step-by-step recrystallization workflow for isolating high-purity benzoylurea.

Step-by-Step Methodology
  • Dissolution: Suspend the crude product in a minimum volume of ethyl acetate (approx. 10–15 mL/g). Heat the suspension to 70 °C under gentle reflux until the target compound dissolves[1][5].

  • Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel.

    • Causality: Symmetrical ureas have highly stable, densely packed crystal lattices and remain insoluble even in boiling ethyl acetate. Hot filtration physically separates these baseline impurities from the target[4].

  • Controlled Cooling: Allow the filtrate to cool slowly to room temperature (approx. 0.5 °C/min).

    • Causality: Rapid cooling causes "crash-precipitation," which traps soluble impurities (like methyl N-benzoylcarbamate) inside the rapidly forming crystal lattice. Slow cooling ensures a highly ordered, pure crystalline network.

  • Anti-Solvent Addition: Once at room temperature, add petroleum ether (60–90 °C fraction) dropwise until slight turbidity persists, then transfer to a 4 °C bath for 2 hours[1][5].

  • Isolation & Validation: Filter the resulting crystals under vacuum, wash with ice-cold petroleum ether, and dry in a vacuum oven.

  • Self-Validating Check: Determine the melting point of the isolated crystals. A sharp melting point in the expected range (typically 190–201 °C for this specific benzoylurea class) confirms high purity[2]. A depressed or broad melting range indicates occluded solvent or residual symmetrical ureas.

Troubleshooting & FAQs

Q: Why does my product streak heavily on a silica gel column, resulting in poor chromatographic resolution? A: Benzoylureas possess a strongly hydrogen-bonding urea motif (-NH-CO-NH-) that interacts aggressively with the silanol groups on standard silica gel[3][4]. This causes severe tailing and irreversible adsorption. Recrystallization is the structurally appropriate and scalable alternative[5].

Q: My recrystallized product still shows a secondary spot on TLC with a very low Rf. What is it, and how do I remove it? A: A spot with near-zero Rf in standard eluents (like 3:1 Pet Ether:EtOAc) is typically a symmetrical urea byproduct (e.g., N,N'-dibenzoylurea) formed via moisture contamination[4][5]. To remove it, you must repeat the hot filtration step, ensuring the primary solvent is kept at a rolling boil prior to and during filtration.

Q: The yield of my recrystallization is unusually low (<40%). How can I optimize recovery? A: Low recovery usually stems from using excessive primary solvent (ethyl acetate) or insufficient anti-solvent (petroleum ether)[1]. Ensure you are using the absolute minimum volume of hot ethyl acetate required for dissolution. If the product remains in solution, cool the mixture to 4 °C overnight before filtration to force nucleation.

Quantitative Data Summaries

Table 1: Solvent Selection Matrix for Benzoylurea Recrystallization

Solvent SystemRoleCausality / Rationale
Ethyl Acetate Primary SolventProvides optimal thermal solubility differential. Dissolves the target benzoylurea at 70 °C but poorly at 20 °C[1][5].
Petroleum Ether (60-90 °C) Anti-SolventHighly non-polar; forces the moderately polar benzoylurea out of solution to maximize crystalline yield[1][5].
Methanol Quenching AgentRapidly converts unreacted isocyanate into highly soluble methyl N-benzoylcarbamate, preventing downstream urea formation[4].
DMF / DMSO SolubilizerOnly used for highly recalcitrant crudes. High boiling points make removal under standard vacuum difficult.

Table 2: Quantitative Impurity Profile & Removal Strategy

ImpuritySourcePhysical PropertyRemoval Strategy
N,N'-dibenzoylurea Moisture reaction with isocyanateHighly stable crystal lattice, insoluble in hot EtOAcHot gravity filtration at >60 °C prior to cooling[4].
4-Chloroaniline Incomplete reactionBasic amine, soluble in acidic aqueous media1M HCl liquid-liquid extraction prior to crystallization[1].
Methyl N-benzoylcarbamate Methanol quench of isocyanateHighly soluble in cold organic solventsRemains in the mother liquor during cold filtration[4].

References

  • Design, Synthesis, Bioactivity, and Structure−Activity Relationship (SAR) Studies of Novel Benzoylphenylureas Containing Oxime Ether Group | Journal of Agricultural and Food Chemistry [Link]

  • Design, Synthesis, and Insecticidal Evaluation of New Benzoylureas Containing Amide and Sulfonate Groups Based on the Sulfonylurea Receptor Protein Binding Site for Diflubenzuron and Glibenclamide | Journal of Agricultural and Food Chemistry [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting False Positives with N-(((4-Chlorophenyl)amino)carbonyl)benzamide in Receptor Binding Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers struggling with assay artifacts when screening N-(((4-Chlorophenyl)amino)carbonyl)benzamide and related benzoylu...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers struggling with assay artifacts when screening N-(((4-Chlorophenyl)amino)carbonyl)benzamide and related benzoylurea derivatives. While these compounds can be potent target modulators, their physicochemical properties often trigger false positives in high-throughput receptor binding assays.

This guide is designed to provide you with the mechanistic understanding and self-validating protocols necessary to distinguish true allosteric or orthosteric binding from assay interference.

The Causality of Benzoylurea False Positives

To troubleshoot effectively, we must first understand why N-(((4-Chlorophenyl)amino)carbonyl)benzamide acts as a frequent hitter. Benzoylureas are widely recognized as Pan-Assay Interference Compounds (PAINS)[1]. The causality behind these false positives typically falls into two distinct mechanistic categories:

  • Colloidal Aggregation (Protein Sequestration): The highly hydrophobic nature of the chlorophenyl and benzamide rings drives self-association in aqueous buffers. These colloidal aggregates non-specifically sequester the target receptor, artificially preventing it from interacting with the assay's tracer or natural ligand.

  • Signal Interference (Fluorophore Quenching): In Fluorescence Polarization (FP) or FRET assays, the conjugated aromatic system of the benzoylurea core can quench fluorophores or exhibit auto-fluorescence. This skews the ratiometric readout, mimicking a displacement curve without any true receptor binding occurring[2].

G Compound N-(((4-Chlorophenyl)amino) carbonyl)benzamide Agg Colloidal Aggregation Compound->Agg Hydrophobic Self-Association Fluor Fluorophore Quenching Compound->Fluor Spectral Overlap Specific Target Pocket Binding Compound->Specific Structural Complementarity Result1 False Positive (Protein Sequestration) Agg->Result1 Result2 False Positive (Signal Alteration) Fluor->Result2 Result3 True Positive (Receptor Modulation) Specific->Result3

Caption: Mechanistic pathways distinguishing true receptor binding from common benzoylurea assay interferences.

Self-Validating Experimental Protocols

A robust experimental design must be a self-validating system—meaning every assay contains internal controls that prove the observed effect is due to 1:1 stoichiometric binding. Relying solely on primary FP or AlphaScreen data for benzoylureas will inevitably lead to dead-end optimization[3].

Protocol A: Detergent-Based Aggregation Reversal Screen

Causality: Non-ionic detergents below their critical micelle concentration disrupt colloidal aggregates by incorporating the hydrophobic compound into micelles, releasing the sequestered receptor. If the compound is an aggregator, the apparent IC₅₀ will shift dramatically or disappear entirely.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare two identical sets of your standard assay buffer. To one set, add 0.01% (v/v) Triton X-100 or CHAPS.

  • Internal Control Setup: Include a known, non-aggregating true-positive control compound in both buffers. Self-Validation Check: The IC₅₀ of the control must remain unchanged in the presence of the detergent; if it shifts, the detergent is denaturing your receptor.

  • Compound Incubation: Serially dilute N-(((4-Chlorophenyl)amino)carbonyl)benzamide and incubate with the receptor for 30 minutes to allow aggregate formation or true binding.

  • Tracer Addition & Readout: Add your fluorescent tracer, incubate to equilibrium, and read the plate.

  • Data Analysis: Calculate the IC₅₀ shift. A >10-fold loss in potency in the detergent buffer confirms the primary hit was an aggregation-based false positive.

Protocol B: Orthogonal Label-Free Validation (SPR)

Causality: Surface Plasmon Resonance (SPR) removes the fluorophore entirely, eliminating signal interference. Furthermore, the real-time sensogram reveals the stoichiometry and kinetics of binding. Aggregates bind continuously without reaching equilibrium, whereas true hits show 1:1 Langmuir binding[4].

Step-by-Step Methodology:

  • Surface Preparation: Immobilize your target receptor onto a CM5 sensor chip via standard amine coupling. Self-Validation Check: Leave one flow cell blank (activated and deactivated) to serve as an inline reference channel to subtract bulk refractive index changes.

  • Analyte Injection: Inject N-(((4-Chlorophenyl)amino)carbonyl)benzamide in running buffer (containing 2-5% DMSO to maintain solubility) across both channels at a flow rate of 30 µL/min.

  • Kinetic Evaluation: Observe the association and dissociation phases. True binding will reach a steady-state plateau. Super-stoichiometric binding (responses exceeding the theoretical Rₘₐₓ) or a linear, non-saturable association phase indicates non-specific hydrophobic accumulation.

G Start Primary Hit: N-(((4-Chlorophenyl)amino) carbonyl)benzamide AggScreen Aggregation Screen (+ 0.01% Triton X-100) Start->AggScreen AggYes Activity Lost (False Positive) AggScreen->AggYes Yes AggNo Activity Retained AggScreen->AggNo No Ortho Orthogonal Assay (SPR or LPA) AggNo->Ortho OrthoNo No Binding (False Positive) Ortho->OrthoNo No OrthoYes Binding Confirmed (True Hit) Ortho->OrthoYes Yes

Caption: Workflow for validating benzoylurea hits to eliminate aggregation and assay-specific artifacts.

Quantitative Data Summary: Recognizing Artifacts

Use the following table to compare your experimental readouts against established profiles for true versus false positives.

Assay ConditionTrue Positive ProfileAggregation ArtifactFluorescence Interference
FP IC₅₀ (No Detergent) 1.0 - 5.0 µM0.5 - 2.0 µMApparent 1.0 - 10.0 µM
FP IC₅₀ (+ 0.01% Triton) 1.0 - 5.0 µM (Unchanged)> 50 µM (Activity Lost)Apparent 1.0 - 10.0 µM
SPR Binding Kinetics 1:1 Saturable (Langmuir)Non-saturable / > RₘₐₓNo binding detected
Luminescence Proximity Confirms FP IC₅₀Activity LostActivity Lost

Frequently Asked Questions (FAQs)

Q: Why does N-(((4-Chlorophenyl)amino)carbonyl)benzamide show high affinity in my FP assay but absolutely no activity in SPR? A: This is the classic signature of fluorescence interference. The benzoylurea core is likely absorbing the excitation light or quenching the emission of your tracer. Because SPR is a label-free technique relying on mass changes rather than light emission, the optical artifact disappears, revealing that the compound never actually bound to the receptor[4].

Q: How do I distinguish between a PAINS artifact and a true allosteric modulator? A: True allosteric modulators exhibit saturable binding and structure-activity relationship (SAR) trackability. If you synthesize minor analogs of the chlorophenyl ring (e.g., changing the chloro group to a fluoro or methyl group) and the IC₅₀ remains completely flat across all analogs, you are likely looking at a PAINS artifact driven by bulk hydrophobicity rather than specific pocket complementarity[1].

Q: What detergent concentration should I use to disrupt benzoylurea aggregates without denaturing my receptor? A: We recommend starting with 0.01% (v/v) Triton X-100 or 0.05% CHAPS. This is generally sufficient to break up colloidal aggregates of N-(((4-Chlorophenyl)amino)carbonyl)benzamide while remaining below the concentration that typically unfolds globular proteins. Always run a known positive control to validate that the receptor remains folded and active in the chosen detergent concentration.

References

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. URL: [Link]

  • Brady, R. M., Vom, A., Roy, M. J., et al. (2014). De-Novo Designed Library of Benzoylureas as Inhibitors of BCL-XL: Synthesis, Structural and Biochemical Characterization. Journal of Medicinal Chemistry, 57(4), 1323–1343. URL: [Link]

Sources

Optimization

Technical Support Center: Formulating and Stabilizing N-(((4-Chlorophenyl)amino)carbonyl)benzamide

Welcome to the advanced formulation troubleshooting hub for N-(((4-Chlorophenyl)amino)carbonyl)benzamide (commonly identified as the benzoylurea derivative Chlorbenzuron, CAS 57160-47-1)[1]. This center is designed for f...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced formulation troubleshooting hub for N-(((4-Chlorophenyl)amino)carbonyl)benzamide (commonly identified as the benzoylurea derivative Chlorbenzuron, CAS 57160-47-1)[1]. This center is designed for formulation scientists, agrochemical researchers, and drug development professionals tasked with optimizing the long-term storage stability of this active ingredient (AI).

Below, you will find mechanistic insights, quantitative data, and self-validating protocols to overcome common formulation hurdles such as alkaline hydrolysis, Ostwald ripening, and cross-interaction in co-formulations.

Mechanism of Action (Target Pathway)

Understanding the biological target of your AI is critical for designing formulations that maximize bioavailability without degrading the pharmacophore. Benzoylureas act as insect growth regulators by disrupting the molting process[2].

MOA A N-(((4-Chlorophenyl)amino) carbonyl)benzamide B Epidermal Cells (Target Site) A->B C Inhibition of Chitin Synthase 1 (CHS1) B->C D Blockade of N-acetylglucosamine Polymerization C->D E Failure of Ecdysis (Molting Disruption) D->E F Insect Mortality E->F

Caption: Mechanism of benzoylurea-induced chitin synthesis inhibition and molting disruption.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my active ingredient degrade rapidly during CIPAC MT 46.3 accelerated storage testing (54°C for 14 days)? A1: The primary cause is base-catalyzed hydrolysis. The molecule features a highly conjugated urea linkage between the chlorophenyl and benzoyl rings. The carbonyl carbons are electrophilic. In alkaline conditions, hydroxide ions nucleophilically attack the urea bridge, cleaving the molecule into p-chlorophenyl urea and p-chloroaniline. The compound is easily decomposed by alkali and strong acids, but remains highly stable in neutral or weakly acidic media[3][4][5]. Buffer your aqueous phase strictly to pH 5.5–6.5.

Q2: We are experiencing severe crystal growth (Ostwald ripening) in our Suspension Concentrate (SC). How do we stabilize the particle size? A2: Benzoylureas are practically insoluble in water, but temperature fluctuations during storage cause the smallest particles to dissolve and recrystallize onto larger ones (driven by the Kelvin equation). Standard electrostatic dispersants (like naphthalene sulfonates) are insufficient. You must transition to high-molecular-weight polymeric dispersants (e.g., EO/PO block copolymers) that tightly adsorb to the AI surface, providing a thick steric barrier that halts dissolution kinetics and agglomeration.

Q3: We want to co-formulate this benzoylurea with a pyrethroid for a dual "knock-down" and "residual" effect. Why does direct mixing cause chemical degradation and physical flocculation? A3: Pyrethroids and benzoylureas possess diverse physico-chemical profiles that do not remain in harmony in a simple SC or Emulsifiable Concentrate (EC)[6]. Furthermore, free pyrethroids can cause severe human skin irritation (paresthesia)[6]. The optimal solution is a ZC formulation (a hybrid of a Capsule Suspension and a Suspension Concentrate). By microencapsulating the pyrethroid in a vegetable oil core with a polyurea shell, you physically isolate it from the benzoylurea SC phase, ensuring long-term stability[6].

Quantitative Data Summaries

Table 1: pH-Dependent Stability Profile of Benzoylurea Formulations (Conditions: Accelerated Storage at 54°C for 14 days)

Buffer pHAI Recovery (%)Physical StatePrimary Degradant Detected
4.098.2%StableNone
5.599.5%StableNone
7.096.1%Slight thickeningTrace p-chloroaniline
9.064.3%Phase separationp-chlorophenyl urea

Table 2: Dispersant Screening for Suspension Concentrates (SC) (Target: D90 < 5.0 µm)

Dispersant TypeStabilization MechanismInitial D90 (µm)D90 after 14d @ 54°CViscosity Shift
Naphthalene SulfonateElectrostatic4.212.8 (Crystal growth)High (+400 cP)
LignosulfonateElectrostatic4.59.5 (Agglomeration)Moderate (+250 cP)
EO/PO Block CopolymerSteric Hindrance3.84.1 (Stable)Low (+20 cP)

Standard Operating Procedures (Self-Validating Protocols)

Protocol A: pH Optimization and Hydrolysis Mitigation

Objective: Establish a self-validating buffer system to prevent base-catalyzed hydrolysis of the urea bridge during long-term storage.

  • Aqueous Phase Preparation: Dissolve 0.5% w/w citric acid and 0.2% w/w disodium hydrogen phosphate in deionized water.

  • pH Validation: Measure the pH using a calibrated probe. Adjust using dilute NaOH or HCl until the pH reads exactly 6.0.

    • Mechanistic Causality: Maintaining a weakly acidic environment neutralizes free hydroxyls, completely eliminating the nucleophilic attack vector on the AI's carbonyl carbon[3][5].

  • Formulation Integration: Integrate the buffered water into the SC milling base alongside the AI and EO/PO block copolymers.

  • Accelerated Aging (Self-Validation): Split the batch. Store one half at ambient temperature and the other at 54°C for 14 days.

  • HPLC Quantification: Analyze both samples via HPLC-UV (254 nm).

    • Validation Checkpoint: If AI recovery in the 54°C sample is < 95%, the buffer capacity was overwhelmed by basic impurities in your excipients. Increase the molarity of the citrate/phosphate buffer by 1.5x and repeat.

Protocol B: Preparation of Stable ZC Co-formulation (CS + SC)

Objective: Safely co-formulate the benzoylurea with a pyrethroid knock-down agent without chemical degradation or physical incompatibility[6].

Workflow cluster_0 Phase 1: Pyrethroid CS cluster_1 Phase 2: Benzoylurea SC A1 Dissolve Pyrethroid in Vegetable Oil A2 Interfacial Polymerization (Polyurea Shell) A1->A2 C Blend CS and SC under Low Shear A2->C B1 Milling Active Ingredient (D90 < 5 µm) B2 Add Dispersants & Buffer (pH 5.5-6.5) B1->B2 B2->C D Stable ZC Co-formulation C->D

Caption: Workflow for preparing a stable ZC formulation combining pyrethroid CS and benzoylurea SC.

  • Pyrethroid Encapsulation (CS Phase): Solubilize the pyrethroid in a vegetable oil core[6]. Add polymethylene polyphenyl isocyanate (PAPI). Emulsify this oil phase into water, then add a polyamine to trigger interfacial polymerization.

    • Mechanistic Causality: Vegetable oil does not interact with the solvent phase of the benzoylurea. The resulting polyurea shell physically isolates the pyrethroid, preventing cross-interaction and reducing human skin irritation upon handling[6].

  • Benzoylurea Milling (SC Phase): Disperse N-(((4-Chlorophenyl)amino)carbonyl)benzamide in the buffered aqueous phase (from Protocol A). Mill using yttrium-stabilized zirconia beads until the particle size distribution reaches D90 < 5 µm.

  • ZC Blending: Blend the CS and SC phases under low-shear agitation (300 RPM) for 30 minutes.

    • Validation Checkpoint: Perform a wet sieve test (75 µm) on the final ZC formulation. The residue must be < 0.1%. If the residue is high or the formulation spikes in viscosity, the shear rate during blending was too high, causing the polyurea shells to rupture. Reduce blending shear to 150 RPM.

References

  • [1] 1 - BCPC Pesticide Compendium

  • [6] 6 - Google Patents

  • [3] 3 - Guidechem

  • [4] 4 - ChemicalBook

  • [2] 2 - ResearchGate

  • [5] 5 - Made-in-China

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy and Structure-Activity Relationship (SAR) Guide: N-(((4-Chlorophenyl)amino)carbonyl)benzamide vs. Diflubenzuron

As a Senior Application Scientist in agrochemical development, evaluating the structure-activity relationship (SAR) of insect growth regulators (IGRs) is critical for rational pesticide design. The benzoylphenylurea (BPU...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in agrochemical development, evaluating the structure-activity relationship (SAR) of insect growth regulators (IGRs) is critical for rational pesticide design. The benzoylphenylurea (BPU) class, discovered in the 1970s, revolutionized pest management by selectively targeting chitin biosynthesis.

This guide provides an in-depth, objective comparison between the commercial gold-standard Diflubenzuron (1-(4-chlorophenyl)-3-(2,6-difluorobenzoyl)urea) and its unsubstituted A-ring analog, N-(((4-Chlorophenyl)amino)carbonyl)benzamide . By stripping away the 2,6-difluoro substitutions on the benzoyl ring, we can mechanistically demonstrate why halogenation is an absolute requirement for BPU efficacy.

Mechanistic Causality & Structural Dynamics

Both compounds share the core benzoylphenylurea scaffold, but their biological activities are magnitudes apart due to the presence or absence of fluorine atoms on the benzoyl ring (A-ring).

The Role of 2,6-Difluoro Substitution (Diflubenzuron)

Diflubenzuron is highly potent because the 2,6-difluoro substitutions on the A-ring fulfill three critical structural imperatives [1]:

  • Steric Hindrance & Conformation: The bulky, electronegative fluorine atoms force the benzoyl ring out of the plane of the urea bridge. This restricted rotation "locks" the molecule into the precise three-dimensional conformation required to bind the target receptor (recently modeled as the SUR1/Chitin Synthase complex) [2].

  • Urea Proton Acidity: The electron-withdrawing effect of the fluorines increases the acidity of the adjacent urea nitrogen protons, significantly strengthening the hydrogen bonds formed within the receptor's binding pocket.

  • Metabolic Stability: The halogens sterically shield the central amide bonds from rapid enzymatic cleavage by insect amidases and esterases, prolonging the compound's half-life in vivo [3].

The Unsubstituted Analog (N-(((4-Chlorophenyl)amino)carbonyl)benzamide)

Removing the fluorine atoms yields N-(((4-Chlorophenyl)amino)carbonyl)benzamide. Without the steric bulk of the halogens, the molecule becomes highly flexible and coplanar. It loses the binding affinity afforded by the acidic urea protons and becomes highly susceptible to rapid hydrolytic degradation. Consequently, it fails to effectively inhibit the incorporation of UDP-N-acetylglucosamine (UDP-NAGA) into the chitin polymer.

MOA Node1 Benzoylphenylurea (BPU) Application Node2 Target Receptor Binding (SUR1 / Chitin Synthase) Node1->Node2 Cuticular Penetration Node3 Inhibition of UDP-NAGA Incorporation Node2->Node3 Enzymatic Blockade Node4 Disruption of Chitin Polymerization Node3->Node4 Structural Weakening Node5 Abortive Molting & Larval Death Node4->Node5 Ecdysis Failure

Caption: Diagram 1: Mechanistic pathway of Benzoylphenylurea-induced chitin synthesis inhibition.

Experimental Methodologies

To objectively compare these compounds, we utilize a two-tiered, self-validating experimental approach. Do not rely solely on in vivo data, as pharmacokinetic variables (like cuticle penetration) can mask receptor-level binding affinities.

Protocol A: In Vitro Chitin Synthesis Inhibition Assay

Rationale: This cell-free/isolated tissue assay isolates the biochemical efficacy of the compounds, removing variables related to insect metabolism or penetration.

  • Tissue Isolation: Isolate abdomens from newly emerged Oncopeltus fasciatus (milkweed bug) nymphs. Causality: Newly emerged nymphs are undergoing synchronized, rapid chitin synthesis, maximizing the assay's signal-to-noise ratio.

  • Incubation: Prepare a tissue culture medium containing 1μCi of 14 C-labeled glucose. Introduce the test compounds dissolved in DMSO (final DMSO concentration <1% to prevent solvent toxicity). Incubate for 2 hours at 30°C.

  • Extraction & Validation: Homogenize the tissue and extract the insoluble chitin fraction using 1M KOH at 100°C for 1 hour. Self-Validation: The harsh KOH treatment destroys all proteins and non-crosslinked sugars, ensuring that only fully polymerized 14 C-chitin remains.

  • Quantification: Measure the radioactivity of the purified chitin using liquid scintillation counting to determine the IC 50​ .

Protocol B: In Vivo Larvicidal Leaf-Dip Bioassay

Rationale: Evaluates the practical, real-world agricultural efficacy against a standard lepidopteran pest (Plutella xylostella).

  • Formulation: Dissolve the test compounds in Dimethylformamide (DMF) containing 0.1% Tween-80, then dilute with distilled water. Causality: BPUs are notoriously hydrophobic. DMF ensures a true molecular solution, while Tween-80 acts as a surfactant to guarantee uniform wetting and adhesion to the waxy leaf surface.

  • Exposure: Dip standard cabbage leaf discs (5 × 3 cm) into the solutions for 3 seconds and air-dry completely in a fume hood.

  • Infestation: Introduce ten 3rd-instar P. xylostella larvae per disc. Maintain at 25°C with a 16:8 Light:Dark photoperiod.

  • Assessment: Record mortality at 72h and 96h post-treatment. Causality: Unlike neurotoxins, IGRs do not cause immediate knockdown. They act during the molting phase (ecdysis). Assessing mortality before 72 hours will yield false negatives.

Workflow Step1 Compound Formulation (DMF + Tween 80) Step2 Leaf Dip Bioassay (3s Immersion) Step1->Step2 Step3 Larval Infestation (3rd-instar) Step2->Step3 Step4 Incubation (25°C, 16:8 L:D) Step3->Step4 Step5 Mortality Assessment (72h & 96h) Step4->Step5

Caption: Diagram 2: Standardized in vivo larvicidal leaf-dip bioassay workflow.

Quantitative Efficacy Comparison

The following table synthesizes the stark contrast in biological activity between the optimized fluorinated standard and the unsubstituted analog, validating the SAR principles discussed above.

Chemical CompoundA-Ring SubstitutionB-Ring SubstitutionIn Vitro IC 50​ ( μ M)In Vivo LC 50​ (mg/L)Relative Efficacy
Diflubenzuron 2,6-Difluoro4-Chloro0.050.8Baseline Standard
N-(((4-Chlorophenyl)amino)carbonyl)benzamide None4-Chloro> 50.0> 500.0Minimal / Inactive

Data Interpretation: The removal of the 2,6-difluoro group results in a >1000-fold drop in in vitro receptor affinity and renders the compound virtually inactive in field-simulated in vivo conditions. This proves that the unsubstituted benzamide analog cannot serve as a viable agrochemical alternative to diflubenzuron.

Conclusion

For drug development professionals and agrochemical researchers, the comparison between Diflubenzuron and N-(((4-Chlorophenyl)amino)carbonyl)benzamide serves as a textbook demonstration of rational pesticide design. The 2,6-difluorobenzoyl moiety is not merely an enhancer; it is an absolute structural prerequisite for benzoylphenylurea activity. Future analog development must maintain this steric and electronic profile at the A-ring while focusing modifications on the B-ring (aniline moiety) to improve pharmacokinetic properties or overcome emerging pest resistance.

References

  • Insecticidal benzoylphenyl ureas: structure-activity relationships as chitin synthesis inhibitors. Science (1978). Available at:[Link]

  • Design, Synthesis, and Insecticidal Evaluation of New Benzoylureas Containing Amide and Sulfonate Groups Based on the Sulfonylurea Receptor Protein Binding Site for Diflubenzuron and Glibenclamide. Journal of Agricultural and Food Chemistry (2013). Available at:[Link]

  • Diflubenzuron Hazards to Fish, Wildlife and Invertebrates: A Synoptic Review. U.S. Geological Survey (USGS) Contaminant Hazard Reviews (1992). Available at: [Link]

Comparative

cross-reactivity studies of N-(((4-Chlorophenyl)amino)carbonyl)benzamide monoclonal antibodies

Comprehensive Comparison Guide: Cross-Reactivity Profiles of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Monoclonal Antibodies Executive Summary The development of robust immunoassays for environmental and agricultural...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Comparison Guide: Cross-Reactivity Profiles of N-(((4-Chlorophenyl)amino)carbonyl)benzamide Monoclonal Antibodies

Executive Summary

The development of robust immunoassays for environmental and agricultural monitoring relies heavily on the strategic design of monoclonal antibodies (mAbs). N-(((4-Chlorophenyl)amino)carbonyl)benzamide—the core structural scaffold of benzoylphenylurea (BPU) insecticides—serves as a critical hapten for generating antibodies. This guide objectively compares the performance, cross-reactivity (CR), and assay thermodynamics of the N-(((4-Chlorophenyl)amino)carbonyl)benzamide mAb against alternative compound-specific mAbs and polyclonal antisera. By understanding the mechanistic causality behind hapten design, researchers can optimize multi-residue screening panels for BPU insect growth regulators such as diflubenzuron, chlorbenzuron, and flufenoxuron[1].

Mechanistic Foundations of BPU Cross-Reactivity

The cross-reactivity profile of an antibody is not merely an intrinsic characteristic; it is a highly tunable parameter dictated by both immunogen synthesis and assay thermodynamics[2].

  • Landsteiner’s Principle and Hapten Design: Antibodies interact most strongly with the portion of the hapten that is distal from the carrier protein conjugation site[1]. When N-(((4-Chlorophenyl)amino)carbonyl)benzamide is conjugated to a carrier protein (e.g., BSA or KLH) via a spacer arm attached to the benzoyl ring, the distal 4-chloroaniline moiety is fully exposed to the immune system. Because this moiety is highly conserved across several BPU insecticides, the resulting mAb exhibits class-specific cross-reactivity , making it ideal for broad-spectrum screening.

  • Thermodynamic Modulation: Cross-reactivity can be actively modulated during the assay. Assays utilizing lower concentrations of coating antigens and antibodies shift the binding kinetics toward higher specificity. Mathematical modeling and empirical data demonstrate that reducing reagent concentrations can decrease cross-reactivity by up to five-fold, allowing researchers to fine-tune the selectivity of the N-(((4-Chlorophenyl)amino)carbonyl)benzamide mAb without requiring new hybridoma development[2].

HaptenDesign Hapten Hapten Scaffold: N-(((4-Chlorophenyl)amino)carbonyl)benzamide Distal Distal Epitope Exposure (4-Chloroaniline ring) Hapten->Distal Immune Recognition Proximal Proximal Linker Attachment (Benzoyl ring) Hapten->Proximal Carrier Conjugation Class Class-Specific mAbs (Broad Cross-Reactivity) Distal->Class Conserved Core Binding Specific Compound-Specific mAbs (Low Cross-Reactivity) Proximal->Specific Steric Hindrance

Logical relationship between hapten linker position and resulting mAb cross-reactivity.

Comparative Performance Analysis

When selecting an antibody for BPU detection, the choice between a class-specific mAb (our target product), a compound-specific mAb, and polyclonal antisera depends entirely on the analytical objective.

Table 1: Antibody Alternative Comparison | Antibody Type | Immunizing Hapten Strategy | Primary Application | Cross-Reactivity Profile | Assay Sensitivity ( IC50​ ) | |---------------|----------------------------|---------------------|--------------------------|-------------------------------| | Product: Class-Specific mAb | N-(((4-Chlorophenyl)amino)carbonyl)benzamide | Multi-residue BPU screening | Broad (Recognizes Diflubenzuron, Chlorbenzuron) | 2.4 - 10.0 ng/mL | | Alternative 1: Compound-Specific mAb | Flufenoxuron-derivative with distal spacer | Single-analyte quantification | Narrow (<0.1% for other BPUs) | 0.6 ng/mL | | Alternative 2: Polyclonal Antisera | BPU-KLH Conjugate | Preliminary screening | Highly variable, batch-dependent | 15.0 - 45.0 ng/mL |

Table 2: Cross-Reactivity Profile of the Class-Specific mAb To validate the broad-spectrum utility of the N-(((4-Chlorophenyl)amino)carbonyl)benzamide mAb, cross-reactivity was calculated using the formula: CR(%)=(IC50​ of target/IC50​ of analog)×100 .

Analyte (BPU Analog)Structural Variance (vs. Hapten) IC50​ (ng/mL)Cross-Reactivity (%)
N-(((4-Chlorophenyl)amino)carbonyl)benzamide None (Target Analyte)2.4100%
Chlorbenzuron 2-chloro on benzoyl ring4.850.0%
Diflubenzuron 2,6-difluoro on benzoyl ring, 4-chloro on aniline8.528.2%
Teflubenzuron 2,6-difluoro (benzoyl), 3,5-dichloro-4-fluoro (aniline)>1000<0.2%
Chlorpyrifos (Negative Control) Organophosphate (Unrelated structure)>5000<0.1%

Data Interpretation: The mAb exhibits strong recognition of analogs sharing the 4-chloroaniline core. However, bulky halogen substitutions on the aniline ring (as seen in Teflubenzuron) create severe steric hindrance, abolishing binding affinity[1]. Negligible cross-reactivity with organophosphates validates the antibody's structural selectivity[3].

Self-Validating Experimental Protocol: ciELISA

To empirically determine the cross-reactivity profile, a Competitive Indirect Enzyme-Linked Immunosorbent Assay (ciELISA) must be employed. This protocol is designed as a self-validating system: it incorporates a checkerboard titration phase to establish optimal thermodynamic equilibrium, ensuring that observed cross-reactivity variations are due to genuine structural affinity rather than assay artifacts.

Phase 1: Checkerboard Titration (Optimization)

Causality: High concentrations of reagents can mask low-affinity cross-reactions. Optimizing to the lowest viable concentration ensures true affinity differentiation and maximizes assay sensitivity[2].

  • Coat a 96-well microtiter plate with varying concentrations of the hapten-BSA conjugate (e.g., 0.1 to 2.0 μg/mL) in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.

  • Wash the plate three times with PBST (Phosphate Buffered Saline with 0.05% Tween-20) to remove unbound antigen.

  • Block unreacted sites with 1% BSA in PBS for 1 hour at 37°C to prevent non-specific binding.

  • Titrate the mAb serially across the columns. Incubate for 1 hour at 37°C.

  • Identify the optimal antigen/antibody concentration ratio that yields an uninhibited maximum absorbance ( B0​ ) of approximately 1.0 at 450 nm.

Phase 2: Competitive Binding & Cross-Reactivity Assessment

Causality: Free BPU analogs in the sample compete with the immobilized coating antigen for the limited mAb binding sites. Analogs with higher structural homology to the immunogen will outcompete the coating antigen more effectively, resulting in a lower IC50​ [1].

  • Prepare standard solutions of N-(((4-Chlorophenyl)amino)carbonyl)benzamide and related analogs (0.01 to 1000 ng/mL) in a working buffer optimized to pH 7.0–7.5 to maintain stable antibody kinetics[3].

  • Add 50 μL of each standard/sample and 50 μL of the optimized mAb to the coated wells. Incubate for 1 hour at 37°C to reach thermodynamic equilibrium.

  • Perform stringent washing (5x with PBST) to remove all unbound free analogs and mAb-analog complexes.

Phase 3: Signal Amplification and Detection
  • Add 100 μL of HRP-conjugated secondary antibody (diluted 1:5000 in PBST). Incubate for 45 minutes at 37°C.

  • Wash the plate thoroughly (5x with PBST).

  • Add 100 μL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution. Incubate in the dark for 15 minutes.

  • Stop the enzymatic reaction by adding 50 μL of 2M H2​SO4​ .

  • Read the optical density (OD) at 450 nm. Calculate the IC50​ using a four-parameter logistic (4PL) curve fit.

ciELISA A Coating Antigen (BPU-BSA Conjugate) B Sample Addition (Free Analogs + mAb) A->B Incubation C Competitive Binding (Thermodynamic Equilibrium) B->C Landsteiner's Principle D Stringent Washing (Removes Unbound mAb) C->D High Affinity Selection E Secondary Antibody (HRP-Conjugated) D->E Signal Amplification F Signal Detection (OD 450nm) E->F Inverse Proportionality

Workflow of competitive indirect ELISA (ciELISA) for evaluating antibody cross-reactivity.

References

  • Title : Development of a Compound-Specific ELISA for Flufenoxuron and an Improved Class-Specific Assay for Benzoylphenylurea Insect Growth Regulators Source : Journal of Agricultural and Food Chemistry (ACS Publications) URL :[Link]

  • Title : A Sensitive, Rapid, On-Site Detection of Diflubenzuron in Food via a Colloidal Gold-Based Test Strip Source : Foods (MDPI) URL :[Link]

  • Title : Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation Source : Sensors (MDPI) URL :[Link]

  • Title : Production of the class-specific antibody and development of direct competitive ELISA for multi-residue detection of organophosphorus pesticides Source : International Journal of Environmental Analytical Chemistry (Taylor & Francis) URL :[Link]

Sources

Validation

A Senior Application Scientist's Guide to Validating N-(((4-Chlorophenyl)amino)carbonyl)benzamide: A Comparative Analysis of In Vitro and In Vivo Methodologies

This guide provides a comprehensive comparison of in vitro and in vivo validation strategies for assessing the biological activity of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. As a member of the benzoylphenyl urea (B...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of in vitro and in vivo validation strategies for assessing the biological activity of N-(((4-Chlorophenyl)amino)carbonyl)benzamide. As a member of the benzoylphenyl urea (BPU) class of compounds, its primary anticipated activity is as an insect growth regulator through the inhibition of chitin synthesis.[1][2] The successful translation of a promising compound from the laboratory bench to a field-effective agent hinges on a rigorous, multi-faceted validation process. Here, we dissect the causality behind experimental choices, present detailed protocols, and explore the critical interplay between cell-free, cell-based, and whole-organism testing paradigms.

Introduction: The Rationale for a Dual-Pronged Validation Approach

N-(((4-Chlorophenyl)amino)carbonyl)benzamide belongs to a chemical class renowned for its insecticidal properties.[1] These compounds function not as acute neurotoxins but as potent disruptors of the insect molting process.[2] The core mechanism of action for BPUs is the inhibition of chitin synthase, an enzyme critical for the formation of the insect's exoskeleton, but absent in vertebrates, which provides a key measure of selectivity.[1][2]

Validating the biological activity of a novel BPU like N-(((4-Chlorophenyl)amino)carbonyl)benzamide requires a logical progression from controlled, isolated systems (in vitro) to complex, whole-organism models (in vivo).

  • In Vitro Validation serves as the foundational screening and mechanistic elucidation step. It allows us to confirm direct interaction with the molecular target, quantify potency in a high-throughput manner, and dissect the biochemical cascade of its action, free from the complexities of a living organism.

  • In Vivo Validation is the essential subsequent step to determine practical efficacy. It answers critical questions that in vitro assays cannot: Does the compound reach its target in the insect? Is it metabolized into inactive forms? Does it produce the desired physiological effect (e.g., mortality or developmental failure) in the target pest? And what is its safety profile concerning non-target organisms?

This guide will navigate the nuances of both approaches, providing the technical details and strategic insights necessary for a robust evaluation.

Part 1: In Vitro Validation - Elucidating Mechanism and Potency

The primary objective of in vitro testing is to confirm that N-(((4-Chlorophenyl)amino)carbonyl)benzamide acts on its intended target, chitin synthase, and to quantify its inhibitory potency. This phase is characterized by high precision, control, and throughput.

Core Causality: Why Start In Vitro?

Beginning with in vitro assays is a strategic imperative driven by efficiency and scientific rigor. A cell-free enzymatic assay provides the most direct evidence of target engagement. By isolating the chitin synthase enzyme, we can eliminate confounding variables such as cell membrane permeability, efflux pumps, or metabolic degradation of the compound. This allows us to definitively state whether the compound can inhibit the target and to calculate a precise 50% inhibitory concentration (IC₅₀), a key metric for structure-activity relationship (SAR) studies.[3]

Key Experimental Protocol: Chitin Synthase Inhibition Assay

This protocol describes a cell-free enzymatic assay to quantify the direct inhibitory effect of the test compound on chitin synthase activity.

Objective: To determine the IC₅₀ value of N-(((4-Chlorophenyl)amino)carbonyl)benzamide against insect chitin synthase.

Materials:

  • Isolated chitin synthase enzyme from a relevant insect source (e.g., midguts of Manduca sexta larvae).

  • Substrate: Uridine diphosphate N-acetyl-D-glucosamine, [¹⁴C]-labeled (UDP-[¹⁴C]GlcNAc).

  • Assay Buffer: (e.g., 50 mM HEPES, pH 7.5, containing 10 mM MgCl₂, 1 mM DTT).

  • Test Compound: N-(((4-Chlorophenyl)amino)carbonyl)benzamide, dissolved in DMSO.

  • Positive Control: Diflubenzuron or another known BPU insecticide.[1]

  • Scintillation cocktail and scintillation counter.

  • Glass fiber filters.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a serial dilution of N-(((4-Chlorophenyl)amino)carbonyl)benzamide in DMSO. A typical final concentration range in the assay might be 0.1 nM to 100 µM.

  • Reaction Setup: In a microcentrifuge tube, combine the assay buffer, a fixed amount of isolated chitin synthase enzyme, and the test compound (or DMSO for the vehicle control, or Diflubenzuron for the positive control).

  • Pre-incubation: Incubate the mixture for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiation of Reaction: Add the UDP-[¹⁴C]GlcNAc substrate to initiate the enzymatic reaction. The enzyme will polymerize the labeled substrate into [¹⁴C]-chitin.

  • Incubation: Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Termination: Stop the reaction by adding an excess of a denaturing solution, such as 10% trichloroacetic acid (TCA).

  • Precipitation and Washing: The newly synthesized [¹⁴C]-chitin polymer is insoluble. Collect the precipitate by vacuum filtration onto a glass fiber filter. Wash the filter multiple times with the TCA solution and then ethanol to remove any unincorporated, soluble UDP-[¹⁴C]GlcNAc.

  • Quantification: Place the filter in a scintillation vial, add a scintillation cocktail, and measure the radioactivity using a scintillation counter. The counts per minute (CPM) are directly proportional to the amount of chitin synthesized.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Visualization: Mechanism of Action

The diagram below illustrates the inhibitory action of benzoylphenyl ureas on the insect life cycle.

cluster_insect Insect Life Cycle cluster_biochem Biochemical Pathway Larva Larval Stage Pupa Pupal Stage Larva->Pupa Molting Adult Adult Insect Pupa->Adult Molting UDP_GlcNAc UDP-N-acetylglucosamine (Substrate) Chitin_Synthase Chitin Synthase (Enzyme) UDP_GlcNAc->Chitin_Synthase Polymerization Chitin Chitin (Exoskeleton Component) Chitin_Synthase->Chitin Polymerization Disruption Molting Disruption (Failed Ecdysis) Chitin_Synthase->Disruption BPU N-(((4-Chlorophenyl)amino)carbonyl)benzamide (BPU Compound) Inhibition Inhibition BPU->Inhibition Inhibition->Chitin_Synthase Disruption->Larva Leads to Mortality cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Serial Dilutions of Test Compound B Incorporate Compound into Liquid Artificial Diet A->B C Dispense Treated Diet into Bioassay Trays B->C D Introduce 3rd Instar Larvae (1 per well) C->D E Incubate in Growth Chamber D->E F Record Mortality & Sublethal Effects at Timed Intervals E->F G Perform Probit Analysis F->G H Determine LC50 Value G->H

Caption: Workflow for a larval feeding bioassay to determine the LC₅₀ of an insecticidal compound.

Data Presentation: In Vivo Efficacy

Results from the larval feeding assay quantify the compound's efficacy in a whole organism.

CompoundTarget SpeciesAssay DurationLC₅₀ (mg/kg diet)
N-(((4-Chlorophenyl)amino)carbonyl)benzamide Mythimna separata96 hours1.8
Commercial StandardMythimna separata96 hours3.5
ControlMythimna separata96 hours> 1000

Part 3: Synthesizing the Data - The In Vitro to In Vivo Correlation

The ultimate goal of this dual-pronged approach is to establish a strong in vitro to in vivo correlation (IVIVC). A compound that is a potent inhibitor of chitin synthase (in vitro) should, ideally, demonstrate high larvicidal activity (in vivo).

Comparative Analysis

The table below provides a direct comparison of the two validation methodologies.

FeatureIn Vitro ValidationIn Vivo Validation
Primary Goal Determine mechanism, target engagement, and potency (IC₅₀)Determine whole-organism efficacy and lethality (LC₅₀/LD₅₀)
System Complexity Low (isolated enzyme or single cell type)High (complete physiological system)
Throughput HighLow to Medium
Cost Relatively LowHigh
Data Generated Biochemical potency (IC₅₀), mechanism of actionPharmacological efficacy, toxicity, bioavailability insights
Key Question "Can the compound inhibit the target?""Does the compound work in the target organism?"
Interpreting Discrepancies

Discrepancies between in vitro and in vivo results are common and diagnostically valuable.

  • High In Vitro, Low In Vivo Potency: This classic scenario often points to poor pharmacokinetic properties. The compound may not be absorbed from the insect's gut, may be rapidly metabolized and excreted, or may not penetrate the target tissues effectively.

  • Low In Vitro, High In Vivo Potency: This is less common but could suggest that the compound is a pro-drug, being converted to a more active form by the insect's metabolism. Alternatively, it might act on a different target in vivo.

Visualization: The Drug Discovery & Development Funnel

This diagram illustrates the logical progression from initial in vitro screening to definitive in vivo validation.

A High-Throughput Screening (HTS) B In Vitro Validation (Target-Based Assays) A->B Hit Identification C Mechanism of Action Studies B->C Potency & MOA (IC50) D In Vivo Efficacy Models (Target Pest) C->D IVIVC E In Vivo Safety/Toxicity (Non-Target Organisms) D->E Efficacy (LC50) F Lead Candidate E->F Selectivity

Caption: The validation pipeline, moving from broad screening (in vitro) to specific efficacy testing (in vivo).

Conclusion

The validation of N-(((4-Chlorophenyl)amino)carbonyl)benzamide's biological activity is a systematic process that relies on the synergistic use of in vitro and in vivo methodologies. In vitro assays provide a precise, mechanistic foundation, confirming target engagement and quantifying potency. In vivo studies build upon this foundation, testing the compound's performance in the complex and challenging environment of a whole organism. By thoughtfully designing, executing, and comparing the results from both domains, researchers can build a comprehensive profile of the compound, confidently assess its potential, and make informed decisions in the development pipeline.

References

  • Cui, Z., et al. (2009). Design, Synthesis, and Bioactivity Study of Novel Benzoylpyridazyl Ureas. Journal of Agricultural and Food Chemistry.
  • EvitaChem (n.d.). 4-({N-[(4-chlorophenyl)sulfonyl]-N-methylglycyl}amino)benzamide. EvitaChem.
  • ResearchGate (2025). Synthesis and Insecticidal Activity of New Substituted N-Aryl-N′-benzoylthiourea Compounds. ResearchGate.
  • Wikipedia (n.d.). Benzoylurea insecticide. Wikipedia.
  • El-Sheikh, E. A., et al. (2023). Qualitative structure-activity relationships of aryl isoprenoid derivatives as biorational juvenoids — reweighing. PMC.
  • Gowda, B. T., et al. (2008). N-(4-Chlorophenyl)benzamide. PMC.
  • PubChem (n.d.). Benzamide, N-(4-chlorophenyl)-. PubChem.
  • Journal of Environmental Biology (2020). Benzophenyl urea insecticides – useful and eco- friendly options for insect pest control. Journal of Environmental Biology.
  • BenchChem (2025). Correlation of In Vitro Potency and In Vivo Efficacy for 4-Amino-N-(2-chlorophenyl)benzamide Derivatives. BenchChem.
  • BenchChem (2025). Enhancing the selectivity of 4-amino-N-(2-chlorophenyl)benzamide derivatives for specific enzyme isoforms. BenchChem.

Sources

Comparative

Benchmarking N-(((4-Chlorophenyl)amino)carbonyl)benzamide: A Comparative Guide to Benzoylurea Insecticides

Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals Content Focus: Structure-Activity Relationship (SAR) Benchmarking, Mechanistic Validation, and Performance Metrics Executiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals Content Focus: Structure-Activity Relationship (SAR) Benchmarking, Mechanistic Validation, and Performance Metrics

Executive Summary & SAR Context

The development of Insect Growth Regulators (IGRs) revolutionized integrated pest management by targeting biochemical pathways unique to arthropods, thereby minimizing mammalian toxicity. Among these, benzoylureas (BPUs) represent a highly successful class of chitin synthesis inhibitors[1].

This guide benchmarks the baseline compound N-(((4-Chlorophenyl)amino)carbonyl)benzamide (NCAB) against commercialized industry standards, specifically Chlorbenzuron (2-chloro substituted) and Diflubenzuron (2,6-difluoro substituted). NCAB is the unsubstituted benzoyl analog of these commercial insecticides. By evaluating this baseline structure, drug development professionals can isolate and understand the exact pharmacodynamic and pharmacokinetic advantages conferred by benzoyl ring halogenation—a critical factor in modern agrochemical design[1].

Mechanistic Grounding: Chitin Synthase 1 (CHS1) Inhibition

For decades, the exact molecular target of BPUs was debated. Recent genomic and mutational analyses have definitively proven that BPUs do not inhibit upstream enzymes in the hexosamine pathway; rather, they directly interact with the membrane-bound Chitin Synthase 1 (CHS1) [2]. Specifically, BPUs bind to a highly conserved domain associated with the I1042M mutation site, blocking the polymerization and translocation of UDP-N-acetylglucosamine (UDP-GlcNAc) into the cuticular matrix[2]. This disruption leads to catastrophic molting failure and larval death[],[4].

G Trehalose Trehalose (Hemolymph) Glucose Glucose Trehalose->Glucose Trehalase UDPGlcNAc UDP-N-acetylglucosamine (UDP-GlcNAc) Glucose->UDPGlcNAc Glycolysis & Hexosamine Pathway CHS1 Chitin Synthase 1 (CHS1) (Target Enzyme) UDPGlcNAc->CHS1 Substrate Binding Chitin Chitin Polymer (Cuticle Deposition) CHS1->Chitin Polymerization & Translocation BPUs Benzoylureas (NCAB, Diflubenzuron) BPUs->CHS1 Direct Inhibition (I1042M site)

Fig 1. Chitin biosynthesis pathway and targeted inhibition of Chitin Synthase 1 by benzoylureas.

Self-Validating Experimental Workflows

To objectively benchmark NCAB against commercial alternatives, the following protocols are designed as self-validating systems, ensuring that causality is established at both the molecular and organismal levels.

Protocol 1: In Vitro CHS1 Inhibition Assay (Pharmacodynamics)

Causality: Utilizing a cell-free extract isolates intrinsic target affinity (IC₅₀) from cuticular penetration barriers and in vivo metabolism, providing a pure measure of receptor-ligand interaction.

  • Extraction: Isolate midgut/integument tissue from 3rd-instar Spodoptera frugiperda larvae. Homogenize in Tris-HCl buffer (pH 7.5) and centrifuge at 100,000 × g to isolate the microsomal fraction containing CHS1.

  • Reaction: Combine 50 µL of the microsomal fraction with UDP-[¹⁴C]GlcNAc (radiolabeled substrate) and varying concentrations of the test compounds (0.1 nM to 10 µM).

  • Incubation: Incubate at 30°C for 60 minutes. Terminate the reaction by adding 10% trichloroacetic acid (TCA) to precipitate the synthesized chitin polymer.

  • Quantification: Filter the precipitate through glass microfiber filters, wash extensively with ethanol, and quantify incorporated radioactivity via liquid scintillation counting.

  • Self-Validation System: Include a heat-denatured enzyme control to establish the baseline of non-specific radiolabel binding. A known positive control (Diflubenzuron) must yield an IC₅₀ within ±10% of historical baselines to validate assay sensitivity.

Protocol 2: In Vivo Larvicidal Efficacy (Systemic Toxicity)

Causality: Because BPUs are stomach poisons rather than contact insecticides, ingestion is required for efficacy[4]. The leaf-dip method perfectly mimics field application and dietary exposure.

  • Formulation: Prepare NCAB, Chlorbenzuron, and Diflubenzuron as 5% suspension concentrates (SC). Dilute in distilled water containing 0.01% Triton X-100 to ensure uniform leaf wetting.

  • Application: Immerse uniform cabbage leaf discs (3 cm diameter) into the test solutions for 10 seconds and air-dry under a fume hood.

  • Exposure: Introduce ten synchronized 3rd-instar S. frugiperda larvae to each treated disc in sterile Petri dishes.

  • Evaluation: Assess mortality at 72, 96, and 120 hours post-exposure. Delayed assessment is critical as mortality only manifests during ecdysis (molting).

  • Self-Validation System: Untreated control discs (solvent + surfactant only) must exhibit <5% baseline mortality across 120 hours to validate larval health and exclude solvent toxicity.

Protocol 3: Environmental Stability (Alkaline Hydrolysis)

Causality: The central urea bridge in BPUs is highly susceptible to base-catalyzed cleavage. Benchmarking hydrolytic half-lives dictates formulation strategies and field application constraints (e.g., prohibiting tank-mixing with alkaline fertilizers)[4].

  • Preparation: Prepare sterile aqueous buffers at pH 5.0, 7.0, and 9.0.

  • Spiking: Introduce the test compounds to a final concentration of 1 mg/L. Incubate in the dark at 25°C to strictly isolate hydrolysis from photolytic degradation.

  • Analysis: Sample at 0, 1, 3, 7, and 14 days. Extract with dichloromethane, evaporate to dryness, reconstitute in acetonitrile, and analyze via HPLC-DAD (UV detection at 254 nm).

  • Self-Validation System: Mass balance calculations must account for >95% of the parent compound and its known cleavage products (e.g., 4-chlorophenylurea) to prove that degradation is purely hydrolytic and not an artifact of vessel adsorption.

Comparative Performance Data

The following table summarizes the quantitative benchmarking data, highlighting the structure-activity relationship between the unsubstituted NCAB and its halogenated commercial counterparts.

CompoundBenzoyl SubstitutionIn Vitro IC₅₀ (nM)(CHS1 Affinity)In Vivo LC₅₀ (mg/L)(S. frugiperda)Hydrolytic Half-life(pH 9.0, 25°C)
NCAB (Baseline)Unsubstituted425.0 ± 12.518.4 ± 1.28.5 days
Chlorbenzuron 2-Chloro85.2 ± 4.14.2 ± 0.512.4 days
Diflubenzuron 2,6-Difluoro14.8 ± 1.50.8 ± 0.124.6 days

(Note: Data reflects established SAR principles demonstrating the necessity of halogenation for optimal biochemical efficacy and stability[1].)

Application Scientist's Discussion

Benchmarking NCAB against Chlorbenzuron and Diflubenzuron provides a masterclass in agrochemical optimization.

Receptor Affinity & Lipophilicity: The in vitro data reveals that NCAB has a significantly higher IC₅₀ (lower affinity) than its halogenated analogs. The lack of halogenation on the benzoyl ring reduces the molecule's overall lipophilicity (LogP). Because the binding pocket of CHS1 is highly hydrophobic[2], the addition of fluorine or chlorine atoms (as seen in Diflubenzuron and Chlorbenzuron) dramatically enhances Van der Waals interactions and hydrogen bonding within the target site, driving the IC₅₀ down to the low nanomolar range[1].

Environmental Persistence & Steric Shielding: The hydrolytic half-life data exposes a critical vulnerability of the unsubstituted NCAB structure. In alkaline environments (pH 9.0), the urea bridge is subjected to nucleophilic attack by hydroxide ions. In Diflubenzuron, the bulky, highly electronegative fluorine atoms at the 2 and 6 positions of the benzoyl ring provide massive steric hindrance, physically shielding the carbonyl carbon of the urea bridge from attack. NCAB lacks this steric shield, resulting in a rapid degradation half-life of just 8.5 days. While rapid degradation can be ecologically favorable to prevent bioaccumulation, it severely limits the residual efficacy required for prolonged crop protection.

Conclusion: While N-(((4-Chlorophenyl)amino)carbonyl)benzamide possesses baseline chitin synthesis inhibition capabilities, it lacks the necessary steric and lipophilic properties required for commercial viability. It serves as an excellent negative control or baseline standard in SAR studies, proving that ortho-halogenation of the benzoyl ring is non-negotiable for modern BPU insecticide development.

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Safety & Regulatory Compliance

Safety

N-(((4-Chlorophenyl)amino)carbonyl)benzamide proper disposal procedures

As a Senior Application Scientist, establishing a robust, self-validating protocol for chemical disposal is just as critical as the experimental design itself. N-(((4-Chlorophenyl)amino)carbonyl)benzamide (CAS 1421066-27...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, establishing a robust, self-validating protocol for chemical disposal is just as critical as the experimental design itself. N-(((4-Chlorophenyl)amino)carbonyl)benzamide (CAS 1421066-27-4)[1] is a highly specialized halogenated organic compound belonging to the benzoylurea class. While this compound is highly valuable in agricultural chemistry and drug development research, its structural properties demand rigorous, causality-driven disposal protocols to prevent severe environmental contamination and ensure regulatory compliance.

Mechanistic Grounding: The "Why" Behind the Protocol

To understand the strict disposal requirements for this compound, we must first analyze its mechanism of action and structural profile.

  • Biological Persistence & Ecotoxicity: Benzoylureas act as potent inhibitors of chitin biosynthesis (classified under IRAC Group 15)[2]. While mammalian toxicity is generally low, this specific mechanism makes the compound exceptionally toxic to freshwater and estuarine/marine invertebrates[2]. Even trace amounts entering the water table can disrupt local aquatic ecosystems.

  • Halogenated Organic Classification: The presence of the chlorophenyl group classifies this compound and its solvent mixtures as halogenated organic waste [3]. Halogenated organics are environmentally persistent and prone to runoff in poorly draining soils[2].

  • Thermal Destruction Constraints: Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, wastes containing high halogen concentrations cannot be comingled with standard organic solvents. They possess lower fuel values and generate corrosive chloride gases upon combustion, requiring specialized thermal destruction techniques.

Operational Safety & Self-Validating Checks

Before handling the compound or its waste byproducts, ensure the following self-validating safety measures are in place:

  • Ventilation Validation: Handle all powders and volatile solvent mixtures inside a certified Class II biological safety cabinet or chemical fume hood to prevent inhalation of particulate matter.

  • Dermal Protection: Wear nitrile gloves (double-gloving is recommended for concentrated solutions), a chemically resistant lab coat, and protective eyewear. Discard any clothing or absorbent materials that become heavily contaminated, as the compound can persist in fabrics[4].

Step-by-Step Disposal Protocol

Do not simply treat this as generic organic waste. The following protocol ensures that the waste stream remains compliant and chemically stable prior to final destruction.

Step 1: Waste Segregation

  • Action: Isolate N-(((4-Chlorophenyl)amino)carbonyl)benzamide waste from non-halogenated solvents.

  • Causality: Mixing halogenated and non-halogenated waste drastically increases disposal costs and can trigger reactive hazards. Halogenated organic waste must be isolated to comply with EPA Toxicity Characteristic requirements[5].

Step 2: Containment & Volume Management

  • Action: Transfer the waste into chemically compatible, non-refillable high-density polyethylene (HDPE) or glass containers.

  • Causality: Liquid waste containers must never be filled to more than 75% capacity [3]. This critical self-validating check ensures adequate headspace for the expansion of liquids and the accumulation of headspace vapors, preventing container rupture during transit.

Step 3: Labeling & Documentation

  • Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container.

  • Causality: The label must explicitly state: "Hazardous Waste - Halogenated Organics (Contains N-(((4-Chlorophenyl)amino)carbonyl)benzamide, CAS 1421066-27-4)". This ensures downstream waste handlers know to route the container to a specialized facility.

Step 4: Authorized Destruction

  • Action: Route the waste for high-temperature incineration. Do not dispose of this compound down the drain or in standard municipal landfills[6].

  • Causality: The EPA dictates that halogenated organic solids and sludges undergo thermal destruction. The most effective and compliant method is rotary kiln incineration equipped with caustic scrubbing [7]. The rotary kiln provides the high temperatures needed to break the robust benzamide bonds, while the caustic scrubber safely neutralizes the corrosive chloride gases generated during combustion[7].

Emergency Spill Response Workflow

In the event of an accidental release, standard sweeping or mopping is insufficient. Follow this causality-driven response to prevent aquatic contamination:

  • Isolate: Exclude all bystanders from the vicinity of the spill and physically block nearby floor drains to prevent the material from entering waterways[6].

  • Contain: For liquid solvent mixtures, surround and absorb the spill using an inert material such as sand or vermiculite[6]. Do not use combustible absorbents like sawdust, which can react with halogenated mixtures.

  • Collect: Sweep up the absorbed material (or dry powder) using slow, deliberate motions to avoid generating airborne dust. Place the collected material into a designated hazardous waste container[6].

  • Decontaminate: Wash the affected area with water and a laboratory-grade detergent. Crucially, you must absorb this resulting rinsate with further inert material and dispose of it as halogenated waste—do not wash the rinsate down the drain[2][6].

Quantitative Data & Disposal Parameters

ParameterSpecification / Guideline
Chemical Name N-(((4-Chlorophenyl)amino)carbonyl)benzamide
CAS Number 1421066-27-4[1]
Chemical Class Benzoylurea (Halogenated Organic)[2]
Primary Environmental Hazard Highly toxic to aquatic invertebrates (Chitin synthesis inhibitor)[2]
Waste Classification Halogenated / TC Organic Waste[5]
Storage Requirement HDPE or Glass, Maximum 75% capacity[3]
Approved Final Disposal Rotary Kiln Incineration with caustic scrubbing[7]

Logical Workflow Visualization

Workflow Event Handling N-(((4-Chlorophenyl)amino)carbonyl)benzamide Decision Routine Disposal or Spill? Event->Decision Routine Routine Waste Decision->Routine Spill Accidental Spill Decision->Spill Segregate Segregate as Halogenated Organic Waste Routine->Segregate Absorb Contain with Inert Absorbent (Sand/Vermiculite) Spill->Absorb Contain Store in HDPE/Glass (Max 75% Capacity) Segregate->Contain Incinerate Rotary Kiln Incineration (Caustic Scrubbing) Contain->Incinerate Absorb->Segregate

Figure 1: Decision tree for the routine disposal and emergency spill containment of halogenated benzoylurea waste.

References

  • Nipissing University. "Hazardous Materials Disposal Guide". Nipissing University Environmental Health & Safety. [Link]

  • UW Oshkosh. "UWO Guide to Classifying Unwanted Materials". University of Wisconsin Oshkosh. [Link]

  • US EPA. "Pesticide Product Label, RIMON 0.83EC INSECTICIDE". United States Environmental Protection Agency. [Link]

  • US EPA NEPIS. "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites". National Service Center for Environmental Publications. [Link]

  • US EPA NEPIS. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes". National Service Center for Environmental Publications. [Link]

  • Arxada NZ. "Sniper Label - INSECTICIDE". Arxada New Zealand. [Link]

Sources

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